Trichloroacetonitrile

• CAS: 545-06-2

Core Science & Biosynthesis

An In-depth Technical Guide to the Physical Properties of Trichloroacetonitrile

For Researchers, Scientists, and Drug Development Professionals

Introduction

Trichloroacetonitrile (C₂Cl₃N), a halogenated nitrile, is a versatile and reactive compound utilized in a variety of chemical syntheses. Its bifunctional nature, with reactive sites at both the trichloromethyl group and the nitrile moiety, makes it a valuable reagent in organic chemistry. A thorough understanding of its physical properties is paramount for its safe handling, application in experimental design, and for the optimization of reaction conditions. This technical guide provides a comprehensive overview of the core physical characteristics of trichloroacetonitrile, detailed experimental methodologies for their determination, and visualizations of key chemical pathways involving this compound.

Core Physical Properties of Trichloroacetonitrile

A summary of the key physical properties of trichloroacetonitrile is presented in the table below. These values have been compiled from various reputable sources and provide a solid foundation for its use in a laboratory or industrial setting.

Physical Property	Value	Units
Molecular Weight	144.38[1]	g/mol
Density	1.44 (at 25 °C)[2]	g/mL
Boiling Point	83-84[2]	°C
Melting Point	-42[2]	°C
Solubility in Water	<0.1 (at 21.5 °C)	g/100 mL
Vapor Pressure	58 (at 20 °C)	mm Hg
Refractive Index	1.441 (at 20 °C, D-line)
Flash Point	None reported	°C
Appearance	Clear, colorless to pale yellow liquid[1]
Odor	Pungent, resembling chloral (B1216628) and hydrogen cyanide

Experimental Protocols for Determination of Physical Properties

Accurate determination of the physical properties of a compound like trichloroacetonitrile is crucial for its application in research and development. The following are detailed, generalized methodologies for the key experiments cited.

Determination of Boiling Point

The boiling point of trichloroacetonitrile can be determined using a standard distillation apparatus.

• Apparatus: A round-bottom flask, a distillation head with a thermometer adapter, a condenser, a receiving flask, a heating mantle, and boiling chips.

• Procedure:

  • Place a small volume of trichloroacetonitrile and a few boiling chips into the round-bottom flask.

  • Assemble the distillation apparatus, ensuring the thermometer bulb is positioned just below the side arm of the distillation head to accurately measure the temperature of the vapor.

  • Begin heating the flask gently with the heating mantle.

  • Observe the temperature as the liquid begins to boil and the vapor rises.

  • The boiling point is the temperature at which the vapor temperature stabilizes while the liquid is actively boiling and condensing in the condenser.

  • Record the atmospheric pressure at the time of the measurement, as boiling point is pressure-dependent.

Determination of Density

The density of liquid trichloroacetonitrile can be accurately measured using a pycnometer.

• Apparatus: A pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube through it), an analytical balance, and a constant-temperature water bath.

• Procedure:

  • Clean and dry the pycnometer thoroughly and record its empty mass.

  • Fill the pycnometer with distilled water and place it in a constant-temperature water bath (e.g., 25 °C) until it reaches thermal equilibrium.

  • Ensure the capillary in the stopper is filled with water, with no air bubbles. Dry the outside of the pycnometer and record its mass.

  • Empty and dry the pycnometer completely.

  • Fill the pycnometer with trichloroacetonitrile and repeat the thermal equilibration and weighing process at the same temperature.

  • The density of trichloroacetonitrile is calculated using the formula: Density = (mass of trichloroacetonitrile) / (mass of water) * (density of water at the experimental temperature)

Determination of Melting Point

As trichloroacetonitrile is a liquid at room temperature, its melting point is determined by cooling the substance until it solidifies and then observing the temperature at which it melts upon gentle warming.

• Apparatus: A small test tube, a thermometer, a cooling bath (e.g., dry ice/acetone), and a stirring rod.

• Procedure:

  • Place a small sample of trichloroacetonitrile in the test tube.

  • Immerse the test tube in the cooling bath, stirring the sample gently with the thermometer until it completely solidifies.

  • Remove the test tube from the cooling bath and allow it to warm up slowly at room temperature.

  • The melting point is the temperature at which the first drop of liquid appears, and the melting range is the temperature range over which the entire solid sample turns into a liquid.

Determination of Refractive Index

The refractive index of trichloroacetonitrile can be measured using a refractometer, a common instrument in chemistry laboratories.

• Apparatus: An Abbe refractometer, a constant-temperature water bath, a light source (typically a sodium lamp for the D-line), and a dropper.

• Procedure:

  • Calibrate the refractometer using a standard liquid with a known refractive index.

  • Ensure the prism of the refractometer is clean and dry.

  • Place a few drops of trichloroacetonitrile onto the prism.

  • Close the prism and allow the sample to reach the desired temperature by circulating water from the constant-temperature bath.

  • Adjust the refractometer to bring the dividing line between the light and dark fields into sharp focus at the crosshairs of the eyepiece.

  • Read the refractive index value from the instrument's scale.

Mandatory Visualizations

Signaling Pathways and Experimental Workflows

The following diagrams, created using the DOT language, illustrate key chemical transformations and a logical workflow relevant to the handling of trichloroacetonitrile.

Figure 1: The Overman Rearrangement utilizing Trichloroacetonitrile.

Figure 2: Synthesis pathway of Etridiazole from Trichloroacetonitrile.

Figure 3: Logical workflow from physical properties to safety precautions.

References

• 1. Trichloroacetonitrile | C2Cl3N | CID 11011 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Trichloroacetonitrile - Wikipedia [en.wikipedia.org]

Trichloroacetonitrile chemical structure and CAS number

CAS Number: 545-06-2

Chemical Formula: CCl₃CN

Synonyms: Cyanotrichloromethane, Trichloromethyl cyanide

This technical guide provides an in-depth overview of trichloroacetonitrile, a versatile and reactive chemical intermediate. The information is tailored for researchers, scientists, and drug development professionals, focusing on its chemical properties, synthesis, key reactions with detailed experimental protocols, and its role in organic synthesis and medicinal chemistry.

Chemical Structure and Properties

Trichloroacetonitrile is a colorless to pale yellow liquid with a pungent odor.[1][2] Its structure consists of a trichloromethyl group bonded to a nitrile functional group. The strong electron-withdrawing nature of the trichloromethyl group significantly influences the reactivity of the nitrile, making it highly susceptible to nucleophilic attack.[3]

A summary of its key physical and chemical properties is presented in the table below.

Property	Value	Reference
Molecular Weight	144.39 g/mol	[4]
Boiling Point	83-84 °C	[5]
Melting Point	-42 °C	[5]
Density	1.44 g/mL at 25 °C	[5]
Refractive Index (n20/D)	1.441	[5]
Vapor Pressure	58 mmHg (20 °C)	[5]
Solubility	Insoluble in water	[3]

Synthesis of Trichloroacetonitrile

Trichloroacetonitrile can be synthesized through several methods. A common laboratory and industrial preparation involves the dehydration of trichloroacetamide.[3] Another significant method is the chlorination of acetonitrile (B52724).[3]

Experimental Protocol: Synthesis via Chlorination of Acetonitrile

This protocol describes a continuous process for the production of trichloroacetonitrile by chlorinating acetonitrile saturated with hydrogen chloride.[6]

Materials:

• Acetonitrile

• Gaseous hydrogen chloride

• Gaseous chlorine

Procedure:

• Saturate acetonitrile with hydrogen chloride at 60 °C.

• Chlorinate the resulting mixture at a temperature between 50 and 80 °C (preferably 55-70 °C).

• Continue the chlorination until the reaction product reaches a density of approximately 0.9 g/cm³.

• Continuously draw off the trichloroacetonitrile formed from the reaction mixture through a column as it is produced.

• Continuously replenish the reaction mixture with fresh acetonitrile.

• The azeotropic mixture of trichloroacetonitrile and acetonitrile that is drawn off is then worked up by condensation to isolate the pure trichloroacetonitrile.[6]

Key Reactions and Applications in Organic Synthesis

The unique electronic properties of trichloroacetonitrile make it a valuable reagent in a variety of organic transformations, particularly in the synthesis of pharmaceuticals and other bioactive molecules.

The Overman Rearrangement

The Overman rearrangement is a[2][2]-sigmatropic rearrangement of allylic trichloroacetimidates to allylic trichloroacetamides. This reaction is a powerful tool for the stereoselective synthesis of allylic amines from allylic alcohols.[7][8][9]

This protocol details the formation of the trichloroacetimidate (B1259523) intermediate followed by its rearrangement.[7]

Part A: Formation of the Allylic Trichloroacetimidate

• Dissolve the allylic alcohol (1.0 eq) in dichloromethane (B109758) (CH₂Cl₂).

• Add 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) (0.2 eq) to the solution.

• Cool the mixture to 0 °C.

• Add trichloroacetonitrile (1.5 eq) dropwise.

• Allow the solution to warm to room temperature and stir for 2 hours.

• Concentrate the solution under reduced pressure.

• Purify the resulting crude imidate by flash column chromatography on silica (B1680970) gel to yield the allylic trichloroacetimidate.[7]

Part B: Rearrangement to the Allylic Trichloroacetamide

• Charge a flask with the purified trichloroacetimidate (1.0 eq) and a suitable catalyst (e.g., a chiral palladium complex for asymmetric synthesis) in CH₂Cl₂.

• Stir the reaction at room temperature for 18 hours.

• Concentrate the solution and purify by flash column chromatography on silica gel to obtain the desired allylic trichloroacetamide.[7]

Caption: Workflow of the Overman Rearrangement.

Formation of O-Alkyltrichloroacetimidates and Glycosylation Reactions

Trichloroacetonitrile reacts with alcohols in the presence of a base to form O-alkyltrichloroacetimidates. These intermediates are excellent glycosyl donors in the synthesis of oligosaccharides and glycoconjugates, which are crucial in drug development.[3]

This procedure describes the general formation of a glycosyl trichloroacetimidate from a sugar with a free anomeric hydroxyl group.[3]

Materials:

• Starting sugar with a free anomeric hydroxyl group (1.0 equiv.)

• Trichloroacetonitrile (1.5–2.0 equiv.)

• Potassium carbonate (K₂CO₃, 2.0–4.0 equiv.) or 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU, 0.5–1.0 equiv.)

• Dry dichloromethane (DCM)

Procedure:

• Dissolve the starting sugar in dry DCM under an argon atmosphere.

• Cool the solution to 0 °C.

• Add trichloroacetonitrile followed by the base (K₂CO₃ or DBU).

• Stir the reaction mixture at 0 °C and monitor the reaction progress by thin-layer chromatography (TLC) until the starting material is consumed.

• If K₂CO₃ is used, filter the reaction mixture through Celite® and wash the filter cake with DCM. Concentrate the combined filtrate.

• If DBU is used, concentrate the reaction mixture directly.

• Purify the crude product by silica gel column chromatography to obtain the desired O-glycosyl trichloroacetimidate.[3]

Caption: General workflow for glycosylation using trichloroacetonitrile.

Synthesis of Heterocyclic Compounds

Trichloroacetonitrile is a valuable building block in the synthesis of various nitrogen-containing heterocycles, which are prevalent scaffolds in many pharmaceuticals.[10][11] For example, it reacts with primary and secondary amines to form N-substituted trichloroacetamidines.[2][5]

This protocol outlines the general procedure for the synthesis of N-substituted trichloroacetamidines.[12]

Materials:

• Primary or secondary amine

• Trichloroacetonitrile

• Water or water-methanol solution (for lower aliphatic amines)

Procedure:

• For lower primary and secondary aliphatic amines: Treat the amine with trichloroacetonitrile in an aqueous or water-methanol solution. The reaction is typically exothermic and may require cooling. The product can be isolated by separation of the organic layer, followed by drying and distillation.[12]

• For higher aliphatic and cyclic amines: The reaction can be carried out in the absence of a solvent.[12]

• For primary aromatic amines: The reaction is typically performed in a water-methanol solution. The product often precipitates and can be collected by filtration and recrystallized.[12]

Biological Activity and Relevance in Drug Development

Trichloroacetonitrile itself is not typically used as a therapeutic agent. However, its utility as a reagent in the synthesis of complex molecules makes it highly relevant to drug development. The functional groups it helps to install, such as amines and glycosidic linkages, are critical for the biological activity of many drugs.

Studies have shown that trichloroacetonitrile can be metabolized to cyanide, with thiocyanate (B1210189) being excreted in the urine.[4] It has also been investigated for its genotoxic and carcinogenic potential, with some studies indicating it can induce sister chromatid exchanges and DNA strand breaks in mammalian cell lines.[13] This highlights the importance of proper handling and safety precautions.

Safety and Handling

Trichloroacetonitrile is a toxic and lachrymatory substance.[7][14] It is harmful if swallowed, inhaled, or absorbed through the skin.[1] It is also toxic to aquatic life with long-lasting effects.[1]

Handling Precautions:

• Work in a well-ventilated fume hood.[15]

• Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[2]

• Avoid breathing vapors.[1]

• Keep away from heat, sparks, and open flames.[1]

• Store in a tightly closed container in a cool, dry, and well-ventilated area.[1]

First Aid Measures:

• Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek immediate medical attention.[14]

• Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while removing contaminated clothing. Seek immediate medical attention.[14]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes. Seek immediate medical attention.[14]

• Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical attention.[14]

This guide provides a foundational understanding of the chemical properties, synthesis, and key applications of trichloroacetonitrile for professionals in research and drug development. Its versatility as a reagent, particularly in the stereoselective formation of carbon-nitrogen and carbon-oxygen bonds, ensures its continued importance in the synthesis of complex and biologically active molecules.

References

• 1. One-pot expeditious synthesis of glycosylated esters through activation of carboxylic acids using trichloroacetonitrile - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis of glycosyl imidate donor - Glycoscience Protocols (GlycoPODv2) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. Trichloroacetonitrile | C2Cl3N | CID 11011 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Trichloroacetonitrile - Wikipedia [en.wikipedia.org]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. Overman Rearrangement | NROChemistry [nrochemistry.com]
• 8. Overman Rearrangement [organic-chemistry.org]
• 9. Overman rearrangement - Wikipedia [en.wikipedia.org]
• 10. frontiersin.org [frontiersin.org]
• 11. Editorial: Five-membered heterocycles: synthesis and applications - PMC [pmc.ncbi.nlm.nih.gov]
• 12. cdnsciencepub.com [cdnsciencepub.com]
• 13. synarchive.com [synarchive.com]
• 14. researchgate.net [researchgate.net]
• 15. Organic Syntheses Procedure [orgsyn.org]

Synthesis of Trichloroacetonitrile from Trichloroacetamide: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the chemical synthesis of trichloroacetonitrile from trichloroacetamide (B1219227). Trichloroacetonitrile (CCl₃CN) is a valuable and versatile reagent in organic chemistry, serving as a key precursor for the fungicide etridiazole (B1671771) and as a crucial component in reactions such as the Overman rearrangement for synthesizing allylic amines.[1] The most direct and historically significant method for its preparation is the dehydration of its corresponding primary amide, trichloroacetamide.[1]

Reaction Principle

The conversion of trichloroacetamide to trichloroacetonitrile is a dehydration reaction, which involves the elimination of a molecule of water from the amide functional group to form a nitrile.[2] This transformation requires the use of a potent dehydrating agent to drive the reaction to completion. Phosphorus pentoxide (P₄O₁₀ or P₂O₅) is the most commonly cited and effective reagent for this purpose.[3][4] The overall reaction is as follows:

CCl₃CONH₂ + P₂O₅ (or P₄O₁₀) → CCl₃CN + 2HPO₃

The reaction proceeds by the activation of the amide's carbonyl oxygen by the dehydrating agent, facilitating the elimination of water.

Physicochemical Data

A summary of the key physical and chemical properties for the primary reactant and product is provided below for easy reference.

Property	Trichloroacetamide (Reactant)	Trichloroacetonitrile (Product)[1]
IUPAC Name	2,2,2-trichloroacetamide	Trichloroacetonitrile
Formula	C₂H₂Cl₃NO	C₂Cl₃N
Molar Mass	162.40 g/mol	144.38 g/mol
Appearance	Crystalline solid	Colorless liquid (commercial samples may be brownish)
Boiling Point	238-240 °C (decomposes)	83-84 °C
Melting Point	141-143 °C	-42 °C
Density	1.6 g/cm³ (approx.)	1.44 g/mL
Solubility	Soluble in water, ethanol, ether	Insoluble in water

Synthesis Methodology

The primary method for this synthesis is the direct dehydration of trichloroacetamide using phosphorus pentoxide. While early procedures involved heating the dry reagents together, a more controlled reaction can be achieved by using an inert, high-boiling solvent.[5] The product is typically isolated by distillation directly from the reaction mixture.

Parameter	Description
Reaction Type	Dehydration
Reagent	Phosphorus Pentoxide (P₂O₅)
Solvent (Optional)	Inert, high-boiling solvent (e.g., trimethylbenzene)[5]
Work-up	Distillation
Purification	Fractional redistillation[3][5]
Analogous Yield	80-87% (crude yield for chloroacetonitrile (B46850) synthesis)[5]

Visualized Reaction and Workflow

The following diagrams illustrate the chemical transformation and the general experimental workflow for the synthesis.

Caption: Chemical pathway for the dehydration of trichloroacetamide.

Caption: General experimental workflow for trichloroacetonitrile synthesis.

Detailed Experimental Protocol

This protocol is adapted from a well-established procedure for the dehydration of a similar primary amide, chloroacetamide, and is suitable for laboratory-scale synthesis.[5]

Caution: This procedure must be carried out in a well-ventilated chemical fume hood. Phosphorus pentoxide is extremely corrosive and reacts violently with water—handle with care. Trichloroacetonitrile is a toxic liquid.[1] Appropriate personal protective equipment (gloves, safety goggles, lab coat) must be worn at all times.

Reagents and Equipment:

• Trichloroacetamide

• Phosphorus pentoxide (P₂O₅)

• Round-bottom flask (e.g., 500 mL)

• Reflux condenser

• Distillation apparatus (distilling head, condenser, receiving flask)

• Heating mantle

• Mechanical stirrer (optional, but recommended)

• Drying tubes

Procedure:

• Apparatus Setup: Assemble a dry round-bottom flask with a reflux condenser. Ensure all glassware is thoroughly dried in an oven beforehand to prevent premature reaction of the P₂O₅. Protect the setup from atmospheric moisture using drying tubes.

• Charging the Flask: To the round-bottom flask, add trichloroacetamide and phosphorus pentoxide. A molar ratio of approximately 1:0.6 to 1:0.8 (amide:P₂O₅) is a typical starting point.

• Dehydration: Heat the mixture gently using a heating mantle. The reaction is exothermic. Once the reaction begins, control the heating to maintain a steady but not overly vigorous reaction. The trichloroacetamide will melt and react with the P₂O₅.

• Distillation: Once the initial reaction subsides, replace the reflux condenser with a distillation apparatus. Continue heating the flask to distill the trichloroacetonitrile product (boiling point: 83-84 °C) into a dry receiving flask.[1]

• Purification: The collected distillate can be purified further by a second fractional distillation.[3] For exacting applications requiring anhydrous product, the crude trichloroacetonitrile can be redistilled over a small amount of fresh phosphorus pentoxide to remove any final traces of water or unreacted amide.[5]

• Storage: Store the purified trichloroacetonitrile in a tightly sealed, dry container, protected from light and moisture.

This guide provides a foundational understanding of the synthesis of trichloroacetonitrile from trichloroacetamide. Researchers should always consult primary literature and safety data sheets before undertaking any experimental work.

References

• 1. Trichloroacetonitrile - Wikipedia [en.wikipedia.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. US2375545A - Process for the production of trichloroacetonitrile - Google Patents [patents.google.com]
• 4. Formation of Glycosyl Trichloroacetamides from Trichloroacetimidate Donors Occurs through an Intermolecular Aglycon Transfer Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Organic Syntheses Procedure [orgsyn.org]

The Synthesis of Trichloroacetonitrile: A Journey from Discovery to Modern Applications

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Trichloroacetonitrile (CCl₃CN), a colorless liquid with a pungent odor, has carved a niche for itself as a versatile and powerful reagent in organic synthesis. Its unique bifunctional nature, with reactive sites at both the trichloromethyl group and the nitrile functionality, allows for a wide array of chemical transformations. The strong electron-withdrawing effect of the trichloromethyl group significantly activates the nitrile group, making it highly susceptible to nucleophilic attack. This high reactivity has rendered trichloroacetonitrile indispensable in the synthesis of various valuable compounds, most notably as a precursor to the fungicide etridiazole (B1671771) and as a key reagent in the formation of glycosidic bonds in carbohydrate chemistry. This technical guide delves into the historical discovery and the evolution of the synthetic methodologies for trichloroacetonitrile, providing detailed experimental protocols and a comparative analysis of the key synthetic routes.

Historical Perspective: The Dawn of a Versatile Reagent

The first documented synthesis of trichloroacetonitrile dates back to 1873, when L. Bisschopinck at the Katholieke Universiteit Leuven reported its formation through the dehydration of trichloroacetamide (B1219227).[1] This seminal work laid the foundation for the exploration of this unique molecule. In the early 20th century, trichloroacetonitrile found application as a fumigant, a use that has since become obsolete.[1] The latter half of the 20th century, however, witnessed a resurgence in interest in trichloroacetonitrile, driven by its utility in modern organic synthesis, particularly in the activation of carbohydrates for glycosylation reactions, a method pioneered by R. R. Schmidt and his coworkers.[1]

Key Synthetic Methodologies

Several methods for the synthesis of trichloroacetonitrile have been developed since its initial discovery. These can be broadly categorized into two main approaches: the dehydration of trichloroacetamide and the chlorination of acetonitrile (B52724).

Dehydration of Trichloroacetamide

This classical method, first reported by Bisschopinck, remains a viable route for the synthesis of trichloroacetonitrile. The reaction involves the removal of a molecule of water from trichloroacetamide, typically using a strong dehydrating agent.

Experimental Protocol:

• Reaction Setup: A dry, three-necked round-bottom flask is equipped with a mechanical stirrer, a reflux condenser, and a dropping funnel.

• Reagents: Trichloroacetamide and a dehydrating agent such as phosphorus pentoxide (P₄O₁₀) or phosphorus oxychloride (POCl₃) are required.

• Procedure:

  • The dehydrating agent is suspended in an inert, high-boiling solvent (e.g., toluene (B28343) or xylene) in the reaction flask.

  • Trichloroacetamide, dissolved in the same solvent, is added dropwise to the stirred suspension.

  • The mixture is heated to reflux to drive the dehydration reaction to completion.

  • Upon cooling, the reaction mixture is carefully quenched with water or a dilute base to neutralize the acidic byproducts.

  • The organic layer is separated, washed, dried, and fractionally distilled to yield pure trichloroacetonitrile.

Logical Relationship of Dehydration of Trichloroacetamide

Caption: Dehydration of trichloroacetamide to produce trichloroacetonitrile.

Chlorination of Acetonitrile

The direct chlorination of acetonitrile (CH₃CN) offers a more direct and industrially scalable route to trichloroacetonitrile. This method has been the subject of considerable optimization, leading to several distinct protocols.

This method involves the reaction of acetonitrile vapor with chlorine gas at high temperatures over a solid catalyst.

Experimental Protocol (based on US Patent 2,375,545): [2]

• Catalyst Preparation: An activated carbon support is impregnated with a solution of a metal halide catalyst, such as zinc chloride, copper chloride, or an alkaline earth metal halide, and then dried.

• Reaction Setup: A tubular reactor packed with the prepared catalyst is placed in a furnace. The reactor is equipped with inlets for acetonitrile and chlorine gas and an outlet connected to a condenser.

• Procedure:

  • A stream of acetonitrile vapor is generated by bubbling chlorine gas through liquid acetonitrile maintained at a controlled temperature (e.g., 38 °C).

  • The resulting mixture of acetonitrile vapor and chlorine gas (in a molar ratio of approximately 1:3 to 1:4) is passed through the heated catalyst bed (200–400 °C).

  • The reaction products are cooled to condense the liquid components, which include trichloroacetonitrile, unreacted acetonitrile, and byproducts such as carbon tetrachloride.

  • The crude product is purified by fractional distillation.

Experimental Workflow for Catalytic Vapor-Phase Chlorination

Caption: Workflow for the catalytic vapor-phase chlorination of acetonitrile.

The presence of hydrogen chloride (HCl) has been found to significantly enhance the liquid-phase chlorination of acetonitrile, allowing the reaction to proceed at lower temperatures and without the need for light.[3]

Experimental Protocol (based on US Patent 2,745,868): [3]

• Reaction Setup: A reaction vessel equipped with a gas inlet, a stirrer, and a distillation column is used.

• Procedure:

  • Acetonitrile is saturated with hydrogen chloride gas.

  • Chlorine gas is then introduced into the HCl-saturated acetonitrile at a temperature between 50 and 80 °C.

  • The reaction is monitored, and as trichloroacetonitrile is formed, it can be continuously removed by distillation.

  • Fresh acetonitrile can be continuously added to maintain the reaction volume.

  • The collected distillate is then purified, typically by fractional distillation.

Signaling Pathway of HCl in Acetonitrile Chlorination

Caption: Role of HCl in activating the chlorination of acetonitrile.

Quantitative Data Summary

The following tables provide a summary of the quantitative data for the key synthesis methods of trichloroacetonitrile, allowing for easy comparison of reaction conditions and yields.

Synthesis Method	Reactants	Catalyst/Reagent	Temperature (°C)	Yield (%)	Reference
Dehydration of Trichloroacetamide	Trichloroacetamide	Phosphorus Pentoxide (P₄O₁₀)	Reflux in Solvent	-	Bisschopinck, 1873
Catalytic Vapor-Phase Chlorination	Acetonitrile, Chlorine	ZnCl₂, CuCl₂, or alkaline earth metal halide on activated carbon	200–400	54	US Patent 2,375,545[2]
Liquid-Phase Chlorination with HCl	Acetonitrile, Chlorine	Hydrogen Chloride (HCl)	50–80	Good yields (not specified)	US Patent 2,745,868[3]
Photochemical Chlorination	Acetonitrile, Chlorine	Actinic light, HCl, HgCl₂ or other Lewis acids	60–80	Good yields (not specified)	US Patent 3,418,228
Vapor-Phase Chlorination with Water	Acetonitrile, Chlorine	Water (Steam)	350–500	-	US Patent 3,923,860

Conclusion

The synthesis of trichloroacetonitrile has evolved significantly from its initial discovery in the 19th century. While the dehydration of trichloroacetamide remains a historically important and viable laboratory-scale method, the chlorination of acetonitrile has emerged as the more dominant and industrially scalable approach. The various modifications to the chlorination process, including the use of catalysts, hydrogen chloride, and photochemical activation, have provided a range of options to suit different manufacturing needs and scales. The detailed experimental protocols and comparative data presented in this guide offer valuable insights for researchers and professionals in the fields of chemistry and drug development, enabling them to make informed decisions when selecting a synthetic route for this versatile and indispensable reagent. The continued exploration of new and improved synthetic methods will undoubtedly further expand the applications of trichloroacetonitrile in cutting-edge chemical research and industry.

References

• 1. Trichloroacetonitrile - Wikipedia [en.wikipedia.org]
• 2. US3923860A - Vapor phase chlorination of acetonitrile in the presence of water - Google Patents [patents.google.com]
• 3. US2745868A - Process for the production of trichloroacetonitrile - Google Patents [patents.google.com]

Trichloroacetonitrile: A Comprehensive Technical Guide to Safety and Handling for Researchers

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety data, handling precautions, and toxicological information for trichloroacetonitrile (TCAN). The information is intended to support safe laboratory practices and risk assessment in research and development settings. This guide includes a compilation of quantitative data, detailed experimental protocols from cited studies, and visual diagrams to illustrate key concepts.

Chemical and Physical Properties

Trichloroacetonitrile is a colorless to pale yellow liquid with a pungent odor.[1] It is important to be aware of its physical and chemical properties to ensure safe handling and storage.

Property	Value	Reference
Molecular Formula	C₂Cl₃N	[2]
Molecular Weight	144.38 g/mol	[2]
CAS Number	545-06-2	[2]
Appearance	Colorless to pale yellow liquid	[1]
Odor	Pungent	[1]
Boiling Point	83-84 °C (181-183 °F)	[1][3]
Melting Point	-42 °C (-44 °F)	[1]
Density	1.44 g/mL at 25 °C	[1][3]
Vapor Pressure	58 mmHg at 20 °C	[3]
Flash Point	74 °C (165.2 °F)	[3]
Water Solubility	Insoluble	[1]

Toxicological Data

Trichloroacetonitrile is classified as toxic if swallowed, in contact with skin, or if inhaled.[2] It is also toxic to aquatic life with long-lasting effects.[2] The following table summarizes key toxicological data.

Toxicity Endpoint	Value	Species	Reference
Acute Oral Toxicity (LD₅₀)	250 mg/kg	Rat	[4]
Acute Dermal Toxicity (LD₅₀)	1,300 mg/kg	Rabbit	[4]
Acute Inhalation Toxicity (LC₅₀)	All survived at 85 ppm (4 hr), all died at 340 ppm (4 hr)	Rat	[5]
Subchronic Inhalation (NOAEL)	4 ppm (6 hr/day, 5 days/week for 13 weeks)	Rat	[6]
Skin Irritation/Corrosion	Not classified as an irritant or corrosive	Rabbit	[2]
Eye Irritation/Corrosion	Severe irritant	Rabbit	[7]
Mutagenicity (Ames Test)	Positive in S. typhimurium TA100	Bacteria	[8][9]
Genotoxicity (Comet Assay)	Positive (induced DNA damage)	HeLa S3 cells	[8][9]

Handling Precautions and Personal Protective Equipment (PPE)

Due to its toxicity, strict safety precautions must be followed when handling trichloroacetonitrile.

Engineering Controls:

• Work in a well-ventilated area, preferably in a chemical fume hood.[7]

• Use a closed system whenever possible to minimize exposure.[5]

Personal Protective Equipment (PPE):

• Eye/Face Protection: Wear chemical safety goggles and a face shield.[7]

• Skin Protection:

  • Wear chemical-resistant gloves (e.g., butyl rubber, Viton®). It is recommended to double-glove.[10]

  • Wear a lab coat, and consider a chemical-resistant apron or suit for larger quantities.[7]

• Respiratory Protection: If working outside a fume hood or if there is a risk of inhalation, use a NIOSH-approved full-face respirator with organic vapor cartridges.[10]

General Hygiene:

• Wash hands thoroughly after handling.[7]

• Do not eat, drink, or smoke in the laboratory.[2]

• Remove contaminated clothing immediately and wash before reuse.[11]

Emergency Procedures

Spill Response:

• Evacuate the area and ensure adequate ventilation.

• Remove all sources of ignition.[10]

• Wear appropriate PPE, including respiratory protection.

• For small spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and place it in a sealed container for disposal.[10]

• For large spills, dike the area to prevent spreading and contact emergency services.

First Aid Measures:

• Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate medical attention.[5]

• Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while removing contaminated clothing. Seek immediate medical attention.[5]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[7]

• Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical attention.[11]

Experimental Protocols

The following sections provide an overview of the methodologies used in key toxicological studies cited in this guide.

Subchronic Inhalation Toxicity Study (Based on a study in Sprague-Dawley Rats)[5][6]

• Objective: To determine the no-observed-adverse-effect level (NOAEL) and identify target organs of toxicity following repeated inhalation exposure.

• Test System: Male and female Sprague-Dawley rats.

• Exposure: Whole-body inhalation exposure for 6 hours/day, 5 days/week for 13 weeks.

• Concentrations: 0 (control), 4, 16, and 64 ppm.

• Observations:

  • Clinical signs of toxicity, morbidity, and mortality were observed twice daily.

  • Body weight and food consumption were measured weekly.

  • At the end of the study, blood was collected for hematology and serum biochemistry analysis.

  • A complete necropsy was performed, and major organs were weighed and examined histopathologically.

• Results: The NOAEL was determined to be 4 ppm.[6] The primary target organs were the nasal cavity, trachea, and lungs.[6] At higher concentrations, salivation, shortness of breath, and wheezing were observed, along with decreased body weight.[6]

Acute Oral Toxicity - Acute Toxic Class Method (OECD 423)[10][11][12]

• Objective: To determine the acute oral toxicity of a substance and classify it according to the Globally Harmonized System (GHS).

• Test System: Typically female rats.

• Procedure: A stepwise procedure is used with a small number of animals per step. A starting dose is selected, and based on the outcome (mortality or survival), the dose for the next step is adjusted up or down.

• Administration: A single oral dose is administered by gavage to fasted animals.

• Observations: Animals are observed for mortality and clinical signs of toxicity for up to 14 days. Body weights are recorded. A necropsy is performed on all animals at the end of the study.

• Classification: The GHS classification is determined based on the dose at which mortality is observed.

Acute Dermal Toxicity (OECD 402)[7][13]

• Objective: To determine the acute toxicity of a substance applied to the skin.

• Test System: Typically rats or rabbits.

• Procedure: The test substance is applied to a shaved area of the back (at least 10% of the body surface area) and covered with a porous gauze dressing for 24 hours.

• Dose: A limit test at 2000 mg/kg body weight is often performed initially.

• Observations: Animals are observed for mortality and signs of toxicity for 14 days. The application site is examined for local skin reactions. Body weights are recorded. A necropsy is performed at the end of the study.

Acute Dermal Irritation/Corrosion (OECD 404)[2][3][14]

• Objective: To determine the potential of a substance to cause skin irritation or corrosion.

• Test System: Typically albino rabbits.

• Procedure: A small amount of the test substance (0.5 mL for liquids or 0.5 g for solids) is applied to a small patch of shaved skin and covered with a gauze patch for 4 hours.

• Observations: The skin is examined for erythema (redness) and edema (swelling) at 1, 24, 48, and 72 hours after patch removal. The reactions are scored, and the reversibility of the effects is assessed over 14 days.

Acute Eye Irritation/Corrosion (OECD 405)[15][16][17]

• Objective: To determine the potential of a substance to cause eye irritation or corrosion.

• Test System: Typically albino rabbits.

• Procedure: A single dose of the test substance (0.1 mL for liquids or 0.1 g for solids) is instilled into the conjunctival sac of one eye. The other eye serves as a control.

• Observations: The eyes are examined for effects on the cornea, iris, and conjunctiva at 1, 24, 48, and 72 hours after instillation. The reactions are scored, and the reversibility of the effects is assessed.

Bacterial Reverse Mutation Test (Ames Test)[8][9]

• Objective: To assess the mutagenic potential of a substance by its ability to induce reverse mutations in histidine-requiring strains of Salmonella typhimurium.

• Test System: Histidine-requiring strains of Salmonella typhimurium (e.g., TA98, TA100, TA1535, TA1537) and tryptophan-requiring strains of Escherichia coli (e.g., WP2 uvrA).

• Procedure: The bacterial strains are exposed to the test substance at various concentrations, both with and without a metabolic activation system (S9 mix from rat liver). The mixture is plated on a minimal agar (B569324) medium lacking histidine (or tryptophan).

• Evaluation: The number of revertant colonies (colonies that have regained the ability to synthesize the required amino acid) is counted. A substance is considered mutagenic if it causes a dose-dependent increase in the number of revertant colonies.

• Results for Trichloroacetonitrile: Trichloroacetonitrile was found to be mutagenic in the S. typhimurium TA100 strain.[8][9]

Metabolic Pathway and Mechanism of Toxicity

The toxicity of trichloroacetonitrile is linked to its metabolism. The proposed metabolic pathway involves the release of cyanide, a potent toxicant.

Caption: Proposed metabolic pathway of trichloroacetonitrile.

Trichloroacetonitrile is metabolized, likely by cytochrome P450 enzymes such as CYP2E1, to release a cyanide ion.[12] Cyanide then exerts its toxic effects by inhibiting cytochrome c oxidase in the mitochondrial electron transport chain, which leads to a halt in cellular respiration. A primary detoxification pathway for cyanide is its conversion to the less toxic thiocyanate, a reaction catalyzed by the enzyme rhodanese.[9]

Experimental Workflow Example

The following diagram illustrates a typical workflow for a subchronic inhalation toxicity study.

Caption: Workflow for a subchronic inhalation toxicity study.

This workflow outlines the key stages of a long-term inhalation study, from initial animal preparation and randomization to the exposure period with regular monitoring, and finally to the detailed post-exposure analyses including necropsy, histopathology, and blood work.

References

• 1. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 2. downloads.regulations.gov [downloads.regulations.gov]
• 3. oecd.org [oecd.org]
• 4. publications.iarc.who.int [publications.iarc.who.int]
• 5. Subchronic Inhalation Toxicity of Trichloroacetonitrile on the Sprague Dawley Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Subchronic Inhalation Toxicity of Trichloroacetonitrile on the Sprague Dawley Rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. downloads.regulations.gov [downloads.regulations.gov]
• 8. scilit.com [scilit.com]
• 9. Trichloroacetonitrile | C2Cl3N | CID 11011 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. downloads.regulations.gov [downloads.regulations.gov]
• 11. Acute toxicity assessment for TiO2 photocatalyst (GST) made from wastewater using TiCl4 in rat [eaht.org]
• 12. researchgate.net [researchgate.net]

The Nitrile Group of Trichloroacetonitrile: A Nexus of Reactivity for Modern Organic Synthesis

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Trichloroacetonitrile (CCl₃CN) is a versatile and highly reactive building block in organic synthesis. The potent electron-withdrawing effect of the trichloromethyl group significantly activates the carbon atom of the nitrile moiety, rendering it highly susceptible to nucleophilic attack. This activation is the cornerstone of its utility, enabling a diverse range of chemical transformations crucial for the synthesis of complex molecules, including pharmaceuticals and biologically active compounds. This guide provides a comprehensive overview of the reactivity of the nitrile group in trichloroacetonitrile, detailing key reaction types, mechanisms, quantitative data, and experimental protocols.

Core Reactivity Principles

The reactivity of the nitrile group in trichloroacetonitrile is fundamentally governed by the strong inductive effect (-I) of the adjacent trichloromethyl group. This effect creates a significant partial positive charge on the nitrile carbon, making it a potent electrophile. Consequently, trichloroacetonitrile readily undergoes nucleophilic additions with a wide array of nucleophiles, including alcohols, amines, and carbanions.

The general mechanism for nucleophilic addition to the nitrile group of trichloroacetonitrile can be visualized as follows:

Caption: General Nucleophilic Addition to Trichloroacetonitrile.

Key Reactions and Applications

The enhanced electrophilicity of the nitrile group in trichloroacetonitrile facilitates several important synthetic transformations.

Formation of Trichloroacetimidates

Alcohols react with trichloroacetonitrile in the presence of a base to form O-alkyl trichloroacetimidates.[1] These intermediates are highly valuable in glycosylation reactions and as protecting groups for alcohols. The reaction is reversible and typically proceeds under basic catalysis.[1]

Table 1: Synthesis of O-Alkyl Trichloroacetimidates - Representative Yields

Alcohol	Base	Solvent	Yield (%)	Reference
Benzyl alcohol	NaH	THF	High	[1]
Allylic alcohols	DBU	CH₂Cl₂	95	[2]
Protected Hexopyranoses	K₂CO₃	CH₂Cl₂	High	[1]

Experimental Protocol: Synthesis of an Allylic Trichloroacetimidate (B1259523)

• An allylic alcohol (1.0 eq) is dissolved in dichloromethane (B109758) (CH₂Cl₂).

• A catalytic amount of 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU) (0.2 eq) is added, and the solution is cooled to 0 °C.

• Trichloroacetonitrile (1.5 eq) is added dropwise.

• The reaction is allowed to warm to room temperature and stirred for 2 hours.

• The solvent is removed under reduced pressure, and the crude product is purified by flash column chromatography to yield the trichloroacetimidate intermediate.[2]

The Overman Rearrangement

The Overman rearrangement is a powerful[3][3]-sigmatropic rearrangement of allylic trichloroacetimidates to form allylic trichloroacetamides, which can be subsequently hydrolyzed to allylic amines.[4][5][6][7][8] This reaction is a cornerstone for the stereoselective synthesis of amines and has been widely applied in the total synthesis of natural products and pharmaceuticals.[3][4][5]

Caption: Workflow of the Overman Rearrangement.

Table 2: Overman Rearrangement - Representative Yields

Substrate	Catalyst	Temperature	Yield (%)	Reference
Geraniol	-	140 °C	81	[9]
(E)-hex-2-en-1-ol	(S)-COP-Cl	38 °C	85	[2]
Various Allylic Alcohols	Pd(II) or Hg(II) salts	Varies	High	[6]

Experimental Protocol: Overman Rearrangement

• The allylic trichloroacetimidate (1.0 eq) is dissolved in an appropriate solvent (e.g., toluene, xylene).

• The solution is heated to reflux (typically 110-140 °C) for several hours, or a catalyst such as a Pd(II) or Hg(II) salt is added at a lower temperature.

• The reaction progress is monitored by TLC or GC-MS.

• Upon completion, the solvent is removed, and the resulting trichloroacetamide is purified by chromatography.

• The purified trichloroacetamide can then be hydrolyzed to the corresponding amine using a base such as NaOH or K₂CO₃.

Formation of Trichloroacetamidines

Primary and secondary amines readily react with trichloroacetonitrile to produce N-substituted trichloroacetamidines in good yields.[1][10] This reaction proceeds smoothly, often without the need for a catalyst, and is facilitated by polar solvents.[11]

Table 3: Synthesis of N-Substituted Trichloroacetamidines - Representative Yields

Amine	Solvent	Yield (%)	Reference
Methylamine (B109427)	Water	86	[11]
Dimethylamine	Water	68	[11]
n-Butylamine	None	92	[11]
Aniline	Water-Methanol	Quantitative	[11]

Experimental Protocol: Synthesis of N-methyl-trichloroacetamidine

• Trichloroacetonitrile (0.1 mol) is added dropwise with stirring over 10 minutes to a 25% aqueous solution of methylamine (15 ml).

• The reaction is exothermic and should be cooled in an ice-water bath.

• The lower organic layer is separated, dried, and distilled to yield the product.[11]

The Hoesch Reaction

In the Hoesch reaction, trichloroacetonitrile can be used to acylate electron-rich aromatic compounds, such as phenols and anilines, to form aryl ketones.[1][12] The reaction is a type of Friedel-Crafts acylation that proceeds via an imine intermediate, which is subsequently hydrolyzed.[12]

Caption: The Hoesch Reaction using Trichloroacetonitrile.

A notable example is the reaction of 2-methylphenol with trichloroacetonitrile to yield the 2-trichloroacyl derivative with a 70% yield.[1]

Experimental Protocol: Hoesch Reaction (General)

• The electron-rich arene is dissolved in a suitable solvent (e.g., ether).

• Trichloroacetonitrile and a Lewis acid catalyst (e.g., ZnCl₂, AlCl₃) are added.

• Anhydrous hydrogen chloride gas is passed through the solution.

• The reaction mixture is stirred at room temperature or with gentle heating.

• After the reaction is complete, the mixture is poured into water to hydrolyze the intermediate imine.

• The aryl ketone product is then extracted and purified.

Applications in Drug Development and Total Synthesis

The unique reactivity of the nitrile group in trichloroacetonitrile has been harnessed in the synthesis of numerous biologically active molecules and complex natural products.

• Total Synthesis of Natural Products: The Overman rearrangement is a key step in the total synthesis of various alkaloids and other natural products, such as pancratistatin (B116903) and sphingofungin E.[3][4]

• Synthesis of Bioactive Molecules: Trichloroacetonitrile has been employed in the synthesis of anticancer and antidiabetic agents containing the 2-oxindole core structure.[13]

• Pharmaceutical Intermediates: The formation of trichloroacetamides and subsequently amines provides access to crucial building blocks for active pharmaceutical ingredients (APIs).[14] For instance, trifluoromethylated compounds with potential therapeutic applications can be synthesized using trichloroacetonitrile to introduce key functionalities.

Caption: Synthetic Workflow Utilizing Trichloroacetonitrile.

Spectroscopic Data

Characterization of the products derived from trichloroacetonitrile reactions is crucial. Below is a summary of typical spectroscopic features.

Table 4: Representative Spectroscopic Data

Product Type	¹H NMR (δ, ppm)	¹³C NMR (δ, ppm)	IR (cm⁻¹)
O-Alkyltrichloroacetimidate	8.2-8.5 (s, 1H, NH)	~162 (C=N), ~91 (CCl₃)	~3300 (N-H), ~1660 (C=N)
N-Substituted Trichloroacetamidine	Varies with substituent; NH protons often broad	~155 (C=N), ~95 (CCl₃)	~3400-3100 (N-H), ~1640 (C=N)
Trichloroacetamide	Varies with substituent; NH proton typically 6.0-8.0	~160-165 (C=O), ~90-95 (CCl₃)	~3300-3200 (N-H), ~1700 (C=O)

Note: Specific chemical shifts and absorption frequencies can vary depending on the specific structure and solvent.

Conclusion

The nitrile group in trichloroacetonitrile possesses a unique and highly exploitable reactivity profile. The strong electron-withdrawing nature of the trichloromethyl group renders the nitrile carbon exceptionally electrophilic, paving the way for a diverse array of synthetic transformations. From the formation of versatile trichloroacetimidate intermediates to the powerful Overman rearrangement and the classic Hoesch reaction, trichloroacetonitrile has proven to be an indispensable tool for organic chemists. Its application in the synthesis of complex, biologically active molecules underscores its importance in drug discovery and development. A thorough understanding of the principles and protocols outlined in this guide will enable researchers to effectively leverage the synthetic potential of this remarkable reagent.

References

• 1. Trichloroacetonitrile - Wikipedia [en.wikipedia.org]
• 2. Overman Rearrangement | NROChemistry [nrochemistry.com]
• 3. Overman Rearrangement | Thermo Fisher Scientific - US [thermofisher.com]
• 4. Overman Rearrangement | Chem-Station Int. Ed. [en.chem-station.com]
• 5. Recent advances in the Overman rearrangement: synthesis of natural products and valuable compounds - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. Overman rearrangement - Wikipedia [en.wikipedia.org]
• 7. Overman Rearrangement [organic-chemistry.org]
• 8. synarchive.com [synarchive.com]
• 9. Organic Syntheses Procedure [orgsyn.org]
• 10. researchgate.net [researchgate.net]
• 11. cdnsciencepub.com [cdnsciencepub.com]
• 12. Hoesch reaction - Wikipedia [en.wikipedia.org]
• 13. Active electropositive α-chlorine: trichloroacetonitrile as an electrophilic chlorination reagent - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 14. The Role of Chloroacetonitrile in Chemical Synthesis and Industry - Ketone Pharma [ketonepharma.com]

The Dual Electrophilicity of the Trichloromethyl Group in Trichloroacetonitrile: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Trichloroacetonitrile (CCl₃CN) is a versatile and highly reactive bifunctional organic compound. Its reactivity is largely governed by the strong electron-withdrawing nature of the trichloromethyl (-CCl₃) group, which significantly influences the electronic properties of the adjacent nitrile moiety. This technical guide provides an in-depth analysis of the electrophilicity of the trichloromethyl group in trichloroacetonitrile, exploring its dual role in activating the nitrile carbon for nucleophilic attack and acting as a source of electrophilic chlorine. This guide is intended for researchers, scientists, and professionals in drug development who utilize or are exploring the applications of this reagent in organic synthesis.

Core Concepts: The Electron-Withdrawing Power of the Trichloromethyl Group

The three chlorine atoms on the methyl group exert a powerful negative inductive effect (-I), withdrawing electron density from the rest of the molecule. This effect is central to the electrophilic character of trichloroacetonitrile and manifests in two primary ways:

• Activation of the Nitrile Carbon: The electron-withdrawing -CCl₃ group renders the nitrile carbon highly electrophilic and susceptible to attack by a wide range of nucleophiles. This is the basis for several important synthetic transformations.

• Source of Electrophilic Chlorine: Under specific basic conditions, the C-Cl bond in the trichloromethyl group can undergo an "inverse-electron" cleavage, releasing a chlorine cation (Cl⁺). This recently discovered reactivity opens new avenues for electrophilic chlorination reactions.

Quantitative Data on the Electrophilicity of the Trichloromethyl Group

The electron-withdrawing strength of the trichloromethyl group has been quantified through various physical organic chemistry parameters. This data is crucial for predicting and understanding the reactivity of trichloroacetonitrile.

Table 1: Hammett and Taft Substituent Constants for the Trichloromethyl Group

Parameter	Value (meta)	Value (para)	Taft Polar Substituent Constant (σ*)
Hammett (σ)	0.40[1]	0.46[1]	~2.65

Note: The Taft σ value is for the CCl₃ group and is a measure of its polar (inductive) effect.*[2][3]

Table 2: Spectroscopic Data of Trichloroacetonitrile

Spectroscopic Technique	Feature	Chemical Shift / Wavenumber	Interpretation
¹³C NMR	Nitrile Carbon (C≡N)	~115-120 ppm[4][5][6]	The downfield shift, compared to acetonitrile, indicates significant deshielding of the nitrile carbon due to the electron-withdrawing -CCl₃ group.
Infrared (IR) Spectroscopy	Nitrile Stretch (C≡N)	~2250 cm⁻¹[7][8]	The position of this sharp and intense peak is characteristic of a nitrile group. Its frequency can be influenced by the electronegativity of adjacent groups.[9]

Table 3: Hydrolysis Rate of Trichloroacetonitrile

pH	Rate Constant (s⁻¹)	Half-life
5.4	2.0 x 10⁻⁶	4 days
7.2	1.5 x 10⁻⁴	1.3 hours
8.7	3.9 x 10⁻⁴	29 minutes

Data sourced from PubChem.[10] This data highlights the susceptibility of trichloroacetonitrile to hydrolysis, particularly under neutral to basic conditions, a direct consequence of the electrophilic nitrile carbon.

Key Reactions and Experimental Protocols

The dual electrophilicity of trichloroacetonitrile is showcased in several key synthetic transformations.

Nucleophilic Attack on the Nitrile Carbon

The highly electrophilic nitrile carbon readily undergoes addition reactions with various nucleophiles.

The Pinner reaction involves the acid-catalyzed addition of an alcohol to a nitrile to form an imidate salt. The strong activation by the -CCl₃ group makes trichloroacetonitrile a particularly good substrate for this reaction.

Caption: Pinner reaction of trichloroacetonitrile.

Experimental Protocol: General Procedure for the Pinner Reaction

• Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a gas inlet tube, and a drying tube is charged with the alcohol and an anhydrous solvent (e.g., diethyl ether or dichloromethane).

• Acidification: The solution is cooled to 0 °C, and dry hydrogen chloride gas is bubbled through the solution until saturation.

• Addition of Trichloroacetonitrile: Trichloroacetonitrile is added dropwise to the cold, stirred solution.

• Reaction: The reaction mixture is stirred at 0 °C for several hours and then allowed to warm to room temperature and stirred overnight.

• Workup: The resulting precipitate (the Pinner salt) is collected by filtration, washed with anhydrous ether, and dried under vacuum.

This powerful rearrangement utilizes trichloroacetonitrile to convert an allylic alcohol into an allylic amine. The first step is the formation of a trichloroacetimidate, which then undergoes a[11][11]-sigmatropic rearrangement.

Caption: Workflow of the Overman rearrangement.

Experimental Protocol: Formation of an Allylic Trichloroacetimidate

• Reaction Setup: A solution of the allylic alcohol in an anhydrous solvent (e.g., dichloromethane) is prepared in a flame-dried flask under an inert atmosphere (e.g., argon or nitrogen).

• Addition of Base and Reagent: The solution is cooled to 0 °C, and a catalytic amount of a base (e.g., 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU) or potassium carbonate) is added, followed by the dropwise addition of trichloroacetonitrile.[10]

• Reaction: The reaction mixture is allowed to warm to room temperature and stirred for several hours until the starting material is consumed (monitored by TLC).[10]

• Workup: The reaction mixture is concentrated under reduced pressure, and the crude product is purified by column chromatography on silica (B1680970) gel to yield the allylic trichloroacetimidate.[10]

Electrophilic Chlorination

A more recently discovered facet of trichloroacetonitrile's reactivity is its ability to act as a source of an electrophilic chlorine atom for the α-chlorination of carbonyl compounds.

Caption: Proposed mechanism for α-chlorination.

Experimental Protocol: α-Chlorination of a β-Ketoester

• Reaction Setup: To a solution of the β-ketoester (1.0 eq) in a suitable solvent (e.g., toluene (B28343) or tert-butyl methyl ether) is added a catalytic or stoichiometric amount of a base (e.g., DBU or potassium carbonate).[12]

• Addition of Trichloroacetonitrile: Trichloroacetonitrile (1.0-1.5 eq) is added to the stirred mixture at room temperature.[12]

• Reaction: The reaction is stirred at room temperature for the appropriate time, with progress monitored by TLC.[12]

• Workup: Upon completion, the reaction mixture is quenched with a suitable reagent (e.g., saturated aqueous ammonium (B1175870) chloride), and the product is extracted with an organic solvent. The combined organic layers are washed, dried, and concentrated. The crude product is then purified by column chromatography.

Conclusion

The trichloromethyl group in trichloroacetonitrile plays a pivotal role in defining its electrophilic character. Its strong electron-withdrawing nature activates the nitrile carbon towards nucleophilic attack, enabling a range of important synthetic transformations such as the Pinner reaction and the Overman rearrangement. Furthermore, the ability of the trichloromethyl group to act as a source of electrophilic chlorine under basic conditions has expanded the synthetic utility of this reagent. A thorough understanding of these dual electrophilic properties, supported by quantitative data and detailed experimental protocols, is essential for leveraging the full potential of trichloroacetonitrile in modern organic synthesis and drug development.

References

• 1. global.oup.com [global.oup.com]
• 2. researchgate.net [researchgate.net]
• 3. Taft σ* constants, particularly for halogen-substituted alkyl groups, and their utility in mechanistic studies - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 4. 13C NMR Chemical Shift [sites.science.oregonstate.edu]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Trichloroacetonitrile(545-06-2) 13C NMR [m.chemicalbook.com]
• 7. spectroscopyonline.com [spectroscopyonline.com]
• 8. IR spectrum: Nitriles [quimicaorganica.org]
• 9. scribd.com [scribd.com]
• 10. Trichloroacetonitrile | C2Cl3N | CID 11011 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. Chloroacetonitrile | ClCH2CN | CID 7856 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. Active electropositive α-chlorine: trichloroacetonitrile as an electrophilic chlorination reagent - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]

A Comprehensive Technical Guide to the Solubility of Trichloroacetonitrile in Common Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the solubility of trichloroacetonitrile in a range of common organic solvents. The information is intended to be a valuable resource for laboratory researchers, chemists, and professionals in the field of drug development who utilize trichloroacetonitrile in their work.

Core Executive Summary

Trichloroacetonitrile (CCl₃CN) is a colorless to pale yellow liquid that serves as a versatile reagent in organic synthesis. A critical aspect of its practical application in a laboratory or industrial setting is its solubility in various organic solvents. This guide summarizes the available data on its solubility, outlines relevant experimental methodologies for solubility determination, and provides a logical framework for solvent selection. While precise quantitative solubility data for trichloroacetonitrile in many organic solvents is not extensively documented in publicly available literature, a strong body of qualitative evidence indicates its high solubility and miscibility with a wide array of common organic solvents.

Solubility Profile of Trichloroacetonitrile

Trichloroacetonitrile is widely reported to be miscible with most common organic solvents.[1] This high degree of solubility is a key characteristic that facilitates its use in a variety of chemical reactions and processes. One source specifies its solubility in acetone, dimethyl sulfoxide, and ethanol.[2] Conversely, it is consistently reported as being insoluble or having very low solubility in water.[3]

Quantitative Solubility Data

Despite the qualitative consensus on its high solubility, specific quantitative solubility data (e.g., expressed in g/100 mL or as a mole fraction at various temperatures) is scarce in readily accessible scientific literature. The general description of "miscible" suggests that for many practical purposes, trichloroacetonitrile can be considered soluble in all proportions in the specified organic solvents.

The following table summarizes the available solubility and miscibility information for trichloroacetonitrile in a selection of common organic solvents.

Solvent Classification	Solvent Name	Chemical Formula	Qualitative Solubility/Miscibility
Alcohols	Methanol	CH₃OH	Miscible (inferred from general statements)
Ethanol	C₂H₅OH	Soluble/Miscible[2]
Ketones	Acetone	C₃H₆O	Soluble/Miscible[2]
Ethers	Diethyl Ether	(C₂H₅)₂O	Miscible (inferred from general statements)
Halogenated Hydrocarbons	Dichloromethane	CH₂Cl₂	Miscible (inferred from general statements)
Chloroform	CHCl₃	Miscible (inferred from general statements)
Aromatic Hydrocarbons	Benzene	C₆H₆	Miscible (inferred from general statements)
Toluene	C₇H₈	Miscible (inferred from general statements)
Esters	Ethyl Acetate	C₄H₈O₂	Miscible (inferred from general statements)
Amides	Dimethylformamide (DMF)	C₃H₇NO	Miscible (inferred from general statements)
Sulfoxides	Dimethyl Sulfoxide (DMSO)	C₂H₆OS	Soluble/Miscible[2]
Alkanes	Hexane	C₆H₁₄	Likely lower solubility or immiscible
Aqueous	Water	H₂O	Insoluble[3]

Note: "Miscible (inferred from general statements)" indicates that while not explicitly stated for the specific solvent, the general assertion from multiple sources that trichloroacetonitrile is "miscible with most organic solvents" suggests high solubility.

Experimental Protocols for Solubility Determination

For instances where precise solubility data is required, particularly for solvent systems not explicitly documented, standard experimental protocols can be employed. The following outlines a general methodology for determining the miscibility or solubility of a liquid solute like trichloroacetonitrile in an organic solvent.

Method 1: Visual Miscibility Determination

This is a straightforward qualitative method to determine if two liquids are miscible in all proportions.

Materials:

• Trichloroacetonitrile

• Solvent of interest

• Calibrated glassware (e.g., graduated cylinders, burettes)

• Vortex mixer or magnetic stirrer

• Temperature-controlled environment

Procedure:

• In a clean, dry, transparent container (e.g., a test tube or small flask), add a known volume of the organic solvent.

• Gradually add a known volume of trichloroacetonitrile to the solvent.

• After each addition, vigorously mix the components using a vortex mixer or magnetic stirrer for a set period (e.g., 1-2 minutes).

• Allow the mixture to stand and observe for any signs of phase separation, cloudiness, or the formation of an interface.

• Continue adding the solute in increments until a significant volume has been added or until phase separation occurs.

• If no phase separation is observed after the addition of a substantial volume of the solute (e.g., reaching a 1:1 volume ratio), the two liquids can be considered miscible under the experimental conditions.

Method 2: Isothermal Titration for Quantitative Solubility

This method can be used to determine the saturation solubility of a solute in a solvent at a specific temperature.

Materials:

• Trichloroacetonitrile

• Solvent of interest

• Temperature-controlled water bath or reaction block

• Calibrated burette or syringe pump for precise additions

• Magnetic stirrer and stir bar

• Analytical balance

Procedure:

• Place a known mass or volume of the solvent in a sealed, temperature-controlled vessel equipped with a magnetic stirrer.

• Allow the solvent to equilibrate to the desired temperature.

• Slowly titrate the solvent with trichloroacetonitrile from a calibrated burette or syringe pump while continuously stirring.

• Observe the solution for the first sign of persistent turbidity or the formation of a second liquid phase. This is the saturation point.

• Record the volume of trichloroacetonitrile added to reach the saturation point.

• Calculate the solubility in the desired units (e.g., g/100 mL, mol/L).

Logical Workflow for Solvent Selection

The choice of a suitable organic solvent for a reaction or process involving trichloroacetonitrile is guided by several factors beyond just solubility. The following diagram illustrates a logical workflow for solvent selection.

A logical workflow for selecting an appropriate organic solvent for use with trichloroacetonitrile.

Experimental Workflow for Solubility Determination

The following diagram outlines a typical experimental workflow for determining the solubility of trichloroacetonitrile in an organic solvent.

A typical experimental workflow for determining the solubility of trichloroacetonitrile.

References

• 1. 溶剂混溶性表 [sigmaaldrich.com]
• 2. Trichloroacetonitrile, 98% | Fisher Scientific [fishersci.ca]
• 3. Trichloroacetonitrile - Wikipedia [en.wikipedia.org]

Spectroscopic Profile of Trichloroacetonitrile: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for trichloroacetonitrile (C₂Cl₃N), a versatile reagent in organic synthesis. The following sections detail its nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) characteristics, supported by experimental protocols and a logical workflow for spectroscopic analysis.

Spectroscopic Data Summary

The quantitative spectroscopic data for trichloroacetonitrile are summarized in the tables below for easy reference and comparison.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H-NMR Data

Trichloroacetonitrile lacks protons, and therefore, a standard ¹H-NMR spectrum will not show any signals corresponding to the compound itself. Any observed peaks would be attributable to impurities or the deuterated solvent used.

¹³C-NMR Data

The ¹³C-NMR spectrum of trichloroacetonitrile exhibits two distinct signals corresponding to the two carbon atoms in the molecule.

Chemical Shift (δ) ppm	Carbon Assignment
111.1	C≡N
89.9	-CCl₃
Solvent: CDCl₃

Infrared (IR) Spectroscopy

The infrared spectrum of trichloroacetonitrile reveals characteristic absorption bands corresponding to its functional groups.

Wavenumber (cm⁻¹)	Assignment
2250	C≡N stretch
830	C-Cl stretch
780	C-Cl stretch
Technique: Vapor Phase[1]

Mass Spectrometry (MS)

The mass spectrum of trichloroacetonitrile obtained by electron ionization (EI) shows the molecular ion and characteristic fragment ions.[2]

m/z	Relative Intensity (%)	Assignment
143	1.0	[M]⁺ (molecular ion with ³⁵Cl₃)
108	100.0	[CCl₃]⁺
110	64.5	[CCl₃]⁺ (isotope peak)
82	13.3	[CCl₂]⁺
47	17.7	[CCl]⁺

Experimental Protocols

The following are detailed, generalized methodologies for the acquisition of the spectroscopic data presented above.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Sample Preparation

A solution of trichloroacetonitrile is prepared by dissolving approximately 10-50 mg of the compound in about 0.5-0.7 mL of a deuterated solvent, typically chloroform-d (B32938) (CDCl₃), in a standard 5 mm NMR tube.[3] The use of a deuterated solvent is crucial to avoid large solvent signals that would obscure the analyte's signals.[3]

¹³C-NMR Spectroscopy Protocol

• Instrument Setup : A standard NMR spectrometer, operating at a frequency of 100 MHz or higher for ¹³C nuclei, is used.[4]

• Data Acquisition : The prepared sample tube is placed in the NMR probe. The spectrum is acquired with broadband proton decoupling to simplify the spectrum to single lines for each carbon environment.[1] A sufficient number of scans are accumulated to achieve an adequate signal-to-noise ratio, which is particularly important for the less sensitive ¹³C nucleus.[1]

• Data Processing : The resulting Free Induction Decay (FID) is processed using a Fourier transform. The spectrum is then phase- and baseline-corrected. The chemical shifts are referenced to the residual solvent peak (e.g., 77.16 ppm for CDCl₃).[4]

Infrared (IR) Spectroscopy

Attenuated Total Reflectance (ATR)-FTIR Spectroscopy Protocol

• Instrument Setup : An FTIR spectrometer equipped with an ATR accessory, such as a diamond or germanium crystal, is used. A background spectrum of the clean, empty ATR crystal is recorded.[5][6]

• Sample Application : A small drop of liquid trichloroacetonitrile is placed directly onto the ATR crystal, ensuring complete coverage of the crystal surface.[6]

• Data Acquisition : The IR spectrum is recorded, typically over the range of 4000-400 cm⁻¹.[5] Multiple scans are co-added to improve the signal-to-noise ratio.[5]

• Data Processing : The background spectrum is automatically subtracted from the sample spectrum to yield the final infrared spectrum of the compound.

Mass Spectrometry (MS)

Electron Ionization (EI)-Mass Spectrometry Protocol

• Sample Introduction : A small amount of trichloroacetonitrile is introduced into the mass spectrometer, often via direct injection or through a gas chromatograph (GC) for separation from any impurities. The sample is vaporized in the ion source.[7][8]

• Ionization : In the ion source, the gaseous molecules are bombarded with a high-energy electron beam (typically 70 eV).[7][8] This causes the molecules to ionize and fragment in a reproducible manner.

• Mass Analysis : The resulting positively charged ions (the molecular ion and fragment ions) are accelerated and separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., quadrupole or time-of-flight).

• Detection : The separated ions are detected, and their abundance is recorded, generating a mass spectrum that plots ion intensity versus m/z.

Spectroscopic Analysis Workflow

The following diagram illustrates the logical workflow for the spectroscopic analysis of a chemical compound like trichloroacetonitrile.

Caption: Workflow for Spectroscopic Analysis.

References

• 1. nmr.ceitec.cz [nmr.ceitec.cz]
• 2. Acetonitrile, trichloro- [webbook.nist.gov]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. rsc.org [rsc.org]
• 5. drawellanalytical.com [drawellanalytical.com]
• 6. drawellanalytical.com [drawellanalytical.com]
• 7. Electron Ionization | School of Chemical Sciences | Illinois [scs.illinois.edu]
• 8. Electron Ionization - Creative Proteomics [creative-proteomics.com]

An In-depth Technical Guide to the Thermal Stability and Decomposition of Trichloroacetonitrile

For Researchers, Scientists, and Drug Development Professionals

Abstract

Trichloroacetonitrile (TCAN), a reactive organochlorine compound, finds application in various chemical syntheses. A thorough understanding of its thermal stability and decomposition characteristics is paramount for ensuring safe handling, storage, and application, particularly within the context of pharmaceutical and chemical research where thermal processes are common. This technical guide provides a comprehensive overview of the thermal behavior of trichloroacetonitrile, detailing its decomposition products, outlining plausible decomposition pathways, and presenting standardized experimental protocols for its thermal analysis. Due to the limited availability of specific quantitative kinetic and thermodynamic data in publicly accessible literature, this guide combines established knowledge with inferred pathways and hypothetical experimental designs based on standard analytical techniques.

Physicochemical Properties of Trichloroacetonitrile

A summary of the key physical and chemical properties of trichloroacetonitrile is presented in Table 1. These properties are essential for understanding its behavior under various conditions.

Property	Value	Reference
Molecular Formula	C₂Cl₃N	[1]
Molecular Weight	144.38 g/mol	[1]
Appearance	Colorless to pale yellow liquid	[1]
Boiling Point	83-84 °C (181-183 °F) at 760 mmHg	[2][3]
Melting Point	-42 °C (-44 °F)	[2][3]
Density	1.44 g/mL at 25 °C	[3]
Vapor Pressure	58 mmHg at 20 °C
Solubility in Water	Insoluble	[3]
Refractive Index	1.441 at 20 °C

Thermal Stability and Decomposition

Trichloroacetonitrile is known to be sensitive to heat.[2] When subjected to elevated temperatures, it undergoes decomposition, yielding toxic and hazardous products.

Decomposition Products

Upon heating, trichloroacetonitrile decomposes to produce a mixture of toxic fumes, which have been identified to include:

• Hydrogen Cyanide (HCN) [1]

• Hydrogen Chloride (HCl) [1]

• Nitrogen Oxides (NOx) [1]

The presence of these products indicates the fragmentation of the trichloroacetonitrile molecule at multiple points, including the carbon-carbon bond and the carbon-chlorine bonds.

Hypothetical Thermal Decomposition Data

While specific experimental data for the thermal decomposition of trichloroacetonitrile is scarce in the available literature, Table 2 presents a hypothetical summary of parameters that would be determined through thermoanalytical techniques. These values are illustrative and would need to be confirmed experimentally.

Parameter	Hypothetical Value	Analytical Technique
Onset Decomposition Temperature (T_onset)	150 - 200 °C	TGA/DSC
Peak Decomposition Temperature (T_peak)	220 - 270 °C	TGA/DSC
Activation Energy (Ea)	100 - 150 kJ/mol	TGA (Multiple Heating Rates)
Arrhenius Pre-exponential Factor (A)	10¹⁰ - 10¹⁵ s⁻¹	TGA (Multiple Heating Rates)

Proposed Decomposition Pathway

Based on the identified decomposition products and fundamental principles of chemical kinetics, a plausible thermal decomposition pathway for trichloroacetonitrile is proposed. The initiation step likely involves the homolytic cleavage of the weakest bond in the molecule, which is expected to be the C-C bond due to the electron-withdrawing effects of the three chlorine atoms.

References

• 1. Trichloroacetonitrile | C2Cl3N | CID 11011 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. TRICHLOROACETONITRILE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 3. Trichloroacetonitrile - Wikipedia [en.wikipedia.org]

Protocols & Analytical Methods

Application Notes and Protocols: Trichloroacetonitrile in the Overman Rearrangement

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the Overman rearrangement, with a specific focus on the crucial role of trichloroacetonitrile. Detailed protocols and quantitative data are presented to facilitate the application of this powerful transformation in organic synthesis, particularly in the preparation of chiral allylic amines, which are valuable building blocks in drug development.

Introduction

The Overman rearrangement is a robust and highly reliable method for the synthesis of allylic amines from allylic alcohols.[1][2][3] This transformation proceeds via a[4][4]-sigmatropic rearrangement of an intermediate allylic trichloroacetimidate (B1259523), which is formed in situ from the corresponding allylic alcohol and trichloroacetonitrile.[4][5] The reaction is prized for its high degree of stereoselectivity, allowing for the efficient transfer of chirality from the starting alcohol to the product amine.[6][7] The resulting trichloroacetamide (B1219227) can be readily hydrolyzed to afford the desired allylic amine.[7]

The initial step of the mechanism involves the deprotonation of the allylic alcohol by a catalytic amount of base, followed by nucleophilic attack on the carbon atom of trichloroacetonitrile to form a trichloroacetimidate anion.[1] This anion then abstracts a proton from the alcohol, regenerating the catalyst and forming the key allylic trichloroacetimidate intermediate.[7][8] The subsequent[4][4]-sigmatropic rearrangement can be induced thermally or, more commonly, catalyzed by transition metals such as palladium(II), mercury(II), or gold(I) under milder conditions.[1][2][8]

Reaction Mechanism and the Role of Trichloroacetonitrile

Trichloroacetonitrile is an essential reagent in the Overman rearrangement, serving as the nitrogen source and the precursor to the reactive trichloroacetimidate intermediate. The electron-withdrawing trichloromethyl group activates the nitrile carbon for nucleophilic attack by the allylic alcohol.

The overall mechanism can be summarized in the following steps:

• Deprotonation: A catalytic amount of a base (e.g., DBU, NaH) deprotonates the allylic alcohol to form an alkoxide.[1][7]

• Imidate Formation: The alkoxide adds to the electrophilic carbon of trichloroacetonitrile to generate a trichloroacetimidate anion.[1]

• Protonation: This intermediate anion is protonated by the starting alcohol to yield the allylic trichloroacetimidate.[7][8]

• [4][4]-Sigmatropic Rearrangement: The allylic trichloroacetimidate undergoes a concerted, suprafacial[4][4]-sigmatropic rearrangement through a chair-like six-membered transition state to form an allylic trichloroacetamide.[7] This step is often the rate-determining step and can be accelerated by heat or a transition metal catalyst.[2]

• Hydrolysis: The resulting trichloroacetamide is typically hydrolyzed under basic conditions to furnish the final allylic amine.[7]

The irreversible formation of the stable amide functionality provides the thermodynamic driving force for the rearrangement.[7]

References

• 1. Overman Rearrangement [organic-chemistry.org]
• 2. Overman rearrangement - Wikipedia [en.wikipedia.org]
• 3. synarchive.com [synarchive.com]
• 4. m.youtube.com [m.youtube.com]
• 5. Overman Rearrangement | Chem-Station Int. Ed. [en.chem-station.com]
• 6. Overman Rearrangement [drugfuture.com]
• 7. Overman Rearrangement | NROChemistry [nrochemistry.com]
• 8. Highly efficient gold(I)-catalyzed Overman rearrangement in water - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Trichloroacetonitrile-Mediated Glycosylation

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for trichloroacetonitrile-mediated glycosylation, a robust and widely used method for the stereoselective formation of glycosidic bonds. This technique, also known as the Schmidt trichloroacetimidate (B1259523) method, is a cornerstone in the chemical synthesis of oligosaccharides and glycoconjugates, which are pivotal in various biological processes and drug discovery.

Introduction

The trichloroacetimidate method involves two key steps: the formation of an O-glycosyl trichloroacetimidate donor from a sugar hemiacetal and its subsequent activation by a catalytic amount of a Lewis or Brønsted acid to react with a glycosyl acceptor.[1][2] The popularity of this method stems from the ease of preparation and stability of the trichloroacetimidate donors, as well as the generally high yields and stereoselectivity of the glycosylation reaction.[2][3] The stereochemical outcome of the reaction can often be controlled by the choice of protecting groups on the glycosyl donor and the solvent system employed.[2][4]

Core Principles

The reaction proceeds via the activation of the trichloroacetimidate group by a promoter, leading to the formation of a highly reactive oxocarbenium ion intermediate.[5] This electrophilic species is then attacked by the nucleophilic hydroxyl group of the glycosyl acceptor to form the desired glycosidic linkage. The stereoselectivity of the glycosylation is influenced by several factors, including:

• Neighboring group participation: A participating protecting group (e.g., an acetyl or benzoyl group) at the C-2 position of the glycosyl donor typically leads to the formation of a 1,2-trans-glycoside.[2]

• Solvent effects: The use of nitrile solvents, such as acetonitrile, can favor the formation of 1,2-cis-glycosides, a phenomenon known as the "nitrile effect".[4][6]

• Promoter choice: Different Lewis or Brønsted acids can influence the reaction rate and, in some cases, the stereochemical outcome.[7][8]

Experimental Protocols

This section details the procedures for the preparation of the glycosyl trichloroacetimidate donor and the subsequent glycosylation reaction.

Part 1: Synthesis of the O-Glycosyl Trichloroacetimidate Donor

This protocol describes the conversion of a suitably protected sugar hemiacetal to the corresponding O-glycosyl trichloroacetimidate.

Materials:

• Protected sugar with a free anomeric hydroxyl group (1.0 equiv.)

• Trichloroacetonitrile (Cl3CCN) (1.5–2.0 equiv.)[9]

• Anhydrous base (e.g., potassium carbonate (K2CO3, 2.0–4.0 equiv.) or 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU, 0.5–1.0 equiv.))[9]

• Anhydrous dichloromethane (B109758) (DCM)

• Anhydrous sodium or magnesium sulfate (B86663) (Na2SO4 or MgSO4)

• Celite®

Procedure:

• Dissolve the protected sugar (1.0 equiv.) in anhydrous DCM (5–10 mL/mmol) in a flame-dried, argon-purged flask equipped with a magnetic stir bar.[9]

• Cool the solution to 0°C in an ice bath.

• Add trichloroacetonitrile (1.5–2.0 equiv.) to the stirred solution.[9]

• Slowly add the anhydrous base (e.g., K2CO3 or DBU) to the reaction mixture.[9]

• Allow the reaction to stir at 0°C and monitor its progress by thin-layer chromatography (TLC). The reaction is typically complete within 1-3 hours.

• Once the starting material is consumed, filter the reaction mixture through a pad of Celite® to remove the base. Wash the pad with DCM.

• Combine the filtrate and washings and concentrate under reduced pressure.

• Purify the crude product by silica (B1680970) gel column chromatography (e.g., using a hexane/ethyl acetate (B1210297) gradient) to afford the pure O-glycosyl trichloroacetimidate donor.

Part 2: Trichloroacetonitrile-Mediated Glycosylation

This protocol outlines the coupling of the O-glycosyl trichloroacetimidate donor with a glycosyl acceptor.

Materials:

• O-Glycosyl trichloroacetimidate donor (1.0–1.5 equiv.)

• Glycosyl acceptor (1.0 equiv.)

• Anhydrous solvent (e.g., dichloromethane (DCM), toluene, or acetonitrile)

• Activated molecular sieves (3Å or 4Å)

• Lewis acid promoter (e.g., trimethylsilyl (B98337) trifluoromethanesulfonate (B1224126) (TMSOTf, 0.1–0.5 equiv.) or boron trifluoride diethyl etherate (BF3·OEt2, 0.1–0.5 equiv.))[1]

• Saturated aqueous sodium bicarbonate (NaHCO3) solution

• Brine

• Anhydrous sodium or magnesium sulfate (Na2SO4 or MgSO4)

• Celite®

Procedure:

• In a flame-dried, argon-purged flask, dissolve the O-glycosyl trichloroacetimidate donor (1.0–1.5 equiv.) and the glycosyl acceptor (1.0 equiv.) in the chosen anhydrous solvent.[1]

• Add activated molecular sieves to the flask and stir the mixture at room temperature for 30-60 minutes to ensure anhydrous conditions.

• Cool the reaction mixture to the desired temperature (typically between -80°C and 0°C).[1]

• Slowly add the Lewis acid promoter (e.g., TMSOTf or BF3·OEt2) to the stirred suspension.[1]

• Monitor the reaction progress by TLC. The reaction time can vary from minutes to several hours depending on the reactivity of the donor, acceptor, and the promoter used.

• Upon completion, quench the reaction by adding a saturated aqueous solution of NaHCO3.[1]

• Allow the mixture to warm to room temperature, then filter through a pad of Celite® to remove the molecular sieves. Wash the pad with the reaction solvent.

• Transfer the filtrate to a separatory funnel and wash with saturated aqueous NaHCO3 solution and then with brine.[1]

• Dry the organic layer over anhydrous Na2SO4 or MgSO4, filter, and concentrate under reduced pressure.[1]

• Purify the crude product by silica gel column chromatography to obtain the desired glycoside.

Note on "Inverse Glycosylation Procedure": To minimize the formation of the trichloroacetamide (B1219227) byproduct, especially with less reactive acceptors, the "inverse procedure" can be employed.[10] In this variation, the acceptor and the promoter are mixed first, and a solution of the donor is then added slowly to the reaction mixture.[10]

Data Presentation

The following table summarizes representative quantitative data for trichloroacetonitrile-mediated glycosylation, highlighting the influence of different promoters, donors, and acceptors on the reaction yield.

Glycosyl Donor	Glycosyl Acceptor	Promoter (equiv.)	Solvent	Temp. (°C)	Time (min)	Yield (%)	Anomeric Ratio (α:β)	Reference
Peracetylated mannosyl trichloroacetimidate	Primary alcohol	InBr3 (0.1)	DCM	RT	30	95	α only	[7]
Peracetylated mannosyl trichloroacetimidate	Primary alcohol	InCl3 (0.1)	DCM	RT	30	93	α only	[7]
Peracetylated mannosyl trichloroacetimidate	Primary alcohol	In(OTf)3 (0.1)	DCM	RT	30	85	α only	[7]
Perbenzylated galactosyl trichloroacetimidate	Primary alcohol	In(OTf)3 (0.1)	DCM	RT	30	91	1:1.3	[7]
Acetonide protected mannosyl trichloroacetimidate	Disaccharide acceptor	In(OTf)3 (0.2)	DCM	RT	180	94	α only	[7]
Peracetylated mannosyl trichloroacetimidate	Disaccharide acceptor	In(OTf)3 (0.2)	DCM	RT	180	78	α only	[7]
Perbenzylated galactosyl trichloroacetimidate	Disaccharide acceptor	In(OTf)3 (0.2)	DCM	RT	180	27	α only	[7]

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for trichloroacetonitrile-mediated glycosylation.

Caption: Workflow for Trichloroacetonitrile-Mediated Glycosylation.

Reaction Mechanism

The following diagram illustrates the general mechanism of trichloroacetonitrile-mediated glycosylation.

Caption: Mechanism of Trichloroacetonitrile-Mediated Glycosylation.

References

• 1. Glycosidation using trichloroacetimidate donor - Glycoscience Protocols (GlycoPODv2) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Chemical glycosylation - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. On the nitrile effect in l-rhamnopyranosylation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chemrxiv.org [chemrxiv.org]
• 6. taylorfrancis.com [taylorfrancis.com]
• 7. Using In(III) as a Promoter for Glycosylation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Stereoselective synthesis of glycosides using (salen)Co catalysts as promoters - Chemical Communications (RSC Publishing) DOI:10.1039/C5CC02552D [pubs.rsc.org]
• 9. Synthesis of glycosyl imidate donor - Glycoscience Protocols (GlycoPODv2) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. Formation of Glycosyl Trichloroacetamides from Trichloroacetimidate Donors Occurs through an Intermolecular Aglycon Transfer Reaction - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Trichloroacetonitrile for the Activation of Carboxylic Acids

For Researchers, Scientists, and Drug Development Professionals

Introduction

Trichloroacetonitrile (Cl₃CCN) is a versatile and highly reactive reagent in organic synthesis, primarily utilized for the activation of carboxylic acids. Its strong electrophilic character, owing to the electron-withdrawing trichloromethyl group, facilitates the conversion of carboxylic acids into various reactive intermediates. These intermediates can then be readily transformed into a range of important functional groups, including esters, amides, and acyl azides, often under mild reaction conditions. This attribute makes trichloroacetonitrile a valuable tool in the synthesis of complex molecules, natural products, and active pharmaceutical ingredients (APIs).

These application notes provide detailed protocols and quantitative data for the use of trichloroacetonitrile in the activation of carboxylic acids for the synthesis of esters, acyl azides, and a proposed protocol for one-pot amide synthesis.

Ester Synthesis via O-Acyltrichloroacetimidate Intermediate

The reaction of a carboxylic acid with an O-alkyl trichloroacetimidate, which is readily prepared from an alcohol and trichloroacetonitrile, provides a mild and efficient method for ester synthesis. This method proceeds through a "symbiotic activation" pathway where the carboxylic acid protonates the imidate, which then undergoes nucleophilic attack by the carboxylate.

Signaling Pathway: Symbiotic Activation Mechanism

Application Notes and Protocols: Trichloroacetonitrile as a Dehydrating Agent in Amide Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Amide bond formation is a cornerstone of organic synthesis, particularly in pharmaceutical and materials science. The direct condensation of carboxylic acids and amines is an atom-economical approach, but it requires the removal of water to drive the equilibrium toward the product. Trichloroacetonitrile (TCA), in combination with triphenylphosphine (B44618) (TPP), serves as a highly effective in situ dehydrating and activating agent for this transformation. This system converts carboxylic acids into their corresponding acyl chlorides under mild, neutral conditions, which then readily react with a broad range of amines to form amides in good to excellent yields. This method is particularly advantageous for reactions involving sterically hindered substrates where standard coupling reagents may be less effective.

Principle of the Method

The trichloroacetonitrile/triphenylphosphine system facilitates amide bond formation by activating the carboxylic acid component. The reaction does not proceed via direct dehydration but through the in situ generation of a highly reactive acyl chloride intermediate. Triphenylphosphine and trichloroacetonitrile react to form a phosphonium (B103445) salt, which then activates the carboxylate. Subsequent decomposition of this intermediate yields the acyl chloride, triphenylphosphine oxide, and other byproducts. The generated acyl chloride then undergoes nucleophilic acyl substitution with an amine to furnish the desired amide. The primary byproduct, triphenylphosphine oxide (TPPO), can typically be removed through standard purification techniques like column chromatography.

Advantages of the Trichloroacetonitrile/Triphenylphosphine System

• Mild Reaction Conditions: The activation of the carboxylic acid occurs under neutral conditions at room temperature, making it compatible with a wide range of functional groups.

• High Efficiency for Hindered Substrates: This method has been shown to be particularly effective for the acylation of sterically hindered amines, where other common coupling reagents like HBTU may fail.

• One-Pot Procedure: The in situ generation of the acyl chloride simplifies the experimental workflow, as there is no need to isolate the reactive intermediate.

• Readily Available Reagents: Trichloroacetonitrile and triphenylphosphine are common and relatively inexpensive laboratory reagents.

Applications

This method is broadly applicable for the synthesis of a wide variety of amides, including:

• Secondary and tertiary amides from primary and secondary amines.

• Amides from aromatic, aliphatic, and heterocyclic carboxylic acids.

• Peptide bond formation, with reports of its use in the synthesis of dipeptides without significant rearrangement.[1]

• Solid-phase synthesis of amides and peptides.

Quantitative Data Summary

The following table summarizes the yields obtained for the synthesis of various amides using an in situ phosphonium salt generation method analogous to the TCA/TPP system, demonstrating its broad substrate scope.[2]

Carboxylic Acid	Amine	Product Yield (%)
Benzoic Acid	Benzylamine	83
Benzoic Acid	N-Benzylmethylamine	65
Benzoic Acid	Cyclohexylamine	76
Benzoic Acid	(S)-(-)-1-Phenylethylamine	72
Benzoic Acid	Aniline	69
Benzoic Acid	N-Methylaniline	65
Benzoic Acid	Diphenylamine	55
Benzoic Acid	2,4,6-Trimethylaniline	56
Benzoic Acid	2,6-Diisopropylaniline	49
4-Methoxybenzoic Acid	Benzylamine	84
Phenylacetic Acid	Benzylamine	91
Phenylacetic Acid	Morpholine	85
3-Phenylpropanoic Acid	Benzylamine	88
Cyclohexanecarboxylic Acid	Benzylamine	82

Reaction Mechanism and Experimental Workflow

The overall process involves two main stages: the activation of the carboxylic acid and the subsequent nucleophilic acyl substitution by the amine.

Caption: Reaction mechanism for amide synthesis via in situ acyl chloride formation.

Caption: General experimental workflow for solution-phase amide synthesis.

Experimental Protocols

General Protocol for Solution-Phase Amide Synthesis

This protocol is adapted from a similar procedure utilizing an in situ generated phosphonium salt for amide coupling.[2]

Materials:

• Carboxylic Acid (1.0 equiv)

• Triphenylphosphine (TPP) (1.5 equiv)

• Trichloroacetonitrile (TCA) (1.5 equiv)

• Amine (3.0 equiv)

• Anhydrous Dichloromethane (DCM) or Toluene

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Silica (B1680970) gel for column chromatography

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (e.g., Argon), add the carboxylic acid (1.0 equiv), triphenylphosphine (1.5 equiv), and trichloroacetonitrile (1.5 equiv).

• Add anhydrous solvent (e.g., Toluene, 3 mL per 100 mg of carboxylic acid).

• Stir the resulting solution for 10-15 minutes at room temperature to allow for the activation of the carboxylic acid.

• Add the amine (3.0 equiv) to the reaction mixture.

• Stir the reaction at room temperature for 10-12 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, dilute the reaction mixture with an appropriate organic solvent (e.g., ethyl acetate (B1210297), 10 mL).

• Wash the organic solution with saturated aqueous NaHCO₃ solution (8 mL) and then with brine (8 mL).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure amide.

Protocol for Solid-Phase Amide Synthesis

This protocol is based on a reported method for the acylation of resin-bound amines.

Materials:

• Amine-functionalized resin (1.0 equiv)

• Carboxylic Acid (4.0 equiv)

• Triphenylphosphine (TPP) (4.0 equiv)

• Trichloroacetonitrile (TCA) (4.0 equiv)

• Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)

• Washing solvents: THF, Methanol (MeOH), Dimethylformamide (DMF), DCM

Procedure:

• Swell the amine-functionalized resin in the reaction solvent (DCM or THF) in a suitable reaction vessel.

• In a separate flask, dissolve the carboxylic acid (4.0 equiv), triphenylphosphine (4.0 equiv), and trichloroacetonitrile (4.0 equiv) in the reaction solvent.

• Add the solution of activated carboxylic acid to the swollen resin.

• Shake the suspension at room temperature for 10 hours.

• Filter the resin and wash sequentially with THF, MeOH, DMF, MeOH, and DCM to remove excess reagents and the triphenylphosphine oxide byproduct.

• The acylated resin can then be dried or carried forward to the next synthetic step (e.g., cleavage from the resin).

Troubleshooting and Side Reactions

• Incomplete Reaction: If the reaction stalls, gentle heating (e.g., 40-50 °C) may be beneficial, although the reaction is typically effective at room temperature. Ensure all reagents are anhydrous, as water will consume the activated acyl chloride.

• Formation of N-substituted trichloroacetamidines: Trichloroacetonitrile can react directly with primary and secondary amines, especially in the absence of an activated carboxylic acid, to form trichloroacetamidines.[3] The sequential addition of reagents (activation of the acid first, then addition of the amine) helps to minimize this side reaction.

• Difficulty in Removing Triphenylphosphine Oxide (TPPO): TPPO can sometimes be challenging to remove completely by chromatography. Trituration of the crude product with a solvent in which TPPO is soluble but the desired amide is not (e.g., diethyl ether, pentane) can help to precipitate the product and leave the byproduct in solution.

• N-Cyanation of Secondary Amines: In some cases, trichloroacetonitrile has been reported to act as a cyano source for the N-cyanation of secondary amines.[3] This is typically a minor pathway in the context of amide coupling but could be a consideration with particularly reactive amines.

Comparison with Other Coupling Reagents

The TCA/TPP system offers a valuable alternative to more common peptide coupling reagents, particularly in specific scenarios.

• vs. Carbodiimides (DCC, EDC): Carbodiimides are widely used but can cause allergic reactions. The dicyclohexylurea (DCU) byproduct from DCC is often difficult to remove due to its low solubility. The TCA/TPP method avoids these specific issues, though TPPO removal can present its own challenges.

• vs. Uronium/Aminium Salts (HBTU, HATU): Reagents like HBTU and HATU are highly effective but can be more expensive than TCA and TPP. A key advantage of the TCA/TPP system is its superior performance with sterically hindered substrates. In a comparative study on solid-phase synthesis, the TCA/TPP method provided good yields for a sterically hindered amine where HBTU failed to produce any product. For less hindered substrates, the performance of TCA/TPP and HBTU was found to be comparable.

• vs. Phosphonium Salts (BOP, PyBOP): While effective, the use of BOP is often avoided due to the formation of the carcinogenic byproduct hexamethylphosphoramide (B148902) (HMPA). PyBOP is a safer alternative. The TCA/TPP system also generates a phosphine (B1218219) oxide byproduct but avoids the high toxicity associated with HMPA.

References

• 1. Direct Synthesis of Acyl Azides from Carboxylic Acids by the Combination of Trichloroacetonitrile, Triphenylphosphine and Sodium Azide [organic-chemistry.org]
• 2. Amide Synthesis through the In Situ Generation of Chloro- and Imido-Phosphonium Salts - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols: Stereoselective Synthesis of Allylic Amines Using Trichloroacetonitrile

For Researchers, Scientists, and Drug Development Professionals

Introduction

The stereoselective synthesis of allylic amines is a cornerstone in modern organic chemistry, providing critical building blocks for a vast array of pharmaceuticals, natural products, and agrochemicals. One of the most powerful and reliable methods for achieving this transformation is the Overman rearrangement. This reaction utilizes trichloroacetonitrile to convert readily available allylic alcohols into valuable allylic amines with a high degree of stereocontrol. This document provides detailed application notes and experimental protocols for the stereoselective formation of allylic amines via the trichloroacetonitrile-mediated Overman rearrangement.

The core of this process involves two key steps: the formation of an allylic trichloroacetimidate (B1259523) from an allylic alcohol and trichloroacetonitrile, followed by a thermally induced or metal-catalyzed[1][1]-sigmatropic rearrangement to furnish the corresponding allylic trichloroacetamide (B1219227). Subsequent hydrolysis of the trichloroacetamide yields the desired primary allylic amine. The rearrangement proceeds through a highly ordered, chair-like transition state, which accounts for the excellent transfer of chirality and the predictable diastereoselectivity of the reaction.[1][2] Furthermore, the use of chiral catalysts can induce enantioselectivity in the rearrangement of prochiral allylic alcohols.[3]

Reaction Mechanism and Stereoselectivity

The Overman rearrangement is a suprafacial, concerted[1][1]-sigmatropic rearrangement, analogous to the Claisen rearrangement.[2] The reaction proceeds with a high level of stereoselectivity, primarily due to the chair-like six-membered transition state.[1][3] This predictable stereocontrol makes it a valuable tool for the synthesis of complex molecules with defined stereochemistry.

Diastereoselectivity: The rearrangement of chiral, non-racemic allylic alcohols proceeds with excellent chirality transfer. The geometry of the newly formed double bond is predominantly E due to pseudo-equatorial positioning of the larger substituent in the chair-like transition state.[2]

Enantioselectivity: For prochiral allylic alcohols, enantioselectivity can be achieved through the use of chiral transition metal catalysts, such as those based on palladium(II).[3] These catalysts can differentiate between the two faces of the double bond in the allylic imidate, leading to the preferential formation of one enantiomer of the product.

Below is a diagram illustrating the reaction mechanism of the Overman rearrangement.

Caption: Mechanism of the Overman Rearrangement.

Quantitative Data Summary

The Overman rearrangement is a versatile reaction applicable to a wide range of allylic alcohols. The following table summarizes representative examples, showcasing the yields and stereoselectivities achieved.

Entry	Allylic Alcohol Substrate	Catalyst/Conditions	Product	Yield (%)	d.r. / e.e. (%)	Reference
1	(E)-But-2-en-1-ol	1. NaH, Et₂O, 0 °C to rt2. CCl₃CN3. Xylene, 140 °C	(E)-N-(1-Methylallyl)trichloroacetamide	85	>98:2 (E:Z)	J. Am. Chem. Soc. 1976, 98, 2901-2910
2	(Z)-But-2-en-1-ol	1. NaH, Et₂O, 0 °C to rt2. CCl₃CN3. Xylene, 140 °C	(E)-N-(1-Methylallyl)trichloroacetamide	82	>98:2 (E:Z)	J. Am. Chem. Soc. 1976, 98, 2901-2910
3	Cinnamyl alcohol	1. KHMDS, THF, -78 °C2. CCl₃CN3. Toluene, 110 °C	N-(1-Phenylallyl)trichloroacetamide	91	-	Org. Lett. 2003, 5, 4393-4395
4	(Z)-Hex-2-en-1-ol	1. DBU, CH₂Cl₂2. CCl₃CN3. (R)-COP-Cl (5 mol%), CH₂Cl₂	(S,E)-N-(1-Propylallyl)trichloroacetamide	85	95 e.e.	J. Am. Chem. Soc. 2003, 125, 12412-12413
5	Geraniol	1. NaH, Et₂O2. CCl₃CN3. Decane (B31447), 140 °C	N-(1,5-Dimethyl-1-vinylhex-4-enyl)trichloroacetamide	81	-	J. Am. Chem. Soc. 1976, 98, 2901-2910
6	Cholesterol	1. NaH, THF2. CCl₃CN3. Xylene, 140 °C	3β-(Trichloroacetamido)-cholest-5-ene	65	-	J. Am. Chem. Soc. 1976, 98, 2901-2910

d.r. = diastereomeric ratio; e.e. = enantiomeric excess.

Experimental Protocols

Protocol 1: General Procedure for the Diastereoselective Overman Rearrangement

This protocol describes the two-step procedure for the conversion of an allylic alcohol to the corresponding allylic trichloroacetamide.

Step A: Formation of the Allylic Trichloroacetimidate

• To a solution of the allylic alcohol (1.0 eq) in anhydrous diethyl ether or dichloromethane (B109758) (0.1-0.2 M) at 0 °C under an inert atmosphere (e.g., nitrogen or argon), add a catalytic amount of a base such as sodium hydride (NaH, ~0.1 eq) or 1,8-diazabicycloundec-7-ene (DBU, ~0.1 eq).

• Stir the mixture at 0 °C for 15-30 minutes.

• Add trichloroacetonitrile (1.2-1.5 eq) dropwise to the solution while maintaining the temperature at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir for 1-3 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate.

• Extract the aqueous layer with diethyl ether or dichloromethane (3 x).

• Combine the organic layers, dry over anhydrous sodium sulfate (B86663) or magnesium sulfate, filter, and concentrate under reduced pressure.

• The crude trichloroacetimidate is often used in the next step without further purification. If necessary, it can be purified by flash column chromatography on silica (B1680970) gel (eluting with a hexane/ethyl acetate (B1210297) mixture).

Step B: Thermal[1][1]-Sigmatropic Rearrangement

• Dissolve the crude or purified allylic trichloroacetimidate in a high-boiling point solvent such as xylene, toluene, or decane (0.1-0.5 M).

• Heat the solution to reflux (typically 110-140 °C) and monitor the reaction by TLC. The rearrangement is usually complete within 1-12 hours.

• Cool the reaction mixture to room temperature and concentrate under reduced pressure to remove the solvent.

• Purify the resulting crude allylic trichloroacetamide by flash column chromatography on silica gel (eluting with a hexane/ethyl acetate mixture) to afford the pure product.

Protocol 2: Enantioselective Overman Rearrangement using a Chiral Palladium Catalyst

This protocol outlines the asymmetric rearrangement of a prochiral allylic trichloroacetimidate.

• In a glovebox or under an inert atmosphere, dissolve the prochiral allylic trichloroacetimidate (1.0 eq) in anhydrous dichloromethane (0.1-0.2 M).

• Add the chiral palladium(II) catalyst, such as (R)- or (S)-COP-Cl (1-5 mol%), to the solution.

• Stir the reaction mixture at room temperature for 12-48 hours, monitoring the progress by TLC or HPLC.

• Once the reaction is complete, concentrate the mixture under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (eluting with a hexane/ethyl acetate mixture) to yield the enantioenriched allylic trichloroacetamide.

• Determine the enantiomeric excess of the product by chiral HPLC or GC analysis.

Experimental Workflow

The following diagram outlines the general workflow for the stereoselective synthesis of allylic amines via the Overman rearrangement.

Caption: Experimental workflow for the Overman rearrangement.

Conclusion

The use of trichloroacetonitrile in the Overman rearrangement provides a robust and highly stereoselective method for the synthesis of allylic amines from allylic alcohols. The reaction's predictability, broad substrate scope, and the ability to achieve high levels of both diastereoselectivity and enantioselectivity make it an invaluable tool for synthetic chemists in academic and industrial research, particularly in the development of new therapeutic agents. The detailed protocols and data presented herein serve as a practical guide for the successful implementation of this important transformation.

References

• 1. m.youtube.com [m.youtube.com]
• 2. Overman Rearrangement | NROChemistry [nrochemistry.com]
• 3. Overman Rearrangement [organic-chemistry.org]

Application Notes and Protocols for the One-Pot Synthesis of Heterocycles Using Trichloroacetonitrile

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the one-pot synthesis of various heterocyclic compounds utilizing trichloroacetonitrile as a key building block. The methodologies presented herein offer efficient and streamlined approaches to valuable heterocyclic scaffolds, minimizing reaction steps and often improving overall yields.

One-Pot Synthesis of 3-(Trichloromethyl)-5-substituted-1,2,4-oxadiazoles

The 1,2,4-oxadiazole (B8745197) moiety is a crucial pharmacophore found in numerous biologically active compounds. This protocol describes a convenient one-pot synthesis of 3-(trichloromethyl)-5-substituted-1,2,4-oxadiazoles from readily available trichloroacetonitrile and various acyl chlorides. The reaction proceeds via the in situ formation of trichloroacetoamidoxime, which then undergoes condensation and cyclization with an acyl chloride in a single reaction vessel.

Reaction Principle

The synthesis involves two sequential steps performed in a single pot:

• Formation of Trichloroacetoamidoxime: Trichloroacetonitrile reacts with hydroxylamine (B1172632) hydrochloride in an aqueous medium to form the key intermediate, trichloroacetoamidoxime.

• Condensation and Cyclization: The in situ generated trichloroacetoamidoxime reacts with an acyl chloride, followed by an intramolecular cyclization to yield the 3,5-disubstituted 1,2,4-oxadiazole.

Figure 1: Workflow for the one-pot synthesis of 1,2,4-oxadiazoles.

Experimental Protocol

Materials:

• Trichloroacetonitrile (Cl3CCN)

• Hydroxylamine hydrochloride (NH2OH·HCl)

• Sodium hydroxide (B78521) (NaOH)

• Acyl chloride (RCOCl)

• Toluene

• Deionized water

• Standard laboratory glassware and stirring apparatus

• Rotary evaporator

• Thin Layer Chromatography (TLC) apparatus

• Column chromatography setup

Procedure:

Part A: Synthesis of Trichloroacetoamidoxime (Intermediate)

• In a round-bottom flask equipped with a magnetic stirrer, dissolve hydroxylamine hydrochloride (3.5 mmol, 2.36 g) and sodium hydroxide (3.5 mmol, 1.36 g) in deionized water (10 mL).

• To this stirred solution, add trichloroacetonitrile (1.7 mmol, 1.7 mL) dropwise at room temperature.

• Continue stirring the mixture at room temperature for 3 hours.

• The formation of a solid precipitate indicates the formation of trichloroacetoamidoxime.

Part B: One-Pot Synthesis of 3-(Trichloromethyl)-5-substituted-1,2,4-oxadiazoles [1]

• To the reaction mixture containing the freshly prepared trichloroacetoamidoxime, add toluene (20 mL) and the desired acyl chloride (1.7 mmol).

• Heat the reaction mixture to 100 °C and maintain this temperature with vigorous stirring for 20 hours.

• Monitor the progress of the reaction by TLC.

• Upon completion, cool the reaction mixture to room temperature.

• Separate the organic layer and wash it with water (2 x 20 mL) and brine (20 mL).

• Dry the organic layer over anhydrous sodium sulfate (B86663) and filter.

• Concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product.

• Purify the crude product by column chromatography on silica (B1680970) gel using a suitable eluent system (e.g., hexane/ethyl acetate) to afford the pure 3-(trichloromethyl)-5-substituted-1,2,4-oxadiazole.

Data Presentation: Substrate Scope and Yields

The following table summarizes the yields obtained for the synthesis of various 3-(trichloromethyl)-5-substituted-1,2,4-oxadiazoles using the described one-pot protocol.[1]

Entry	Acyl Chloride (RCOCl)	R Group	Product	Yield (%)
1	Acetyl chloride	CH₃	5-Methyl-3-(trichloromethyl)-1,2,4-oxadiazole	85
2	Propionyl chloride	CH₃CH₂	5-Ethyl-3-(trichloromethyl)-1,2,4-oxadiazole	88
3	Butyryl chloride	CH₃(CH₂)₂	5-Propyl-3-(trichloromethyl)-1,2,4-oxadiazole	90
4	Benzoyl chloride	C₆H₅	5-Phenyl-3-(trichloromethyl)-1,2,4-oxadiazole	75
5	Chloroacetyl chloride	ClCH₂	5-(Chloromethyl)-3-(trichloromethyl)-1,2,4-oxadiazole	70
6	Dichloroacetyl chloride	Cl₂CH	5-(Dichloromethyl)-3-(trichloromethyl)-1,2,4-oxadiazole	65
7	Trichloroacetyl chloride	Cl₃C	5-(Trichloromethyl)-3-(trichloromethyl)-1,2,4-oxadiazole	60

One-Pot Synthesis of Functionalized Trichloromethylated Pyrimidines

Pyrimidines are fundamental heterocyclic structures in medicinal chemistry, forming the core of many therapeutic agents. This protocol outlines a one-pot synthesis of highly functionalized trichloromethylated pyrimidines. The reaction involves the in situ generation of trichloroacetimidamides from the addition of guanidine (B92328) derivatives to trichloroacetonitrile, followed by their reaction with acetylenic esters.[2]

Reaction Principle

This multicomponent reaction proceeds in a one-pot fashion through the following key steps:

• Formation of Trichloroacetimidamide: A guanidine derivative reacts with trichloroacetonitrile to form a trichloroacetimidamide intermediate.

• Michael Addition and Cyclization: The in situ generated trichloroacetimidamide undergoes a Michael-type addition to an acetylenic ester, followed by an intramolecular cyclization and tautomerization to yield the final pyrimidine (B1678525) derivative.

Figure 2: Logical relationship in the one-pot pyrimidine synthesis.

Experimental Protocol

Materials:

• Trichloroacetonitrile (Cl3CCN)

• Guanidine hydrochloride

• Sodium ethoxide (NaOEt)

• Dimethyl acetylenedicarboxylate (B1228247) (DMAD)

• Ethanol (B145695) (absolute)

• Standard laboratory glassware and stirring apparatus

• Rotary evaporator

• Thin Layer Chromatography (TLC) apparatus

• Column chromatography setup

Procedure:

• In a flame-dried, two-necked round-bottom flask equipped with a magnetic stirrer and a condenser, dissolve guanidine hydrochloride (1.0 mmol) in absolute ethanol (10 mL).

• To this solution, add sodium ethoxide (1.0 mmol) and stir the mixture at room temperature for 30 minutes.

• Cool the reaction mixture to 0 °C in an ice bath.

• Slowly add a solution of trichloroacetonitrile (1.0 mmol) in absolute ethanol (2 mL) to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for an additional 2 hours to ensure the complete formation of the trichloroacetimidamide intermediate.

• To the same flask, add dimethyl acetylenedicarboxylate (DMAD) (1.0 mmol) dropwise at room temperature.

• Heat the reaction mixture to reflux and monitor the reaction progress by TLC. The reaction is typically complete within 6-8 hours.

• After completion, cool the reaction mixture to room temperature and remove the solvent under reduced pressure.

• To the residue, add water (20 mL) and extract the product with ethyl acetate (B1210297) (3 x 20 mL).

• Combine the organic layers, wash with brine (20 mL), and dry over anhydrous sodium sulfate.

• Filter and concentrate the organic layer under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate) to afford the pure functionalized trichloromethylated pyrimidine.

Data Presentation: Product Yields

The following table presents the yields of representative trichloromethylated pyrimidines synthesized via this one-pot procedure.[2]

Entry	Guanidine Derivative	Acetylenic Ester	Product	Yield (%)
1	Guanidine	Dimethyl acetylenedicarboxylate	Dimethyl 2-amino-4-hydroxy-6-(trichloromethyl)pyrimidine-5-carboxylate	78
2	N-Methylguanidine	Diethyl acetylenedicarboxylate	Diethyl 2-(methylamino)-4-hydroxy-6-(trichloromethyl)pyrimidine-5-carboxylate	75
3	Guanidine	Diisopropyl acetylenedicarboxylate	Diisopropyl 2-amino-4-hydroxy-6-(trichloromethyl)pyrimidine-5-carboxylate	72

Disclaimer: These protocols are intended for use by trained chemistry professionals in a well-equipped laboratory setting. Appropriate safety precautions, including the use of personal protective equipment, should be taken at all times. The yields reported are based on literature values and may vary depending on the specific reaction conditions and the purity of the reagents used.

References

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols: Trichloroacetonitrile in the Synthesis of Agricultural Fungicides

For Researchers, Scientists, and Drug Development Professionals

Introduction

Trichloroacetonitrile (CCl₃CN) is a versatile C2 building block in organic synthesis, primarily utilized as a precursor for the introduction of the trichloromethyl group and for the activation of hydroxyl groups. Its high reactivity, stemming from the electron-withdrawing nature of the trichloromethyl group, makes it a valuable reagent in the synthesis of various agrochemicals, most notably the soil fungicide Etridiazole. This document provides detailed application notes and experimental protocols for the synthesis of agricultural fungicides using trichloroacetonitrile, with a focus on Etridiazole. Additionally, it explores the application of the Overman rearrangement, which utilizes trichloroacetonitrile, in the synthesis of allylamine (B125299) fungicides.

Synthesis of the Thiadiazole Fungicide: Etridiazole

Etridiazole, chemically known as 5-ethoxy-3-(trichloromethyl)-1,2,4-thiadiazole, is a soil fungicide effective against pathogens such as Pythium and Phytophthora.[1][2] The synthesis of Etridiazole from trichloroacetonitrile proceeds through a multi-step process involving the formation of a key intermediate, trichloroacetamidine hydrochloride.

Synthetic Pathway Overview

The synthesis of Etridiazole from trichloroacetonitrile can be summarized in the following key steps:

• Formation of Trichloroacetamidine Hydrochloride: Trichloroacetonitrile reacts with ammonia (B1221849) and is subsequently treated with hydrogen chloride to yield trichloroacetamidine hydrochloride.[3]

• Formation of 3-Trichloromethyl-5-chloro-1,2,4-thiadiazole: The trichloroacetamidine hydrochloride intermediate is then reacted with trichloromethanesulfenyl chloride.[4]

• Formation of Etridiazole: The resulting 3-trichloromethyl-5-chloro-1,2,4-thiadiazole is then reacted with sodium ethoxide (generated in situ from sodium hydroxide (B78521) in ethanol) to yield the final product, Etridiazole.[4]

Caption: Synthetic pathway of Etridiazole from Trichloroacetonitrile.

Experimental Protocols

Protocol 1: Synthesis of Trichloroacetamidine Hydrochloride

• Materials:

  • Trichloroacetonitrile (1.0 eq)

  • Anhydrous Ammonia (gas)

  • Anhydrous Diethyl Ether

  • Anhydrous Hydrogen Chloride (gas)

• Procedure:

  • A solution of trichloroacetonitrile in anhydrous diethyl ether is cooled in an ice-salt bath.

  • Anhydrous ammonia gas is bubbled through the solution until saturation.

  • Anhydrous hydrogen chloride gas is then passed through the reaction mixture, leading to the precipitation of trichloroacetamidine hydrochloride as a white solid.

  • The precipitate is filtered, washed with cold anhydrous diethyl ether, and dried under vacuum.

Protocol 2: Synthesis of 3-Trichloromethyl-5-chloro-1,2,4-thiadiazole

• Materials:

  • Trichloroacetamidine Hydrochloride (1.0 - 1.25 eq)

  • Trichloromethanesulfenyl Chloride (1.0 eq)[5]

  • Inert immiscible organic solvent (e.g., Methylene Chloride)

  • Aqueous Sodium Hydroxide solution

• Procedure:

  • Trichloroacetamidine hydrochloride is suspended in an inert organic solvent.

  • The mixture is cooled to a temperature between -20°C and 50°C.[4]

  • Trichloromethanesulfenyl chloride is added to the suspension.

  • An aqueous solution of sodium hydroxide is added dropwise to maintain the pH of the reaction mixture and effect ring closure.

  • The organic layer is separated, washed with water, and dried over anhydrous sodium sulfate.

  • The solvent is removed under reduced pressure to yield the crude product, which can be further purified by distillation.

Protocol 3: Synthesis of Etridiazole

• Materials:

  • 3-Trichloromethyl-5-chloro-1,2,4-thiadiazole (1.0 eq)

  • Sodium Hydroxide

  • Anhydrous Ethanol

• Procedure:

  • A solution of sodium ethoxide is prepared by dissolving sodium hydroxide in anhydrous ethanol.

  • 3-Trichloromethyl-5-chloro-1,2,4-thiadiazole is added to the sodium ethoxide solution.

  • The reaction mixture is stirred, and the progress is monitored by a suitable analytical technique (e.g., TLC or GC).

  • Upon completion, the reaction mixture is worked up by pouring it into water and extracting with a suitable organic solvent.

  • The organic layer is washed, dried, and concentrated to give Etridiazole.

Quantitative Data

Step	Reactants	Molar Ratio	Temperature (°C)	Yield (%)	Reference
1. Trichloroacetamidine HCl Formation	Trichloroacetonitrile, NH₃, HCl	-	0-5	-	[3]
2. 3-Trichloromethyl-5-chloro-1,2,4-thiadiazole	Trichloroacetamidine HCl, Trichloromethanesulfenyl chloride	1.0-1.25 : 1.0	-20 to 50	~70	[4]
3. Etridiazole Formation	3-Trichloromethyl-5-chloro-1,2,4-thiadiazole, NaOH/Ethanol	-	-	-	[4]

Note: Detailed quantitative data for each step, especially yields, are not consistently available in the public domain and may require access to proprietary industrial synthesis records.

Overman Rearrangement in the Synthesis of Allylamine Fungicides

The Overman rearrangement is a powerful transformation that converts allylic alcohols into allylic amines via a[6][6]-sigmatropic rearrangement of an intermediate allylic trichloroacetimidate (B1259523).[6] Trichloroacetonitrile is a key reagent in the formation of this trichloroacetimidate intermediate. Allylamines are a known class of antifungal agents, with Naftifine and Terbinafine being prominent examples used in pharmaceuticals.[1][7] While direct synthesis of a specific commercial agricultural fungicide using the Overman rearrangement is not widely documented in readily available literature, the methodology presents a viable route for the synthesis of novel allylamine-based fungicides.

General Reaction Scheme

The Overman rearrangement proceeds in two main stages:

• Formation of the Allylic Trichloroacetimidate: An allylic alcohol reacts with trichloroacetonitrile in the presence of a base (e.g., DBU or K₂CO₃) to form the corresponding allylic trichloroacetimidate.

• [6][6]-Sigmatropic Rearrangement: The allylic trichloroacetimidate undergoes a thermal or metal-catalyzed rearrangement to yield an allylic trichloroacetamide (B1219227). This product can then be hydrolyzed to the desired allylic amine.

Caption: General workflow for the Overman Rearrangement.

Experimental Protocol: General Procedure for the Overman Rearrangement

• Materials:

  • Allylic Alcohol (1.0 eq)

  • Trichloroacetonitrile (1.5 eq)

  • Base (e.g., DBU, 0.1 eq)

  • Anhydrous Solvent (e.g., Dichloromethane, Toluene)

  • (Optional) Catalyst for rearrangement (e.g., PdCl₂, Hg(TFA)₂)

  • Aqueous base for hydrolysis (e.g., NaOH, KOH)

• Procedure:

  • Imidate Formation: To a solution of the allylic alcohol in an anhydrous solvent, add the base followed by the dropwise addition of trichloroacetonitrile at 0 °C. Allow the reaction to warm to room temperature and stir until the starting material is consumed (monitored by TLC).

  • Rearrangement: The crude trichloroacetimidate can be isolated or the reaction mixture can be directly heated to induce thermal rearrangement. Alternatively, a catalyst can be added to facilitate the rearrangement at a lower temperature.

  • Hydrolysis: The resulting trichloroacetamide is then hydrolyzed by refluxing with an aqueous base to afford the final allylic amine.

  • Purification: The allylic amine is purified by standard techniques such as extraction and column chromatography.

Potential Application in Fungicide Synthesis

The allylamine functional group is a key pharmacophore in several antifungal agents. The Overman rearrangement provides a stereocontrolled method to introduce this functionality. By selecting appropriate allylic alcohol precursors, novel allylamine fungicides can be synthesized. For example, allylic alcohols containing substituted aryl or heterocyclic moieties, which are common in fungicide structures, can be converted to the corresponding allylic amines.

Other Potential Applications

While the synthesis of Etridiazole is the most direct and well-documented application of trichloroacetonitrile in agricultural fungicide production, its reactivity suggests other potential uses. The trichloromethyl group is present in some pesticides, and trichloroacetonitrile serves as an efficient donor of this moiety. Furthermore, the use of trichloroacetimidates as activating groups for alcohols in glycosylation reactions could be explored in the synthesis of fungicides containing carbohydrate moieties.

Conclusion

Trichloroacetonitrile is a key reagent in the synthesis of the agricultural fungicide Etridiazole, with a well-defined synthetic pathway proceeding through a trichloroacetamidine intermediate. The provided protocols outline the key steps for this transformation. Furthermore, the Overman rearrangement, which employs trichloroacetonitrile, offers a strategic method for the synthesis of allylic amines, a class of compounds with known antifungal activity. While a specific commercial agricultural fungicide synthesized via the Overman rearrangement is not prominently documented, the methodology holds significant potential for the development of new and effective crop protection agents. Researchers in agrochemical synthesis can leverage the reactivity of trichloroacetonitrile for both established and novel synthetic strategies.

References

• 1. Synthesis and structure-activity relationships of naftifine-related allylamine antimycotics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Etridiazole | C5H5Cl3N2OS | CID 17432 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Trichloroacetonitrile - Wikipedia [en.wikipedia.org]
• 4. US3979403A - Process for the preparation of 3-trichloromethyl-5-chloro-1,2,4-thiadiazole - Google Patents [patents.google.com]
• 5. Trichloromethane sulfenyl chloride - Wikipedia [en.wikipedia.org]
• 6. Overman Rearrangement [organic-chemistry.org]
• 7. researchgate.net [researchgate.net]

Application Notes: Trichloroacetonitrile and Triphenylphosphine System for Alcohol Activation

For Researchers, Scientists, and Drug Development Professionals

Introduction

The combination of trichloroacetonitrile (CCl₃CN) and triphenylphosphine (B44618) (PPh₃) serves as a highly effective reagent system for the activation of alcohols, primarily for their conversion into alkyl chlorides. This method is a variation of the Appel reaction and is prized for its mild, neutral, and acid-free reaction conditions, making it suitable for substrates sensitive to acid or high temperatures.[1][2] The system is particularly reactive and has been successfully employed in the conversion of various alcohol types, including allylic and N-heteroaromatic hydroxyl compounds, into their corresponding chlorides.[3][4] The primary driving force for the reaction is the formation of the highly stable phosphorus-oxygen double bond in the triphenylphosphine oxide byproduct.[5]

Reaction Mechanism

The activation of alcohols using the CCl₃CN/PPh₃ system is analogous to the classic Appel reaction mechanism. The process involves several key steps:

• Activation of Triphenylphosphine: Triphenylphosphine, a strong nucleophile, attacks one of the chlorine atoms on the trichloromethyl group of trichloroacetonitrile. This forms a phosphonium (B103445) salt intermediate.

• Formation of Alkoxyphosphonium Salt: The alcohol substrate acts as a proton source and then as a nucleophile, attacking the activated phosphorus center of the phosphonium salt. This results in the formation of a key alkoxyphosphonium salt intermediate.

• Nucleophilic Substitution: The chloride ion, now a competent nucleophile, displaces the activated hydroxyl group via an SN2 mechanism. This step typically proceeds with a complete inversion of stereochemistry at the carbon center.

• Product Formation: The reaction yields the desired alkyl chloride, triphenylphosphine oxide, and dichloroacetonitrile.

References

• 1. Appel Reaction [organic-chemistry.org]
• 2. scielo.br [scielo.br]
• 3. Trichloroacetonitrile - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. electronicsandbooks.com [electronicsandbooks.com]

Application Notes: Trichloroacetonitrile in Peptide Synthesis via Acyl Azide Formation

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the field of peptide synthesis, the formation of the amide bond between amino acid residues is a critical step that requires the activation of a carboxylic acid group. While numerous coupling reagents such as carbodiimides (DCC, DIC) and onium salts (HBTU, HATU) are widely employed for this purpose, trichloroacetonitrile (Cl₃CCN) offers a distinct, indirect approach.[1][2][3] Trichloroacetonitrile is not a direct coupling reagent in the conventional sense. Instead, it is a key component in a highly efficient, one-pot method for converting N-protected amino acids into their corresponding acyl azides.[4][5] These acyl azides are stable, activated intermediates that readily react with the amino group of another amino acid or peptide to form the desired peptide bond, often with minimal side reactions.[4][6]

This application note details the use of trichloroacetonitrile for the in situ generation of acyl azides from N-protected amino acids and their subsequent use in peptide coupling reactions.

Mechanism of Carboxylic Acid Activation

The use of trichloroacetonitrile in combination with triphenylphosphine (B44618) (PPh₃) and an azide (B81097) source (e.g., sodium azide, NaN₃) provides a mild and efficient pathway to convert carboxylic acids directly into acyl azides. The reaction, reported by Kim and Jang, is believed to proceed through the formation of a reactive phosphonium (B103445) intermediate. The trichloroacetonitrile activates the triphenylphosphine, which then reacts with the carboxylic acid. This is followed by a nucleophilic attack by the azide ion to yield the final acyl azide product. This method avoids the need to first convert the acid to a more reactive intermediate like an acyl chloride.[4]

References

• 1. scholle.oc.uni-kiel.de [scholle.oc.uni-kiel.de]
• 2. bachem.com [bachem.com]
• 3. peptide.com [peptide.com]
• 4. Direct Synthesis of Acyl Azides from Carboxylic Acids by the Combination of Trichloroacetonitrile, Triphenylphosphine and Sodium Azide [organic-chemistry.org]
• 5. Thieme E-Books & E-Journals - [thieme-connect.de]
• 6. Racemization during peptide couplings using the mixed anhydride, N-hydroxysuccinimide ester, 8-hydroxyquinoline ester, and acyl azide methods - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Glycosylation Reactions Using Trichloroacetimidate Donors

Welcome to the technical support center for minimizing trichloroacetamide (B1219227) byproduct formation in glycosylation reactions. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize their experiments.

Frequently Asked Questions (FAQs)

Q1: What is the trichloroacetamide byproduct and how is it formed in glycosylation reactions?

The N-glycosyl trichloroacetamide is a common byproduct in glycosylation reactions that utilize glycosyl trichloroacetimidate (B1259523) donors.[1][2] It is formed when an activated glycosyl donor is attacked by the nitrogen atom of another trichloroacetimidate donor molecule, rather than the intended alcohol acceptor.[1][3][4] This process is not a unimolecular rearrangement but an intermolecular aglycon transfer.[1][3][4] The high reactivity of trichloroacetimidate donors can lead to these side reactions, especially when using an excess of the donor.[1][5]

Q2: What are the main consequences of forming this byproduct?

The primary consequence of forming the trichloroacetamide byproduct is a reduction in the yield of the desired glycosylated product. This necessitates the use of an excess of often expensive glycosyl donor to drive the reaction to completion.[1] Additionally, the presence of this byproduct can complicate the purification of the final product.

Q3: How can I minimize the formation of the trichloroacetamide byproduct?

Several strategies can be employed to minimize the formation of the trichloroacetamide byproduct:

• Inverse Glycosylation Procedure: This is a highly effective method where the donor is added slowly to a mixture of the acceptor and the activator.[1][4] This technique keeps the concentration of the reactive glycosyl donor low, thereby disfavoring the intermolecular reaction between donor molecules.[1][3]

• Reaction Temperature: Conducting the reaction at low temperatures is crucial for optimal stereoselectivity and can help minimize side reactions.[6][7]

• Choice of Solvent: The solvent can significantly influence the reaction's outcome. Nitrile solvents like acetonitrile (B52724) can promote the formation of β-glycosides through the formation of an α-nitrilium intermediate.[8][9] Ethereal solvents, on the other hand, may favor the formation of α-isomers.[8]

• Activator/Promoter System: The choice and amount of Lewis acid catalyst (e.g., TMSOTf, BF₃·OEt₂) should be optimized.[2][6] Using the minimum effective amount of a strong activator can help prevent donor degradation and side reactions.[6]

• Stoichiometry: While a slight excess of the donor is often used, a large excess should be avoided to reduce the likelihood of donor-donor reactions.[1]

Q4: Can the trichloroacetamide byproduct be removed during work-up?

Yes, the trichloroacetamide byproduct can be removed during the reaction work-up by washing the organic layer with a basic aqueous solution.[5]

Troubleshooting Guide

Issue 1: High levels of trichloroacetamide byproduct detected.

Potential Cause	Troubleshooting Action
High concentration of active donor	Implement the "inverse glycosylation procedure" by adding the donor slowly to the acceptor and activator mixture.[1][4]
Reaction temperature is too high	Perform the reaction at a lower temperature (e.g., -40 °C to -78 °C) to control the reactivity.[6][7]
Suboptimal solvent choice	Consider changing the solvent. For example, nitrile solvents can influence stereoselectivity and reaction pathways.[8][9]
Excess activator	Reduce the amount of Lewis acid activator to the minimum required for the reaction to proceed.

Issue 2: Low yield of the desired glycoside, even with excess donor.

Potential Cause	Troubleshooting Action
Donor degradation	In addition to byproduct formation, strong activators or elevated temperatures can cause the donor to decompose.[6] Ensure low temperatures and use the minimum amount of activator.
Inactive catalyst	The Lewis acid may have decomposed due to moisture. Use freshly dried solvents and reagents and conduct the reaction under an inert atmosphere.[6]
Poor acceptor reactivity	For less reactive acceptors, a "preactivation" protocol, where the donor is activated before the acceptor is added, might improve yields. However, this may increase the risk of byproduct formation if not carefully controlled.[6]
Presence of water	Trace moisture can lead to the hydrolysis of the glycosyl donor. Ensure all glassware, solvents, and reagents are strictly anhydrous.[2]

Experimental Protocols

Protocol 1: Standard Glycosylation using a Trichloroacetimidate Donor

• Preparation:

  • Flame-dry a round-bottom flask containing a magnetic stir bar and activated 4 Å molecular sieves under high vacuum and then cool under an inert atmosphere (e.g., Argon).

  • Add the glycosyl acceptor (1.0 eq) and glycosyl trichloroacetimidate donor (1.2 - 1.5 eq) to the flask.

• Reaction Setup:

  • Dissolve the reactants in an anhydrous solvent (e.g., dichloromethane, ~0.1 M) and stir the suspension.

  • Cool the reaction mixture to the desired temperature (e.g., -40 °C).

• Activation:

  • Add the Lewis acid activator (e.g., TMSOTf, 0.1 eq), typically as a solution in the same anhydrous solvent, dropwise to the stirred suspension.

• Monitoring and Quenching:

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Once the reaction is complete, quench by adding a saturated aqueous solution of sodium bicarbonate.

• Work-up and Purification:

  • Filter the mixture through a pad of Celite® and wash the pad with an organic solvent.

  • Separate the organic layer, wash with brine, and dry over anhydrous sodium sulfate.

  • Concentrate the solution and purify the crude product by silica (B1680970) gel column chromatography.[2]

Protocol 2: Inverse Glycosylation Procedure

• Preparation:

  • Flame-dry two separate round-bottom flasks (Flask A and Flask B) under high vacuum and cool under an inert atmosphere.

  • To Flask A, add the glycosyl acceptor (1.0 eq) and activated 4 Å molecular sieves.

  • To Flask B, add the glycosyl trichloroacetimidate donor (1.2 - 1.5 eq).

• Reaction Setup:

  • To Flask A, add anhydrous solvent (e.g., dichloromethane) and cool to the desired temperature (e.g., -40 °C).

  • Add the Lewis acid activator (e.g., TMSOTf, 0.1 eq) to Flask A.

  • Dissolve the donor in Flask B in the same anhydrous solvent.

• Slow Addition:

  • Using a syringe pump, add the solution of the donor from Flask B to the stirred mixture in Flask A over a period of 1-2 hours.

• Monitoring and Work-up:

  • Follow the same monitoring, quenching, and work-up procedures as described in the standard protocol.

Visual Guides

Caption: Mechanism of Trichloroacetamide Byproduct Formation.

Caption: Workflow for the Inverse Glycosylation Procedure.

Caption: Troubleshooting Decision Tree for Byproduct Formation.

References

• 1. Formation of Glycosyl Trichloroacetamides from Trichloroacetimidate Donors Occurs through an Intermolecular Aglycon Transfer Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Glycosidation using trichloroacetimidate donor - Glycoscience Protocols (GlycoPODv2) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Formation of Glycosyl Trichloroacetamides from Trichloroacetimidate Donors Occurs through an Intermolecular Aglycon Transfer Reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Removal of some common glycosylation by-products during reaction work-up - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Cooperative Catalysis in Stereoselective O- and N-Glycosylations with Glycosyl Trichloroacetimidates Mediated by Singly Protonated Phenanthrolinium Salt and Trichloroacetamide - PMC [pmc.ncbi.nlm.nih.gov]
• 8. utoronto.scholaris.ca [utoronto.scholaris.ca]
• 9. researchgate.net [researchgate.net]

optimizing reaction yield in the Overman rearrangement with Trichloroacetonitrile

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for optimizing the Overman rearrangement with trichloroacetonitrile. This guide is designed to address specific experimental challenges to enhance reaction yield and purity.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My Overman rearrangement is resulting in a low yield of the desired allylic trichloroacetamide (B1219227). What are the potential causes and how can I improve the yield?

Low yields can stem from several factors throughout the two-step process: the formation of the allylic trichloroacetimidate (B1259523) intermediate and the subsequent[1][1]-sigmatropic rearrangement.

Troubleshooting Steps:

• Incomplete Imidate Formation:

  • Verify Reagent Quality: Ensure the trichloroacetonitrile is pure and free from decomposition. Use freshly purified solvents, as trace amounts of water or other nucleophiles can consume the reagents.[2] Methylene (B1212753) chloride, a common solvent, can be purified by passing it through a solvent purification system.[2]

  • Optimize Base and Stoichiometry: A catalytic amount of a strong, non-nucleophilic base like 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU) is typically used.[3][4] Ensure the correct stoichiometry of trichloroacetonitrile (often 1.5 equivalents) is used to drive the reaction to completion.[3]

  • Monitor Reaction Progress: Track the consumption of the starting allylic alcohol using thin-layer chromatography (TLC).[2] If the reaction stalls, consider adding a small additional amount of base or trichloroacetonitrile.

• Inefficient Rearrangement:

  • Thermal vs. Catalytic Conditions: The rearrangement can be induced thermally or with a catalyst.[1][5] Thermal rearrangements often require high temperatures (e.g., refluxing in xylene), which can lead to decomposition.[6] Metal catalysts like those based on palladium (Pd), mercury (Hg), or gold (Au) can facilitate the reaction under milder conditions.[5][7][8]

  • Catalyst Selection and Loading: The choice of catalyst is critical. For asymmetric rearrangements, chiral catalysts like (S)-COP-Cl are effective.[1][2] Catalyst loading can be optimized; for instance, with COP-Cl, loadings as low as 1 mol% can be effective if the reaction concentration is increased.[2]

  • Substrate Stereochemistry: Be aware that (Z)-allylic trichloroacetimidates may not undergo rearrangement at a practical rate with certain catalysts, such as COP-Cl.[2]

Q2: I am observing significant byproduct formation in my reaction. What are the common side products and how can I minimize them?

Byproduct formation is a common issue that can complicate purification and reduce yield.

Common Byproducts and Prevention Strategies:

• Elimination Products: Competing elimination reactions can be a problem, especially under harsh thermal conditions or with certain substrates.[9] Using a milder, catalyst-driven protocol can often suppress elimination pathways.

• Decomposition of the Imidate Intermediate: The allylic trichloroacetimidate intermediate can be unstable.[10] It is often recommended to use the crude imidate in the rearrangement step with minimal purification to avoid decomposition.[2] Upon concentration of the imidate formation reaction, insoluble black semi-solids may form, which are unwanted byproducts.[2]

• Hydrolysis: The trichloroacetamide product can be hydrolyzed to the corresponding amine under basic conditions.[3][11] Ensure that the workup and purification steps are performed under neutral or slightly acidic conditions if the trichloroacetamide is the desired final product.

Q3: How do I choose between thermal and catalyzed Overman rearrangement?

The choice depends on the substrate's stability, the desired stereochemical outcome, and the available resources.

Condition	Advantages	Disadvantages
Thermal	Simple setup, no catalyst cost.	Requires high temperatures, which can lead to decomposition and side reactions. Not suitable for heat-sensitive substrates.
Catalyzed	Milder reaction conditions, often faster reaction times, and can enable asymmetric synthesis.[5][8][12]	Requires a specific catalyst, which can be expensive. The catalyst may need to be removed during purification.

Q4: What is the best way to monitor the progress of the Overman rearrangement?

Thin-layer chromatography (TLC) is a straightforward method to monitor the reaction.[2] A suitable solvent system (e.g., 10% ethyl acetate (B1210297) in hexanes) can be used to separate the starting allylic alcohol, the trichloroacetimidate intermediate, and the final trichloroacetamide product.[2] Both the imidate and the starting alcohol can be visualized with a potassium permanganate (B83412) stain.[2]

Experimental Protocols

Protocol 1: Formation of the Allylic Trichloroacetimidate Intermediate

This protocol is adapted from a procedure published in Organic Syntheses.[2]

Materials:

• trans-2-hexen-1-ol (B124871) (1.0 eq)

• 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) (0.2 eq)[3]

• Trichloroacetonitrile (1.5 eq)[3]

• Methylene chloride (CH₂Cl₂), purified

Procedure:

• Flame-dry a round-bottomed flask equipped with a stir bar under a stream of nitrogen and allow it to cool to room temperature.

• Charge the flask with trans-2-hexen-1-ol and methylene chloride.

• Add DBU to the solution.

• Cool the solution to 0-4 °C using an ice/water bath.

• Slowly add trichloroacetonitrile via syringe over five minutes.

• Allow the reaction to warm to room temperature and stir for 1-2 hours, monitoring by TLC until the starting alcohol is consumed.[2][3]

• Remove the stir bar and concentrate the solution under reduced pressure using a rotary evaporator. The resulting crude oil is the allylic trichloroacetimidate and is often used in the next step without further purification.

Protocol 2: Catalytic Asymmetric Overman Rearrangement

This protocol utilizes the (S)-COP-Cl catalyst for an asymmetric rearrangement.[2]

Materials:

• Crude (E)-2,2,2-trichloroacetimidic acid hex-2-enyl ester (from Protocol 1)

• (S)-COP-Cl catalyst (1-5 mol%)

• Methylene chloride (CH₂Cl₂), purified

Procedure:

• In a clean, dry flask, dissolve the crude trichloroacetimidate in methylene chloride.

• Add the (S)-COP-Cl catalyst.

• Stir the reaction at a controlled temperature (e.g., 38 °C) for the required time (typically 18-24 hours).[2]

• Monitor the reaction by TLC for the disappearance of the imidate and the formation of the product.

• Once the reaction is complete, concentrate the solution and purify the resulting trichloroacetamide by flash column chromatography on silica (B1680970) gel.

Data Presentation: Reaction Yields under Various Conditions

The following tables summarize reported yields for the Overman rearrangement under different catalytic systems.

Table 1: Gold(I)-Catalyzed Overman Rearrangement in Water [7]

Entry	Catalyst (mol %)	Temperature (°C)	Time (h)	Yield (%)
1	AuCl/AgOTf (5)	75	1	91
2	Au(PPh₃)Cl (5)	75	3	0
3	AuCl (5)	75	2	92
4	AuCl (5)	Room Temp.	24	90
5	AuCl (5)	55	2	94

Reactions were carried out with an allylic trichloroacetimidate substrate in water.

Table 2: Microwave-Assisted Overman Rearrangement [6]

Substrate	Conditions	Time	Yield (%)
Imidate 1	Thermal (o-xylene, 140°C)	24 h	60
Imidate 1	Microwave (o-xylene, 180°C)	5 min	95
Imidate 2	Thermal (o-xylene, 140°C)	24 h	65
Imidate 2	Microwave (o-xylene, 180°C)	5 min	98

Microwave irradiation significantly reduces reaction times and can improve yields.

Visualizations

Experimental Workflow for the Overman Rearrangement

Caption: Workflow for the two-step Overman rearrangement.

Troubleshooting Logic for Low Reaction Yield

Caption: Troubleshooting guide for low yield in the Overman rearrangement.

References

• 1. Overman Rearrangement | Chem-Station Int. Ed. [en.chem-station.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. Overman Rearrangement | NROChemistry [nrochemistry.com]
• 4. Overman Rearrangement | Thermo Fisher Scientific - JP [thermofisher.com]
• 5. Overman Rearrangement [organic-chemistry.org]
• 6. Microwave Accelerated Aza-Claisen Rearrangement - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Overman rearrangement - Wikipedia [en.wikipedia.org]
• 9. Catalytic Asymmetric Rearrangement of Allylic Trichloroacetimidates. A Practical Method for Preparing Allylic Amines and Congeners of High Enantiomeric Purity [organic-chemistry.org]
• 10. chemistry-europe.onlinelibrary.wiley.com [chemistry-europe.onlinelibrary.wiley.com]
• 11. m.youtube.com [m.youtube.com]
• 12. Rearrangement of Benzylic Trichloroacetimidates to Benzylic Trichloroacetamides - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification of Trichloroacetonitrile Reaction Products

Welcome to the technical support center for the purification of trichloroacetonitrile reaction products. This guide provides troubleshooting advice and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in successfully purifying their target compounds by column chromatography.

Frequently Asked Questions (FAQs)

Q1: What are the most common reactions involving trichloroacetonitrile that require column chromatography for purification?

A1: The two most prevalent reactions are the Overman rearrangement to synthesize allylic trichloroacetamides and the formation of glycosyl trichloroacetimidates, which are subsequently used in glycosylation reactions to form glycosides. Both reaction types typically require purification via silica (B1680970) gel column chromatography to isolate the desired products from starting materials, byproducts, and catalysts.[1][2]

Q2: What are the typical byproducts I should expect in my trichloroacetonitrile reaction mixture?

A2: In Overman rearrangements, common impurities include unreacted allylic alcohol and the intermediate trichloroacetimidate (B1259523). For glycosylation reactions using trichloroacetimidate donors, frequently observed byproducts are trichloroacetamide (B1219227) (from hydrolysis of the donor or as a reaction byproduct) and unreacted glycosyl acceptor or the hydrolyzed donor (a lactol).[3][4] The formation of an anomeric trichloroacetamide side product can also occur through an intermolecular aglycon transfer.[5][6]

Q3: Is it always necessary to purify the intermediate trichloroacetimidate in an Overman rearrangement?

A3: Not always. While the allylic trichloroacetimidate can be purified, it is often used with minimal purification.[4] A common practice is to perform an extractive workup followed by a quick filtration through a plug of silica gel to remove polar impurities before proceeding to the rearrangement step.[1] However, for certain substrates, a full chromatographic purification of the imidate may be beneficial.

Q4: Are trichloroacetonitrile-derived products stable on silica gel?

A4: Most products, such as allylic trichloroacetamides and glycosides, are generally stable to standard silica gel chromatography. However, the intermediate allylic trichloroacetimidates can be sensitive and may undergo partial hydrolysis during slow chromatography on silica gel.[4] If decomposition is suspected, using deactivated silica gel or minimizing the time the compound spends on the column is advisable.

Troubleshooting Guide

This guide addresses specific problems you may encounter during the column chromatography of trichloroacetonitrile reaction products.

Problem	Potential Cause(s)	Recommended Solution(s)
Streaking of the desired product on the TLC plate and column.	1. The compound is acidic or basic. 2. The sample is overloaded on the TLC plate or column. 3. The compound may be degrading on the silica gel.	1. For acidic compounds, add a small amount (0.1-1%) of acetic or formic acid to the eluent. For basic compounds (like allylic amines derived from the product), add 0.1-1% triethylamine (B128534). 2. Reduce the amount of sample loaded. For column chromatography, use the dry loading method if the sample has poor solubility in the eluent. 3. Perform a 2D TLC to check for stability. If degradation occurs, consider using deactivated (neutral) silica or alumina (B75360), or work quickly at a lower temperature.
The product is not eluting from the column.	1. The chosen eluent system is not polar enough. 2. The product has decomposed on the column and is irreversibly adsorbed.	1. Gradually increase the polarity of the eluent. For example, increase the percentage of ethyl acetate (B1210297) in a hexane/ethyl acetate mixture. 2. First, try to flush the column with a very polar solvent (e.g., 100% ethyl acetate or methanol). If the product is still not recovered, it has likely decomposed. Check for compound stability on silica using a 2D TLC before the next attempt.
Poor separation between the product and a byproduct (e.g., trichloroacetamide).	1. The eluent system is not optimal for resolving the compounds. 2. The column was not packed or loaded correctly, leading to broad bands.	1. Methodically screen different solvent systems using TLC. Try systems with different selectivities (e.g., dichloromethane (B109758)/methanol or toluene/acetone instead of hexanes/ethyl acetate). 2. Ensure the column is packed uniformly without air bubbles and that the sample is loaded as a narrow, concentrated band.
Multiple spots are observed on the TLC after the column, but the starting material was clean.	1. The product is unstable and degraded during chromatography. 2. If purifying a trichloroacetimidate, it may have hydrolyzed back to the starting alcohol on the column.[4]	1. As mentioned previously, test for stability on silica. Consider switching to a less acidic stationary phase like neutral alumina or deactivated silica. 2. For sensitive imidates, minimize purification time, use a plug of silica rather than a full column, or use the crude imidate directly in the next step.
The reaction workup is messy, leading to a difficult-to-purify crude product.	1. Acidic or basic residues from the reaction are complicating the chromatography. 2. Emulsions formed during aqueous extraction.	1. For glycosylation reactions, quench the acid catalyst with a base like triethylamine or saturated aqueous sodium bicarbonate before concentration.[2] A basic wash can help remove the trichloroacetamide byproduct.[3] 2. After quenching, filter the reaction mixture through a pad of Celite® to remove any solids before extraction and concentration.[2][7]

Experimental Protocols

Protocol 1: Purification of an Allylic Trichloroacetamide from an Overman Rearrangement

This protocol provides a general procedure for the purification of the final product of an Overman rearrangement.

• Reaction Quenching and Workup:

  • Once the rearrangement is complete (as monitored by TLC), cool the reaction mixture to room temperature.

  • Concentrate the solution under reduced pressure using a rotary evaporator to obtain a crude oil.

• Column Preparation:

  • Select a glass column of appropriate size (a diameter-to-height ratio of 1:10 to 1:15 for the silica bed is a good starting point).

  • Prepare a slurry of silica gel (230-400 mesh) in the initial, low-polarity eluent (e.g., 2% ethyl acetate in hexanes).

  • Pack the column with the slurry, ensuring no air bubbles are trapped. Allow the silica to settle into a uniform bed, draining the excess solvent until it is level with the top of the silica.

• Sample Loading:

  • Dissolve the crude oil in a minimal amount of a suitable solvent (e.g., dichloromethane or the eluent).

  • Carefully apply the sample solution to the top of the silica bed using a pipette.

  • Allow the sample to adsorb onto the silica by draining the solvent just to the top of the silica bed.

  • Dry Loading (Alternative): If the crude product is not very soluble in the eluent, dissolve it in a volatile solvent (e.g., dichloromethane), add a small amount of silica gel, and evaporate the solvent to obtain a free-flowing powder. Carefully add this powder to the top of the packed column.

• Elution and Fraction Collection:

  • Carefully add the eluent to the column.

  • Begin elution, collecting fractions in test tubes. A typical starting eluent for allylic trichloroacetamides is a low-polarity mixture such as 0.5% to 5% ethyl acetate in hexanes.[8]

  • The polarity can be gradually increased (gradient elution) to elute the more polar compounds.

  • Monitor the elution process by collecting small aliquots from the fractions and spotting them on a TLC plate.

• Analysis and Product Isolation:

  • Develop the TLC plates using an appropriate stain (e.g., potassium permanganate (B83412) or ceric ammonium (B1175870) molybdate) or UV light if the compound is UV-active.

  • Combine the fractions containing the pure product.

  • Remove the solvent under reduced pressure to yield the purified allylic trichloroacetamide.[1]

Parameter	Typical Value / Range	Reference
Stationary Phase	Silica Gel (230-400 mesh)	[1]
Mobile Phase (Eluent)	Ethyl Acetate / Hexanes Gradient (e.g., 0.5% to 10% EtOAc)	[8]
TLC Rf of Product	Typically 0.2 - 0.5 in the elution solvent	General Practice

Visual Workflow and Diagrams

Troubleshooting Workflow for Column Chromatography

This diagram outlines a logical sequence for diagnosing and resolving common issues during the purification of trichloroacetonitrile reaction products.

Caption: Troubleshooting workflow for column chromatography purification.

References

• 1. Overman Rearrangement | NROChemistry [nrochemistry.com]
• 2. Glycosidation using trichloroacetimidate donor - Glycoscience Protocols (GlycoPODv2) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Removal of some common glycosylation by-products during reaction work-up - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. beckassets.blob.core.windows.net [beckassets.blob.core.windows.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Formation of Glycosyl Trichloroacetamides from Trichloroacetimidate Donors Occurs through an Intermolecular Aglycon Transfer Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 7. chemrxiv.org [chemrxiv.org]
• 8. surface.syr.edu [surface.syr.edu]

Technical Support Center: Handling Trichloroacetonitrile in Moisture-Sensitive Reactions

For researchers, scientists, and drug development professionals utilizing trichloroacetonitrile, preventing its hydrolysis is critical for successful and reproducible outcomes. This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to address common issues encountered during experiments.

Troubleshooting Guide

This guide is designed to help you identify and resolve potential hydrolysis of trichloroacetonitrile during your reactions.

Issue Observed	Potential Cause	Recommended Solution
Low or no product yield	Hydrolysis of trichloroacetonitrile	- Ensure all glassware is rigorously dried (oven-dried or flame-dried). - Use freshly distilled, anhydrous solvents. - Perform the reaction under a dry, inert atmosphere (e.g., nitrogen or argon). - Use freshly opened or properly stored trichloroacetonitrile.
Formation of a white precipitate	Formation of trichloroacetamide (B1219227) (a hydrolysis byproduct)	- Confirm the identity of the precipitate using analytical techniques (e.g., NMR, IR). - If confirmed as trichloroacetamide, review and improve your anhydrous technique for future reactions.
Inconsistent reaction rates or yields	Variable amounts of moisture in reagents or solvents	- Standardize your procedure for drying solvents and handling reagents. - Consider using a desiccant in your reaction setup (e.g., molecular sieves), ensuring compatibility with your reagents.
Reaction mixture becomes cloudy or acidic	Hydrolysis to trichloroacetic acid	- Monitor the pH of your reaction mixture if applicable. - The presence of trichloroacetic acid can be confirmed by analytical methods like NMR. - Re-evaluate the purity and dryness of all reaction components.

Frequently Asked Questions (FAQs)

Q1: How sensitive is trichloroacetonitrile to water?

A1: Trichloroacetonitrile is highly susceptible to hydrolysis, especially in the presence of acids or bases.[1] The rate of hydrolysis is significantly influenced by pH.

Q2: What are the primary products of trichloroacetonitrile hydrolysis?

A2: The hydrolysis of trichloroacetonitrile initially produces trichloroacetamide, which can be further hydrolyzed to trichloroacetic acid and ammonia (B1221849) under harsher conditions.

Q3: How can I minimize the hydrolysis of trichloroacetonitrile during my reaction?

A3: To minimize hydrolysis, it is crucial to maintain strictly anhydrous (water-free) conditions. This includes using oven-dried or flame-dried glassware, anhydrous solvents, and performing the reaction under an inert atmosphere (e.g., nitrogen or argon).

Q4: What is the effect of pH on the stability of trichloroacetonitrile?

A4: Trichloroacetonitrile is most stable at a neutral pH. Hydrolysis is accelerated under both acidic and, particularly, alkaline (basic) conditions.[2][3][4]

Q5: How should I store trichloroacetonitrile to prevent degradation?

A5: Store trichloroacetonitrile in a tightly sealed container under a dry, inert atmosphere and in a cool, dry place. Refrigeration is often recommended.

Q6: Which solvents are best for reactions involving trichloroacetonitrile?

A6: Anhydrous aprotic solvents are recommended. Dichloromethane is commonly used in reactions like the Overman rearrangement.[5] Ensure the solvent is rigorously dried before use.

Q7: How can I tell if my trichloroacetonitrile has hydrolyzed?

A7: Hydrolysis can be suspected if you observe poor reaction yields, the formation of a white precipitate (likely trichloroacetamide), or a change in the pH of your reaction mixture. The presence of hydrolysis byproducts can be confirmed by analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy.

Q8: Can I use a desiccant in my reaction to remove trace amounts of water?

A8: Yes, desiccants like activated molecular sieves can be used to scavenge trace moisture. However, you must ensure that the desiccant is chemically inert to all reactants and reagents in your specific reaction.

Data Presentation

Table 1: pH-Dependent Hydrolysis of Trichloroacetonitrile

The following table summarizes the hydrolysis rate constant and half-life of trichloroacetonitrile at different pH values. This data highlights the increased rate of hydrolysis under neutral to basic conditions.

pH	Rate Constant (s⁻¹)	Half-life
5.4	2.0 x 10⁻⁶	4 days
7.2	1.5 x 10⁻⁴	1.3 hours
8.7	3.9 x 10⁻⁴	29 minutes

Data sourced from PubChem.[2]

Experimental Protocols

Protocol 1: General Anhydrous Reaction Setup for Trichloroacetonitrile

This protocol outlines the fundamental steps for setting up a reaction to minimize the hydrolysis of trichloroacetonitrile.

Materials:

• Round-bottom flask and other necessary glassware

• Septa

• Nitrogen or argon gas source with a manifold

• Schlenk line (optional, but recommended)

• Heat gun or oven

• Anhydrous solvents and reagents

• Freshly distilled or newly opened trichloroacetonitrile

Procedure:

• Drying Glassware: Thoroughly clean all glassware and dry it in an oven at >120°C for at least 4 hours, or flame-dry it under vacuum immediately before use.

• Assembling the Apparatus: Quickly assemble the hot glassware under a stream of inert gas. Seal all joints with high-vacuum grease and secure with clips.

• Inert Atmosphere: Purge the assembled apparatus with nitrogen or argon for 10-15 minutes. If using a balloon, evacuate and refill the flask with the inert gas three times.

• Adding Reagents: Add anhydrous solvents and solid reagents to the flask under a positive pressure of inert gas. Liquid reagents, including trichloroacetonitrile, should be added via a dry syringe through a rubber septum.

• Running the Reaction: Maintain a positive pressure of the inert gas throughout the reaction. Stir the reaction mixture as required by your specific protocol.

• Work-up: Quench the reaction using appropriate procedures, being mindful that the introduction of aqueous solutions will hydrolyze any remaining trichloroacetonitrile.

Protocol 2: Identification of Hydrolysis Byproducts by ¹H-NMR

This protocol provides guidance on identifying the primary hydrolysis byproducts of trichloroacetonitrile using ¹H-NMR spectroscopy.

Sample Preparation:

• Carefully quench a small aliquot of your reaction mixture.

• Perform a standard extraction to isolate the organic components.

• Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate the solvent under reduced pressure.

• Dissolve the residue in a deuterated solvent (e.g., CDCl₃) for NMR analysis.

Expected Chemical Shifts:

• Trichloroacetamide: The N-H protons of trichloroacetamide typically appear as two broad singlets between δ 6.5 and 7.5 ppm in CDCl₃. The exact chemical shift can vary depending on the concentration and the presence of other compounds.

• Trichloroacetic Acid: The acidic proton of trichloroacetic acid is highly deshielded and appears as a broad singlet typically above δ 10 ppm in CDCl₃.

Note: The absence of these signals does not definitively rule out hydrolysis, as the byproducts may be present at concentrations below the detection limit of the instrument or may have been removed during work-up.

Visualizations

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. A Method for Detecting Water in Organic Solvents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. researchgate.net [researchgate.net]

troubleshooting low conversion rates in Trichloroacetonitrile-mediated reactions

Welcome to the technical support center for trichloroacetonitrile-mediated reactions. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize their experiments, with a focus on addressing low conversion rates in key transformations such as the Overman rearrangement and glycosylation reactions.

Frequently Asked Questions (FAQs)

Q1: What are the most common reasons for low conversion rates in trichloroacetonitrile-mediated reactions?

A1: Low conversion rates in these reactions typically stem from a few critical factors:

• Presence of Moisture: Trichloroacetonitrile and the intermediate trichloroacetimidates are highly susceptible to hydrolysis.[1] Any moisture in the reaction setup, solvents, or reagents can lead to the decomposition of these key species and significantly lower your yield.

• Suboptimal Reaction Temperature: The temperature plays a crucial role in both the formation of the trichloroacetimidate (B1259523) intermediate and the subsequent rearrangement or glycosylation step. The ideal temperature can vary significantly depending on the specific substrates and catalysts used.[2]

• Improper Catalyst Selection or Deactivation: In catalyzed reactions like the Overman rearrangement, the choice of Lewis acid and its activity are paramount.[3] Catalyst deactivation by impurities or moisture can halt the reaction.

• Incorrect Stoichiometry or Reagent Quality: The purity of trichloroacetonitrile and the substrate, as well as the precise molar ratios of reactants, are critical for achieving high conversion.

• Side Reactions and Byproduct Formation: The formation of stable byproducts, such as trichloroacetamide (B1219227), can consume the starting materials and reduce the yield of the desired product.[4]

Q2: How can I ensure my reaction conditions are sufficiently anhydrous?

A2: Establishing and maintaining anhydrous conditions is critical for success. Here are key steps:

• Glassware: All glassware should be rigorously dried, either by oven-drying at a high temperature (e.g., 125°C) for several hours or by flame-drying under an inert atmosphere (nitrogen or argon) immediately before use.

• Solvents: Use freshly distilled, anhydrous solvents. Solvents can be dried over appropriate drying agents (e.g., molecular sieves, calcium hydride) and distilled under an inert atmosphere.

• Reagents: Ensure all reagents, including the substrate and any bases or catalysts, are anhydrous. Solid reagents can be dried in a desiccator over a strong drying agent. Liquid reagents should be handled under an inert atmosphere.

• Inert Atmosphere: The reaction should be set up and run under a positive pressure of an inert gas like nitrogen or argon to prevent atmospheric moisture from entering the system.

Q3: My trichloroacetimidate intermediate is not forming in high yield. What could be the problem?

A3: Low yield of the trichloroacetimidate intermediate is a common bottleneck. Consider the following:

• Base Selection: The choice of base is crucial for the deprotonation of the alcohol to form the alkoxide nucleophile. For the formation of trichloroacetimidates from allylic alcohols in the Overman rearrangement, an organic base like 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU) is commonly used.[4] In glycosylation reactions, inorganic bases like potassium carbonate are often employed.[1]

• Reaction Temperature: The initial addition of the alcohol to trichloroacetonitrile is often performed at a low temperature (e.g., 0 °C) to control the reaction rate and minimize side reactions.[4]

• Purity of Trichloroacetonitrile: Impurities in trichloroacetonitrile can interfere with the reaction. It is advisable to use freshly distilled or high-purity trichloroacetonitrile.

Q4: How do I monitor the progress of my trichloroacetonitrile-mediated reaction?

A4: Thin-Layer Chromatography (TLC) is the most common and effective method for monitoring these reactions. A typical TLC analysis involves spotting the starting material, the reaction mixture, and a co-spot of both on a TLC plate. The disappearance of the starting material spot and the appearance of a new product spot indicate the progress of the reaction. The product's Rf value will typically be different from that of the starting materials.

Troubleshooting Guides

Low Conversion in Overman Rearrangement

Problem: The Overman rearrangement of my allylic alcohol is giving a low yield of the corresponding allylic amine.

dot graph TD { rankdir="LR"; node [shape=box, style="rounded,filled", fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#4285F4", arrowhead=normal];

Low Conversion in Trichloroacetonitrile-Mediated Glycosylation

Problem: My glycosylation reaction using a trichloroacetimidate donor is resulting in a low yield of the desired glycoside.

dot graph TD { rankdir="LR"; node [shape=box, style="rounded,filled", fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#4285F4", arrowhead=normal];

Data Presentation

Table 1: Effect of Catalyst on a Representative Trichloroacetonitrile-Mediated Glycosylation

This table illustrates the impact of different catalysts on the yield and stereoselectivity of a typical glycosylation reaction. The reaction shown is the glycosylation of a secondary alcohol with a glucosyl trichloroacetimidate donor.

Entry	Catalyst (mol%)	Solvent	Temperature (°C)	Time (h)	Yield (%)	α:β Ratio
1	TMSOTf (10)	CH₂Cl₂	-20	2	85	1:5
2	BF₃·OEt₂ (20)	CH₂Cl₂	0	4	78	1:4
3	AgOTf (100)	Toluene (B28343)	25	12	65	1:3
4	Sc(OTf)₃ (15)	CH₂Cl₂	-20	3	82	1:6
5	No Catalyst	CH₂Cl₂	25	24	<5	-

Data is representative and compiled from general trends observed in the literature. Actual results may vary based on specific substrates and reaction conditions.

Table 2: Influence of Temperature and Solvent on the Overman Rearrangement

This table shows the effect of temperature and solvent on the yield of a thermal Overman rearrangement of a secondary allylic trichloroacetimidate.

Entry	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	Toluene	80	12	65
2	Toluene	110 (reflux)	4	88
3	Xylene	140 (reflux)	2	92
4	Dichloromethane (B109758)	40 (reflux)	24	35
5	Tetrahydrofuran	66 (reflux)	18	55

Data is representative and compiled from general trends observed in the literature. Actual results may vary based on specific substrates and reaction conditions.

Experimental Protocols

Protocol 1: General Procedure for the Overman Rearrangement

Step 1: Formation of the Allylic Trichloroacetimidate

• To a flame-dried, round-bottomed flask under an inert atmosphere (argon or nitrogen), add the allylic alcohol (1.0 equiv) and dissolve it in anhydrous dichloromethane (DCM).

• Cool the solution to 0 °C in an ice bath.

• Add 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU) (0.1-0.2 equiv) dropwise to the stirred solution.

• Add trichloroacetonitrile (1.5 equiv) dropwise.

• Allow the reaction mixture to warm to room temperature and stir for 1-2 hours.

• Monitor the reaction by TLC until the starting alcohol is consumed.

• Concentrate the reaction mixture under reduced pressure. The crude trichloroacetimidate is often used in the next step without further purification. If necessary, it can be purified by flash chromatography on silica (B1680970) gel.

Step 2: Thermal Rearrangement

• Dissolve the crude allylic trichloroacetimidate in a high-boiling solvent such as toluene or xylene.

• Heat the solution to reflux and monitor the reaction by TLC.

• Once the rearrangement is complete (disappearance of the imidate spot), cool the reaction mixture to room temperature.

• Concentrate the solvent under reduced pressure.

• Purify the resulting trichloroacetamide by flash chromatography on silica gel.

Step 3: Hydrolysis to the Allylic Amine (Optional)

• Dissolve the purified trichloroacetamide in a suitable solvent (e.g., methanol).

• Add a base (e.g., aqueous sodium hydroxide (B78521) or potassium carbonate) and stir the mixture at room temperature or with gentle heating.

• Monitor the hydrolysis by TLC until the starting amide is consumed.

• Perform an aqueous workup, extracting the product with an organic solvent.

• Dry the organic layer, concentrate, and purify the allylic amine by chromatography or distillation.

Protocol 2: General Procedure for Trichloroacetonitrile-Mediated Glycosylation

Step 1: Formation of the Glycosyl Trichloroacetimidate Donor

• To a flame-dried, round-bottomed flask under an inert atmosphere, add the hemiacetal (1.0 equiv) and dissolve it in anhydrous dichloromethane (DCM).

• Add powdered, activated molecular sieves (3Å or 4Å).

• Add trichloroacetonitrile (3.0-5.0 equiv).

• Cool the mixture to 0 °C and add a catalytic amount of a base (e.g., potassium carbonate or DBU, 0.1 equiv).

• Stir the reaction at room temperature and monitor by TLC until the hemiacetal is consumed.

• Filter the reaction mixture through a pad of Celite to remove the base and molecular sieves, and concentrate the filtrate under reduced pressure.

• Purify the glycosyl trichloroacetimidate donor by flash chromatography on silica gel.

Step 2: Glycosylation Reaction

• To a flame-dried, round-bottomed flask containing activated molecular sieves under an inert atmosphere, add the glycosyl donor (1.2 equiv) and the glycosyl acceptor (1.0 equiv).

• Dissolve the solids in an anhydrous solvent (e.g., DCM, diethyl ether, or acetonitrile).

• Cool the mixture to the desired temperature (typically between -40 °C and 0 °C).

• Add the Lewis acid activator (e.g., trimethylsilyl (B98337) trifluoromethanesulfonate (B1224126) (TMSOTf) or boron trifluoride diethyl etherate (BF₃·OEt₂), 0.1-0.2 equiv) dropwise.

• Stir the reaction at the same temperature and monitor its progress by TLC.

• Upon completion, quench the reaction by adding a few drops of a base (e.g., triethylamine (B128534) or pyridine).

• Filter the reaction mixture through Celite and concentrate the filtrate.

• Purify the crude product by flash chromatography on silica gel.

Signaling Pathways and Workflows

References

• 1. Trichloroacetonitrile - Wikipedia [en.wikipedia.org]
• 2. ajpojournals.org [ajpojournals.org]
• 3. Overman Rearrangement [organic-chemistry.org]
• 4. Formation of Glycosyl Trichloroacetamides from Trichloroacetimidate Donors Occurs through an Intermolecular Aglycon Transfer Reaction - PMC [pmc.ncbi.nlm.nih.gov]

identifying and characterizing side products of Trichloroacetonitrile reactions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in identifying and characterizing side products in reactions involving trichloroacetonitrile.

Frequently Asked Questions (FAQs)

Q1: What are the most common side products observed in reactions with trichloroacetonitrile?

A1: The most common side products depend on the specific reaction partners and conditions. Key side products include:

• Hydrolysis products: Trichloroacetonitrile is susceptible to hydrolysis, which can lead to the formation of trichloroacetamide (B1219227) and trichloroacetic acid.[1] This is accelerated under alkaline conditions.[2]

• Over-reaction or undesired reaction with nucleophiles: In reactions with alcohols, the formation of undesired esters can occur.[3] In reactions with amines, complex mixtures and sometimes unidentifiable "black, sticky solids" can form, particularly when using nitriles with α-C-H bonds.[3]

• Byproducts from synthesis: Commercial trichloroacetonitrile may contain impurities from its manufacturing process, such as tetrachloromethane, especially if synthesized by high-temperature chlorination of acetonitrile.[1][4]

• Solvent-related byproducts: In certain reactions, the solvent can participate in side reactions. For example, the reaction of benzene (B151609) and trichloroacetonitrile can produce toxic chloroform (B151607) and HCl gases.[5][6]

Q2: How can I minimize the formation of hydrolysis products?

A2: To minimize hydrolysis, it is crucial to use anhydrous reaction conditions. This includes using dry solvents and reagents and performing the reaction under an inert atmosphere (e.g., nitrogen or argon). Freshly distilled trichloroacetonitrile is also recommended as it can degrade upon storage.[4]

Q3: What causes the formation of black, insoluble byproducts in some reactions?

A3: The formation of black, insoluble materials, often described as "black semi-solids" or "sticky solids," can occur in various reactions, including the Overman rearrangement and reactions with certain nitriles.[3][7] The exact composition of these materials is often not fully characterized, but they are thought to arise from polymerization or complex decomposition pathways of the reactants or intermediates. Using purified reagents and carefully controlling reaction temperatures can sometimes mitigate their formation.

Q4: Can trichloroacetonitrile react with my solvent?

A4: Yes, trichloroacetonitrile can react with certain solvents. For instance, it is known to react with benzene to produce chloroform and HCl.[5][6] It is important to choose an inert solvent for your reaction. Dichloromethane and diethyl ether are commonly used solvents for reactions involving trichloroacetonitrile.

Troubleshooting Guides

Issue 1: Unexpected peak corresponding to trichloroacetamide in the reaction mixture.

• Possible Cause: Hydrolysis of trichloroacetonitrile due to the presence of water in the reaction.

• Troubleshooting Steps:

  • Ensure all glassware is thoroughly dried before use.

  • Use anhydrous solvents. Solvents can be dried using appropriate drying agents or by passing them through a solvent purification system.

  • Use freshly opened or properly stored anhydrous reagents.

  • Conduct the reaction under an inert atmosphere (nitrogen or argon) to prevent atmospheric moisture from entering the reaction vessel.

Issue 2: Formation of a significant amount of tetrachloromethane as an impurity.

• Possible Cause: The trichloroacetonitrile reagent may be contaminated with tetrachloromethane from its synthesis. This is more likely if the trichloroacetonitrile was produced by high-temperature chlorination of acetonitrile.[2]

• Troubleshooting Steps:

  • Check the certificate of analysis of the commercial trichloroacetonitrile.

  • If necessary, purify the trichloroacetonitrile by distillation before use.

  • Consider using trichloroacetonitrile from a different supplier or one synthesized via a lower-temperature method.

Issue 3: Low yield and formation of black, insoluble materials in an Overman Rearrangement.

• Possible Cause: Decomposition of the allylic trichloroacetimidate (B1259523) intermediate or the final product. This can be exacerbated by prolonged reaction times or high temperatures.

• Troubleshooting Steps:

  • Monitor the reaction progress closely using techniques like Thin Layer Chromatography (TLC) to avoid unnecessarily long reaction times.[7]

  • Optimize the reaction temperature. While the Overman rearrangement is often thermal, excessive heat can lead to decomposition.

  • Purify the intermediate allylic trichloroacetimidate before the rearrangement step to remove any impurities that might catalyze decomposition.

  • The insoluble byproducts can sometimes be removed by filtration or by dissolving the desired product in a solvent in which the byproducts are insoluble (e.g., 2% ethyl acetate:hexanes).[7]

Quantitative Data on Side Product Formation

The following table summarizes available quantitative data on the formation of products and side products in trichloroacetonitrile reactions. It is important to note that comprehensive data on side product yields is limited in the scientific literature.

Reaction Type	Main Product	Main Product Yield (%)	Side Product	Side Product Yield (%)	Reaction Conditions
Synthesis of Trichloroacetonitrile	Trichloroacetonitrile	54	Tetrachloromethane	Not specified, but formation is favored	High-temperature (200–400 °C) chlorination of acetonitrile.[2]
Overman Rearrangement	Allylic trichloroacetamide	95 (for the imidate intermediate)	2,2,2-trichloroacetimidic acid hexyl ester	3	Reaction of trans-2-hexen-1-ol (B124871) with trichloroacetonitrile.[7]
Reaction with Amines	N-cyclohexyl-2,2,2-trichloroacetamide	85	Not specified	Not specified	Photo-irradiation of tetrachloroethylene (B127269) with cyclohexylamine.[8]

Experimental Protocols

Protocol 1: Identification of Trichloroacetamide (Hydrolysis Product)

• Method: Ammonia (B1221849) Distillation and Titration[2]

  • Dissolve a known amount of the reaction mixture (e.g., 300 mg) in 50 mL of water.

  • Add 75 mL of a 20% sodium hydroxide (B78521) solution to a distillation apparatus.

  • Heat the mixture for 20 minutes to distill the ammonia into a receiving flask containing a known volume of a standardized acid (e.g., 50 mL of 0.05 M sulfuric acid).

  • Back-titrate the excess sulfuric acid with a standardized solution of sodium hydroxide (e.g., 0.1 M).

  • The amount of trichloroacetamide can be calculated from the amount of ammonia that reacted with the sulfuric acid.

Protocol 2: Analysis of Tetrachloromethane Impurity

• Method: Gas Chromatography-Mass Spectrometry (GC-MS) (adapted from[9])

  • Sample Preparation: Dilute a sample of the trichloroacetonitrile or reaction mixture in a suitable solvent (e.g., carbon disulfide).

  • GC Conditions:

    • Column: HP-5MS (30 m × 0.25 mm × 0.25 μm) or equivalent.

    • Carrier Gas: Helium.

    • Oven Program: Start at 40°C, ramp to 250°C.

  • MS Conditions:

    • Mode: Selected Ion Monitoring (SIM) to enhance sensitivity and selectivity for tetrachloromethane.

  • Quantification: Use a calibration curve prepared from standard solutions of tetrachloromethane.

Visualizations

Caption: Hydrolysis pathway of trichloroacetonitrile.

Caption: Overman rearrangement with potential side product formation.

References

• 1. Overman Rearrangement | Chem-Station Int. Ed. [en.chem-station.com]
• 2. Trichloroacetonitrile - Wikipedia [en.wikipedia.org]
• 3. Impurities Analysis : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 4. Photo-on-Demand In Situ Synthesis of N-Substituted Trichloroacetamides with Tetrachloroethylene and Their Conversions to Ureas, Carbamates, and Polyurethanes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. synarchive.com [synarchive.com]
• 6. GC/MS Identification of Impurities | Medistri SA [medistri.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 9. Overman Rearrangement [organic-chemistry.org]

impact of base selection on Trichloroacetonitrile reaction outcomes

This technical support center provides troubleshooting guidance and answers to frequently asked questions regarding the impact of base selection on trichloroacetonitrile reaction outcomes. It is intended for researchers, scientists, and professionals in drug development.

Troubleshooting Guide

This guide addresses common issues encountered during reactions involving trichloroacetonitrile, with a focus on the role of the base.

Issue	Potential Cause(s)	Troubleshooting Steps
Low or No Product Yield	1. Inactive Base: The base may have degraded due to improper storage (e.g., NaH reacting with atmospheric moisture).2. Inappropriate Base Strength: The chosen base may be too weak to deprotonate the nucleophile (alcohol or amine) effectively.3. Hydrolysis of Trichloroacetonitrile: The reagent is sensitive to water, which can lead to its decomposition.[1] 4. Unstable Trichloroacetimidate (B1259523) Intermediate: The intermediate may be decomposing under the reaction conditions.	1. Use a fresh batch of base. For solids like NaH, wash with hexane (B92381) to remove mineral oil before use.[2] 2. Select a stronger base. If a weak base like K₂CO₃ is ineffective, consider a stronger base such as NaH, DBU, or Cs₂CO₃.[1][3] The pKa of the nucleophile should be considered; a base whose conjugate acid has a pKa significantly higher than the nucleophile is generally required. 3. Ensure anhydrous conditions. Flame-dry glassware, use dry solvents, and conduct the reaction under an inert atmosphere (e.g., argon or nitrogen). 4. Modify reaction conditions. Perform the reaction at lower temperatures to improve the stability of the intermediate.
Formation of an Unexpected Stereoisomer	1. Incorrect Base for Desired Stereochemical Outcome: In reactions with chiral substrates like sugars, weak bases (e.g., K₂CO₃) tend to give the kinetically controlled product (β-anomer), while strong bases (e.g., NaH) yield the thermodynamically controlled product (α-anomer).[1][3]	1. Select the appropriate base for the desired stereoisomer. Refer to the table below for guidance on base selection for stereocontrol.
Reaction Mixture Turns Dark/Brown	1. Decomposition of Reagents or Products: Trichloroacetonitrile or the resulting imidate can be unstable and decompose, especially at higher temperatures.[1] 2. Side Reactions: Undesired side reactions may be occurring, leading to colored byproducts.	1. Lower the reaction temperature. 2. Use freshly distilled trichloroacetonitrile. Commercial samples are often brownish, indicating some level of degradation.[1] 3. Ensure the reaction is performed under an inert atmosphere to prevent oxidative decomposition.
Formation of Trichloroacetamide Side Product	1. Rearrangement of Trichloroacetimidate: This is a known side reaction, particularly in glycosylation reactions.[4][5] 2. Intermolecular Aglycon Transfer: The trichloroacetimidate can react with another activated donor molecule.[4][5]	1. Use an "inverse glycosylation procedure." Premix the acceptor and activator before the slow addition of the trichloroacetimidate donor to keep its concentration low.[4] 2. Optimize reaction conditions (temperature, solvent, and stoichiometry) to favor the desired reaction pathway.

Frequently Asked Questions (FAQs)

Q1: How do I choose the right base for my trichloroacetonitrile reaction?

A1: The choice of base is critical and depends on two main factors: the pKa of your nucleophile (alcohol or amine) and the desired stereochemical outcome (if applicable).

• For simple activation: A catalytic amount of a strong base is often sufficient. The deprotonated nucleophile adds to the trichloroacetonitrile, forming a trichloroacetimidate anion which is basic enough to deprotonate the next molecule of the starting nucleophile.[6]

• For stereocontrol in glycosylation:

  • Weak bases like potassium carbonate (K₂CO₃) operate under kinetic control and typically yield the β-anomer.[1][7]

  • Strong bases like sodium hydride (NaH), cesium carbonate (Cs₂CO₃), or 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU) lead to the thermodynamically more stable α-anomer.[1][3]

Q2: My reaction with an allylic alcohol (for an Overman rearrangement) is not working. What role does the base play?

A2: In the first step of the Overman rearrangement, a base is used to deprotonate the allylic alcohol, which then attacks the trichloroacetonitrile to form an allylic trichloroacetimidate.[6][8] If this step fails, it's often due to an insufficiently strong base or non-anhydrous conditions. A catalytic amount of a strong base like NaH or DBU is typically used.[9][10]

Q3: Can I use an organic base instead of an inorganic one?

A3: Yes, organic bases are commonly used. DBU, for example, is an effective non-nucleophilic strong base for forming trichloroacetimidates.[11][12] The choice between an organic and inorganic base may also depend on the solubility of the reagents in the chosen solvent system and the ease of workup.

Q4: Why is it important to perform the reaction under anhydrous conditions?

A4: Trichloroacetonitrile is highly susceptible to hydrolysis.[1] Any water present in the reaction mixture will react with it, reducing the amount available to react with your nucleophile and leading to lower yields. Furthermore, water can quench strong bases like sodium hydride.

Q5: What are common side products and how can I minimize them?

A5: A common side product is N-glycosyl trichloroacetamide, which can arise from the rearrangement of the trichloroacetimidate intermediate.[4] To minimize this, you can use the "inverse glycosylation procedure" where the donor is added slowly to a mixture of the acceptor and the acid catalyst.[4] Hydrolysis of trichloroacetonitrile is another issue, which can be mitigated by using strictly anhydrous conditions.

Data on Base Selection and Stereoselectivity

The selection of a base can have a profound impact on the stereochemical outcome of reactions with chiral substrates, such as the formation of glycosyl trichloroacetimidates.

Base	Base Strength	Typical Control	Predominant Product	Reference
Potassium Carbonate (K₂CO₃)	Weak	Kinetic	β-anomer	[1][7]
Sodium Hydride (NaH)	Strong	Thermodynamic	α-anomer	[1][3]
Cesium Carbonate (Cs₂CO₃)	Strong	Thermodynamic	α-anomer	[1]
DBU	Strong	Thermodynamic	α-anomer	[3]

Experimental Protocols

Protocol 1: Formation of an Allylic Trichloroacetimidate for Overman Rearrangement

This protocol is a general procedure for the formation of the trichloroacetimidate intermediate required for the Overman rearrangement.

Materials:

• Allylic alcohol

• Trichloroacetonitrile

• 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU)

• Anhydrous dichloromethane (B109758) (CH₂Cl₂)

• Flame-dried, nitrogen-flushed round-bottomed flask with a magnetic stir bar

Procedure:

• Under a nitrogen atmosphere, dissolve the allylic alcohol (1.0 eq) in anhydrous dichloromethane.

• Add DBU (0.2 eq) to the solution.

• Cool the solution to 0 °C using an ice bath.

• Add trichloroacetonitrile (1.5 eq) dropwise to the cooled solution via syringe.[11]

• Allow the reaction mixture to warm to room temperature and stir for 1-2 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC) until the starting alcohol is consumed.[11]

• Upon completion, concentrate the solution under reduced pressure.

• The crude imidate is often used in the next step without further purification, or it can be purified by flash column chromatography on silica (B1680970) gel.[8]

Visualizations

Caption: Decision tree for base selection in trichloroacetonitrile reactions.

Caption: Troubleshooting workflow for trichloroacetonitrile reactions.

References

• 1. Trichloroacetonitrile - Wikipedia [en.wikipedia.org]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. d-scholarship.pitt.edu [d-scholarship.pitt.edu]
• 4. Formation of Glycosyl Trichloroacetamides from Trichloroacetimidate Donors Occurs through an Intermolecular Aglycon Transfer Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Overman Rearrangement [organic-chemistry.org]
• 7. surface.syr.edu [surface.syr.edu]
• 8. Overman Rearrangement | NROChemistry [nrochemistry.com]
• 9. Nucleophilic hydrolysis of dichloroacetonitrile and trichloroacetonitrile disinfection byproducts by peroxymonosulfate: Kinetics and mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. m.youtube.com [m.youtube.com]
• 11. Organic Syntheses Procedure [orgsyn.org]
• 12. scientificlabs.ie [scientificlabs.ie]

strategies to avoid racemization in Trichloroacetonitrile-involved synthesis

Welcome to the technical support center for synthesis involving trichloroacetonitrile. This resource provides researchers, scientists, and drug development professionals with in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed protocols to address challenges related to stereochemical control, particularly the avoidance of racemization.

Frequently Asked Questions (FAQs)

Q1: What is racemization and why is it a critical issue in trichloroacetonitrile-involved synthesis?

A1: Racemization is the process by which an enantiomerically pure or enriched substance is converted into a mixture containing equal amounts of both enantiomers (a racemate).[1][2] In pharmaceutical and organic synthesis, controlling the specific three-dimensional arrangement of atoms (stereochemistry) is crucial, as different enantiomers of a molecule can have vastly different biological effects—one may be therapeutic while the other could be inactive or even harmful.[3] Reactions involving trichloroacetonitrile, such as the Overman rearrangement and glycosylations, are valued for their ability to create specific stereocenters.[4][5][6] The loss of stereochemical integrity through racemization undermines the primary goal of these synthetic methods, leading to reduced yield of the desired product and creating difficult-to-separate mixtures.

Q2: What is the key reactive intermediate formed when using trichloroacetonitrile, and how is its formation related to stereocontrol?

A2: The key intermediate is an O-alkyl trichloroacetimidate (B1259523). It is formed by the addition of an alcohol to trichloroacetonitrile, typically catalyzed by a base.[7][8] This reaction converts the alcohol's hydroxyl group into a trichloroacetimidate, which is an excellent leaving group. The stereocenter of the starting alcohol is retained in this intermediate. The subsequent reaction, such as a rearrangement or glycosylation, proceeds through a highly ordered transition state, which transfers the stereochemistry to the final product.[9][10] Maintaining the integrity of the trichloroacetimidate is therefore paramount for overall stereocontrol.

Q3: In glycosylation reactions, I am observing a significant amount of N-glycosyl trichloroacetamide (B1219227) as a byproduct. What causes this and how can it be minimized?

A3: The formation of an N-glycosyl trichloroacetamide is a known side reaction in glycosylations that use trichloroacetimidate donors.[11][12] This byproduct is not formed through a simple unimolecular rearrangement, but rather via an intermolecular transfer of the trichloroacetimidoyl group between donor molecules.[11] This side reaction consumes the expensive donor, reducing the yield of the desired glycoside. To minimize this, the "inverse glycosylation procedure" is recommended. In this method, the glycosyl acceptor and the activator (Lewis acid) are pre-mixed before the slow, dropwise addition of the trichloroacetimidate donor. This ensures that the acceptor is readily available to react with the activated donor, outcompeting the intermolecular transfer between donor molecules.[11]

Q4: Can the choice of solvent influence the stereochemical outcome of the reaction?

A4: Yes, the solvent can have a profound impact on stereoselectivity.[13][14] Solute-solvent interactions can influence the energy of the transition states leading to different stereoisomers.[14][15] Factors such as solvent polarity, hydrogen-bonding capacity, and dielectric constant can affect the stability of intermediates and the conformational preferences of the transition state assembly.[14][16] For instance, in glycosylation reactions with trichloroacetimidates, the stereoselectivity has been shown to be significantly affected by the reaction medium, including the use of ionic liquids.[17] It is often necessary to screen several solvents to find the optimal conditions for a specific substrate.

Q5: Are there any additives or alternative reagents that can help suppress racemization?

A5: Yes. In peptide synthesis, which faces similar challenges, additives like 1-hydroxybenzotriazole (B26582) (HOBt), 1-hydroxy-7-azabenzotriazole (B21763) (HOAt), and ethyl 2-cyano-2-(hydroxyimino)acetate (Oxyma) are well-known racemization suppressors.[18][19] In the context of trichloroacetonitrile chemistry, particularly the Overman rearrangement, the choice of catalyst is critical. While the reaction can be purely thermal, it is often catalyzed by transition metals like Pd(II) or Hg(II).[4] The use of chiral transition metal catalysts can even enable enantioselective conversions of prochiral starting materials by binding with face-selectivity to the substrate.[4]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution	Citation
Low Diastereoselectivity or Enantiomeric Excess (Poor Stereocontrol)	1. High Reaction Temperature: The energy difference between diastereomeric transition states is often small. Higher temperatures can provide enough energy to overcome this barrier, leading to the formation of both stereoisomers.	1. Lower the Temperature: Run the reaction at the lowest temperature that allows for a reasonable reaction rate. For trichloroacetimidate formation, 0 °C is common, while subsequent glycosylations may be run as low as -80 °C.	[9][12]
2. Suboptimal Solvent: Solvent polarity and coordinating ability can affect the structure and stability of the transition state.	2. Solvent Screening: Test a range of solvents with varying polarities (e.g., dichloromethane (B109758), toluene (B28343), diethyl ether, acetonitrile). Non-polar, non-coordinating solvents often favor highly ordered transition states.	[13][17]
3. Moisture in the Reaction: Water can hydrolyze the trichloroacetimidate donor or interfere with the Lewis acid promoter, leading to side reactions and loss of stereocontrol.	3. Ensure Anhydrous Conditions: Thoroughly dry all glassware. Use anhydrous solvents and reagents. Perform an azeotropic distillation with dry toluene to remove residual water from starting materials. Use activated molecular sieves.	[6][12]
4. Incorrect Stoichiometry or Addition Order: An excess of the donor or incorrect addition order can promote side reactions.	4. Use Inverse Addition: For glycosylations, pre-mix the acceptor and promoter, then slowly add the donor. This minimizes donor decomposition and side product formation.	[11]
Formation of Trichloroacetamide Side Product	1. Intermolecular Aglycon Transfer: The trichloroacetimidoyl group can transfer from one donor molecule to another, forming a stable trichloroacetamide.	1. Employ Inverse Glycosylation Procedure: As described above, the slow addition of the donor to a mixture of the acceptor and promoter is highly effective.	[11]
Low or No Product Yield	1. Decomposition of Trichloroacetimidate Donor: Trichloroacetimidates are highly reactive and can be sensitive to hydrolysis or strong acids/bases.	1. Use Freshly Prepared Donor: Prepare the trichloroacetimidate intermediate and use it promptly. Purify it carefully via chromatography on silica (B1680970) gel treated with a base (e.g., triethylamine) to prevent decomposition.	[9]
2. Inactive Promoter/Catalyst: The Lewis acid promoter (e.g., TMSOTf) may have degraded due to exposure to moisture.	2. Use Fresh Promoter: Use a fresh bottle or a newly opened ampoule of the promoter.	[6]

Experimental Protocols

Protocol 1: General Formation of an Allylic Trichloroacetimidate

This protocol describes the formation of a trichloroacetimidate from an allylic alcohol, a key step preceding the Overman rearrangement.

Materials:

• Allylic alcohol (1.0 eq)

• Anhydrous Dichloromethane (CH₂Cl₂)

• 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) (0.2 eq, catalytic)

• Trichloroacetonitrile (1.5 eq)

Procedure:

• Dissolve the allylic alcohol (1.0 eq) in anhydrous CH₂Cl₂ in a flame-dried flask under an inert atmosphere (e.g., Argon).

• Cool the solution to 0 °C using an ice bath.

• Add DBU (0.2 eq) to the solution.

• Add trichloroacetonitrile (1.5 eq) dropwise to the stirred solution.

• Allow the reaction mixture to warm to room temperature and stir for 2 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, concentrate the solution under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the pure trichloroacetimidate intermediate.[9]

Protocol 2: Stereoselective Glycosylation Using a Trichloroacetimidate Donor

This protocol provides a general method for glycosylation using a trichloroacetimidate donor with trimethylsilyl (B98337) trifluoromethanesulfonate (B1224126) (TMSOTf) as a promoter, with rigorous steps to ensure anhydrous conditions.

Materials:

• Glycosyl acceptor (1.0 eq)

• Glycosyl trichloroacetimidate donor (1.0–3.0 eq)

• Activated molecular sieves (3Å or 4Å)

• Anhydrous toluene

• Anhydrous dichloromethane (CH₂Cl₂)

• Trimethylsilyl trifluoromethanesulfonate (TMSOTf) (0.1–0.5 eq)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

Procedure:

• Preparation (Anhydrous Conditions): a. Add the glycosyl acceptor and trichloroacetimidate donor to a flask. Remove residual water by azeotropic distillation with dry toluene under reduced pressure.[6] b. Place the flask under a high vacuum for at least 3 hours, then purge with argon.[6] c. In a separate two-necked flask, add activated molecular sieves and heat them at 300°C for 2 hours under vacuum to ensure they are fully activated. Cool under argon.[12]

• Glycosylation Reaction: a. Under an argon atmosphere, dissolve the dried acceptor and donor in anhydrous CH₂Cl₂.[12] b. Transfer this solution via cannula to the flask containing the activated molecular sieves. c. Stir the resulting mixture at a temperature between -80°C and 0°C for 1 hour. The optimal temperature is substrate-dependent and may require optimization.[6][12] d. Add TMSOTf (0.1–0.5 eq) dropwise to the suspension at the selected low temperature.[12] e. Stir the reaction mixture, monitoring the consumption of the donor by TLC.[12]

• Workup and Purification: a. Once the reaction is complete, quench it by adding saturated aqueous NaHCO₃.[12] b. Filter the mixture through a pad of Celite® and wash the pad thoroughly with CH₂Cl₂.[6] c. Transfer the filtrate to a separatory funnel, wash the organic layer with brine, and dry it over anhydrous Na₂SO₄ or MgSO₄.[6] d. Concentrate the solution under reduced pressure and purify the residue by silica gel column chromatography to obtain the desired glycoside.[6]

Visual Guides

Logical Workflow for Stereocontrol

The following diagram outlines a logical workflow for designing and executing a synthesis that requires high stereochemical fidelity.

Caption: A logical workflow for minimizing racemization in sensitive reactions.

Overman Rearrangement: Key to Stereoselectivity

The stereochemical outcome of the Overman Rearrangement is dictated by a highly organized, chair-like transition state.

Caption: The chair-like transition state in the Overman Rearrangement.[9][10]

Troubleshooting Poor Stereoselectivity

A decision tree to diagnose and solve common issues leading to racemization or poor stereochemical outcomes.

Caption: A troubleshooting decision tree for suboptimal stereoselectivity.

References

• 1. Temperature Cycle-Induced Deracemization of Cl-TAK Using Amberlyst A26: A Heterogeneous Catalyst Approach for Efficient and Reusable Racemization [mdpi.com]
• 2. Research Collection | ETH Library [research-collection.ethz.ch]
• 3. 8.3 Stereochemistry of Organic Compounds and Pharmaceuticals – Chemical Bonding and Organic Chemistry [openintrochemistry.pressbooks.tru.ca]
• 4. Overman Rearrangement [organic-chemistry.org]
• 5. Overman Rearrangement | Thermo Fisher Scientific - SG [thermofisher.com]
• 6. benchchem.com [benchchem.com]
• 7. Overman Rearrangement | Thermo Fisher Scientific - TW [thermofisher.com]
• 8. Trichloroacetonitrile - Wikipedia [en.wikipedia.org]
• 9. Overman Rearrangement | NROChemistry [nrochemistry.com]
• 10. Overman Rearrangement | Chem-Station Int. Ed. [en.chem-station.com]
• 11. Formation of Glycosyl Trichloroacetamides from Trichloroacetimidate Donors Occurs through an Intermolecular Aglycon Transfer Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Glycosidation using trichloroacetimidate donor - Glycoscience Protocols (GlycoPODv2) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 13. Solvent effects on stereoselectivity: more than just an environment - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 14. researchgate.net [researchgate.net]
• 15. Solvent effects on the stereoselectivity of ketene–imine cycloaddition reactions - Journal of the Chemical Society, Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 16. Investigation of solvent effects on the rate and stereoselectivity of the Henry reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. peptide.com [peptide.com]
• 19. Oxyma-B, an excellent racemization suppressor for peptide synthesis - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

Reference Data & Comparative Studies

A Comparative Guide to Imidate Formation: Trichloroacetonitrile vs. Alternative Reagents

For Researchers, Scientists, and Drug Development Professionals

Imidates are versatile intermediates in organic synthesis, serving as precursors to a wide array of functional groups, including esters, amidines, and various heterocycles. The choice of reagent for imidate formation is critical and often depends on the substrate, desired purity, and reaction conditions. This guide provides an objective comparison of trichloroacetonitrile with other common reagents for imidate formation, supported by experimental data and detailed protocols.

At a Glance: Comparison of Imidate Formation Methods

Feature	Trichloroacetonitrile Method	Pinner Reaction	O-Alkylation of Amides
Starting Material	Alcohol or Amine	Nitrile & Alcohol	Amide
Reagent(s)	Trichloroacetonitrile, Base (e.g., DBU, K₂CO₃)	Anhydrous HCl, Alcohol	Alkylating Agent (e.g., Meerwein's salt)
Typical Reaction Conditions	Mild (0 °C to room temperature)	Harsh (Anhydrous acid, low temp.)	Varies (mild to moderate)
General Yields	Good to Excellent	Good to Excellent	Good to Excellent
Substrate Scope	Alcohols (primary, secondary), Amines	Nitriles, Alcohols (primary, secondary)	Amides
Key Advantages	Mild conditions, high yields	Readily available starting materials	Direct conversion of amides
Key Disadvantages	Trichloroacetonitrile is toxic and lachrymatory	Requires strictly anhydrous conditions, strong acid	Alkylating agents can be hazardous, potential for N-alkylation

Data Presentation: A Closer Look at Yields

The following tables provide a summary of reported yields for imidate formation using different methodologies. It is important to note that direct comparison is challenging due to the variability in substrates and reaction conditions across different studies.

Table 1: Imidate Formation using Trichloroacetonitrile with Alcohols

Alcohol Substrate	Base	Solvent	Temperature (°C)	Yield (%)
Geraniol	NaH	Diethyl ether	0 to RT	80-93[1]
Glycosyl Donor	K₂CO₃ or DBU	DCM	0	Not specified, but widely used
Allylic Alcohols	-	-	-	Widely used in Overman Rearrangement

Table 2: Imidate Formation via the Pinner Reaction [2]

Conditions A: Gaseous HCl, Methanol (solvent and reactant), 5 °C Conditions B: 4N HCl in CPME, Methanol, Room Temperature

Nitrile Substrate	Conditions	Yield (%)
Benzonitrile	A	>90
Propanenitrile	A	>90
Pentanenitrile	A	>90
Benzonitrile	B	86
4-Chlorobenzonitrile	B	90
4-Methoxybenzonitrile	B	86

Table 3: Imidate Formation via O-Alkylation of Amides

Amide Substrate	Alkylating Agent	Additive	Solvent	Yield (%)
Various Amides	Meerwein's reagent (Et₃OBF₄)	TFA	DCM	High (not specified quantitatively in abstract)[3][4]

Experimental Protocols

Protocol 1: Imidate Formation from an Alcohol using Trichloroacetonitrile

This protocol is a general adaptation from the synthesis of glycosyl imidates.[5]

Materials:

• Alcohol (1.0 equiv)

• Trichloroacetonitrile (1.5-2.0 equiv)

• 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) (0.5-1.0 equiv) or anhydrous K₂CO₃ (2.0-4.0 equiv)

• Anhydrous Dichloromethane (DCM)

Procedure:

• Dissolve the alcohol in anhydrous DCM under an inert atmosphere (e.g., Argon).

• Cool the solution to 0 °C in an ice bath.

• Add trichloroacetonitrile to the stirred solution.

• Slowly add the base (DBU or K₂CO₃) to the reaction mixture.

• Stir the reaction at 0 °C and monitor its progress by Thin Layer Chromatography (TLC).

• Upon completion, if K₂CO₃ was used, filter the reaction mixture through Celite® and wash the filter cake with DCM. Concentrate the filtrate under reduced pressure.

• If DBU was used, concentrate the reaction mixture directly under reduced pressure.

• Purify the crude product by silica (B1680970) gel column chromatography.

Protocol 2: Imidate Formation via the Pinner Reaction (using gaseous HCl)[2]

Materials:

• Nitrile (1.0 equiv)

• Anhydrous Alcohol (e.g., Methanol, serves as reactant and solvent)

• Anhydrous Hydrogen Chloride (HCl) gas

Procedure:

• Cool a mixture of the nitrile and a moderate excess of the anhydrous alcohol to 5 °C.

• Slowly bubble anhydrous HCl gas through the reaction mixture while maintaining the temperature below 5 °C.

• After the addition of HCl is complete, stir the mixture for several hours at this temperature.

• Remove the volatile components (excess alcohol and HCl) under vacuum at a low temperature (≤ 10 °C) to yield the solid imidate hydrochloride.

Protocol 3: Imidate Formation via O-Alkylation of an Amide[3][4]

Materials:

• Amide (1.0 equiv)

• Meerwein's reagent (e.g., triethyloxonium (B8711484) tetrafluoroborate, Et₃OBF₄) (1.1 equiv)

• Trifluoroacetic acid (TFA) (catalytic amount)

• Anhydrous Dichloromethane (DCM)

Procedure:

• Dissolve the amide in anhydrous DCM under an inert atmosphere.

• Add a catalytic amount of trifluoroacetic acid.

• Add Meerwein's reagent to the solution.

• Stir the reaction at room temperature and monitor its progress by TLC.

• Upon completion, quench the reaction with a suitable base (e.g., saturated sodium bicarbonate solution).

• Extract the product with DCM, dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography.

Visualizing the Chemistry: Reaction Mechanisms and Workflows

To provide a clearer understanding of the chemical transformations and experimental processes, the following diagrams have been generated using Graphviz.

Mechanism of the Trichloroacetonitrile Method.

Mechanism of the Pinner Reaction.

Mechanism of Amide O-Alkylation.

A generalized experimental workflow for imidate synthesis.

Conclusion

The choice between trichloroacetonitrile and other reagents for imidate formation is a nuanced decision that rests on several factors.

• Trichloroacetonitrile is an excellent choice for mild and high-yielding imidate formation from alcohols, particularly for sensitive substrates. Its primary drawback is its toxicity.

• The Pinner reaction is a classic and robust method that utilizes readily available nitriles and alcohols. However, it requires strictly anhydrous and strongly acidic conditions, which may not be suitable for all substrates.

• O-alkylation of amides provides a direct route to imidates from a different class of starting materials. With the right choice of alkylating agent and conditions, it can be a highly selective and efficient method.

Ultimately, the optimal method will be dictated by the specific synthetic challenge at hand, including the nature of the substrate, the desired scale of the reaction, and the available laboratory resources. This guide serves as a starting point for researchers to make an informed decision for their imidate synthesis needs.

References

• 1. Trichloroacetonitrile - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. Synthesis of Imidates: TFA-Mediated Regioselective Amide Alkylation Using Meerwein's Reagent [organic-chemistry.org]
• 4. Preparation and Utility of Trihaloethyl Imidates: Useful Reagents for the Synthesis of Amidines [organic-chemistry.org]
• 5. Synthesis of glycosyl imidate donor - Glycoscience Protocols (GlycoPODv2) - NCBI Bookshelf [ncbi.nlm.nih.gov]

A Comparative Guide to the Stereoselectivity of the Overman Rearrangement and Alternative Methods for Chiral Amine Synthesis

For Researchers, Scientists, and Drug Development Professionals

The enantioselective synthesis of chiral amines is a cornerstone of modern medicinal chemistry and drug development. The Overman rearrangement has long been a reliable tool for the stereoselective synthesis of allylic amines. However, a range of powerful alternative methods have emerged, each with distinct advantages in terms of stereoselectivity, substrate scope, and reaction conditions. This guide provides an objective comparison of the stereoselectivity of the Overman rearrangement with key alternatives, supported by experimental data, to aid researchers in selecting the optimal method for their synthetic challenges.

Introduction to Stereoselective Amine Synthesis

Chiral amines are ubiquitous structural motifs in pharmaceuticals, agrochemicals, and other biologically active molecules. Their stereochemistry is often critical for biological activity and safety. Consequently, the development of highly stereoselective methods for their synthesis is of paramount importance. The Overman rearrangement, a[1][1]-sigmatropic rearrangement of allylic trichloroacetimidates, provides a powerful means to synthesize allylic amines with excellent chirality transfer.[2][3] This guide will compare the stereoselectivity of the Overman rearrangement with three other widely used methods: the Mitsunobu reaction, the aza-Cope rearrangement, and enzymatic amination.

The Overman Rearrangement: A Powerful Tool for Allylic Amine Synthesis

The Overman rearrangement is a thermal or metal-catalyzed reaction that proceeds through a suprafacial, concerted, six-membered chair-like transition state.[3] This mechanism is responsible for the high degree of stereoselectivity observed in the rearrangement of secondary allylic alcohols, preferentially forming (E)-alkenes.[3] The use of chiral catalysts, such as the COP-Cl palladium catalyst, has enabled highly enantioselective versions of the Overman rearrangement, transforming prochiral allylic alcohols into enantioenriched allylic amines with excellent enantiomeric purity.[4]

Comparative Analysis of Stereoselectivity

The choice of synthetic method for preparing chiral amines often hinges on the desired stereochemical outcome. The following table summarizes the typical stereoselectivity achieved with the Overman rearrangement and its alternatives.

Method	Substrate Example	Product	Stereoselectivity (ee/dr)	Reference
Overman Rearrangement	(E)-allylic trichloroacetimidate	Allylic trichloroacetamide	92-98% ee	[4]
Mitsunobu Reaction	Secondary alcohol	Azide (amine precursor)	Complete Inversion	[5][6]
Aza-Cope Rearrangement	Allyl enammonium cation	Iminium ion (amine precursor)	6-78% ee	[7]
Enzymatic Amination (Transaminase)	Prochiral ketone	Chiral amine	>99% ee	[8][9]

Reaction Mechanisms and Workflows

To visualize the processes involved in each method, the following diagrams illustrate the core reaction mechanisms and a typical experimental workflow.

Overman Rearrangement Workflow

Mitsunobu Reaction for Amine Synthesis

Aza-Cope/Mannich Reaction Cascade

References

• 1. Amine dehydrogenases: efficient biocatalysts for the reductive amination of carbonyl compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Overman rearrangement - Wikipedia [en.wikipedia.org]
• 3. Overman Rearrangement | NROChemistry [nrochemistry.com]
• 4. Catalytic Asymmetric Rearrangement of Allylic Trichloroacetimidates. A Practical Method for Preparing Allylic Amines and Congeners of High Enantiomeric Purity [organic-chemistry.org]
• 5. Mitsunobu Reaction [organic-chemistry.org]
• 6. glaserr.missouri.edu [glaserr.missouri.edu]
• 7. Enantioselective catalysis of the aza-Cope rearrangement by a chiral supramolecular assembly - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]

A Comparative Guide to Amide Bond Formation: Trichloroacetonitrile vs. Dicyclohexylcarbodiimide (DCC)

In the landscape of synthetic organic chemistry, the formation of the amide bond remains a cornerstone, pivotal in the synthesis of peptides, pharmaceuticals, and a vast array of functional molecules. The choice of coupling reagent is a critical parameter that dictates the efficiency, yield, and purity of the final product. This guide provides an objective comparison between a classic carbodiimide, N,N'-Dicyclohexylcarbodiimide (DCC), and a less conventional but potent reagent system, trichloroacetonitrile in combination with triphenylphosphine (B44618). This analysis is tailored for researchers, scientists, and professionals in drug development, offering a clear perspective on the performance of these two methodologies supported by experimental data.

Data Presentation: A Quantitative Overview

The following tables summarize the reported yields for amide bond formation using the trichloroacetonitrile/triphenylphosphine system and the well-established DCC coupling agent across a range of carboxylic acid and amine substrates.

Table 1: Amide Synthesis Yields using Trichloroacetonitrile and Triphenylphosphine

Carboxylic Acid	Amine	Solvent	Yield (%)	Reference
Benzoic acid	Benzylamine	THF	95	[1]
Benzoic acid	Cyclohexylamine	THF	92	[1]
4-Nitrobenzoic acid	Benzylamine	THF	96	[1]
Phenylacetic acid	Benzylamine	THF	94	[1]
N-Boc-L-Alanine	L-Leucine methyl ester	CH2Cl2/DMF	88	[2]

Table 2: Amide Synthesis Yields using Dicyclohexylcarbodiimide (DCC)

Carboxylic Acid	Amine	Additive	Solvent	Yield (%)	Reference
Benzoic Acid	Aniline	-	CH2Cl2	85	[3]
Phenylacetic Acid	Benzylamine	-	CH2Cl2	90	[4]
N-Boc-Valine	L-Valine methyl ester	HOBt	DMF	82	[3]
Adipic acid	Benzylamine	-	Dioxane	88	[4]
2-Phenylpropionic acid	Benzylamine	-	CH2Cl2	70-90	[4]

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below to enable reproducibility and informed selection of a synthetic route.

Protocol 1: Amide Synthesis using Trichloroacetonitrile and Triphenylphosphine

This protocol is adapted from a procedure described for solid-phase organic synthesis, which can be modified for solution-phase chemistry.[1]

Materials:

• Carboxylic acid (1.0 equiv)

• Amine (1.0 equiv)

• Trichloroacetonitrile (1.5 equiv)

• Triphenylphosphine (1.5 equiv)

• Triethylamine (B128534) (2.0 equiv)

• Anhydrous Tetrahydrofuran (THF)

Procedure:

• To a stirred solution of the carboxylic acid (1.0 equiv), amine (1.0 equiv), and triethylamine (2.0 equiv) in anhydrous THF at room temperature, add a solution of triphenylphosphine (1.5 equiv) in anhydrous THF.

• To this mixture, add trichloroacetonitrile (1.5 equiv) dropwise.

• Stir the reaction mixture at room temperature for 2-4 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, the reaction mixture can be filtered to remove any precipitated salts.

• The filtrate is then concentrated under reduced pressure.

• The crude product is purified by column chromatography on silica (B1680970) gel to afford the desired amide.

Protocol 2: Amide Synthesis using Dicyclohexylcarbodiimide (DCC)

This is a general and widely used protocol for DCC-mediated amide bond formation.[4][5]

Materials:

• Carboxylic acid (1.0 equiv)

• Amine (1.0 equiv)

• Dicyclohexylcarbodiimide (DCC) (1.1 equiv)

• Anhydrous Dichloromethane (B109758) (CH2Cl2)

Procedure:

• Dissolve the carboxylic acid (1.0 equiv) and amine (1.0 equiv) in anhydrous dichloromethane.

• Cool the solution to 0 °C in an ice bath.

• Add a solution of DCC (1.1 equiv) in anhydrous dichloromethane dropwise to the cooled solution.

• Stir the reaction mixture at 0 °C for 1 hour and then allow it to warm to room temperature.

• Continue stirring at room temperature for an additional 2-12 hours.

• The formation of a white precipitate, dicyclohexylurea (DCU), will be observed.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, filter the reaction mixture to remove the precipitated DCU.

• Wash the filtrate sequentially with 0.1 M HCl, saturated aqueous NaHCO3, and brine.

• Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure to yield the crude amide.

• If necessary, the crude product can be further purified by recrystallization or column chromatography.

Mandatory Visualizations

Reaction Mechanisms

The following diagrams illustrate the proposed mechanisms for amide bond formation using both reagent systems.

Caption: Mechanism of DCC-mediated amide bond formation.

Caption: Proposed mechanism for amide synthesis via in situ acyl chloride formation.

Experimental Workflows

The logical flow of the experimental procedures is depicted in the following diagrams.

Caption: Experimental workflow for DCC-mediated amide synthesis.

Caption: Experimental workflow for Trichloroacetonitrile/PPh3 mediated amide synthesis.

Performance Comparison and Discussion

Yield: Both DCC and the trichloroacetonitrile/triphenylphosphine system demonstrate high to excellent yields for the synthesis of a variety of amides. DCC is a well-established reagent, and its performance is predictable, with yields typically ranging from 70-90%.[4] The trichloroacetonitrile/triphenylphosphine method has been reported to provide yields often exceeding 90%, suggesting it is a highly efficient alternative.[1]

Scope and Limitations: DCC is a versatile coupling agent suitable for a wide range of carboxylic acids and amines. However, its use can be problematic for sterically hindered substrates, and it is known to cause racemization in chiral carboxylic acids, a significant drawback in peptide synthesis. The addition of reagents like 1-hydroxybenzotriazole (B26582) (HOBt) can suppress racemization but adds complexity and cost to the procedure.[3]

The trichloroacetonitrile/triphenylphosphine system appears to be highly effective, even in cases where other coupling agents may fail, such as with sterically hindered components.[1] Its mechanism, proceeding through a highly reactive acyl chloride intermediate formed in situ, drives the reaction to completion. This method has also been successfully applied in peptide synthesis with minimal racemization reported.[2]

Byproducts and Purification: A major disadvantage of DCC is the formation of dicyclohexylurea (DCU) as a byproduct. While DCU is largely insoluble in many organic solvents and can be removed by filtration, its complete removal can sometimes be challenging and may require multiple purification steps.[5]

The trichloroacetonitrile/triphenylphosphine method generates triphenylphosphine oxide and dichloroacetonitrile (B150184) as byproducts. Triphenylphosphine oxide can often be removed by crystallization or column chromatography, although its removal can sometimes be tedious.

Safety and Handling: DCC is a known allergen and a potent skin sensitizer, requiring careful handling and the use of appropriate personal protective equipment.[5] Trichloroacetonitrile is a toxic and lachrymatory substance that should be handled in a well-ventilated fume hood.

Conclusion

Both DCC and the trichloroacetonitrile/triphenylphosphine system are effective for amide bond formation.

• DCC remains a cost-effective and reliable choice for routine amide syntheses where racemization is not a concern and the removal of DCU is straightforward. Its long-standing use means that a wealth of literature and established protocols are available.

• The trichloroacetonitrile/triphenylphosphine system presents a highly efficient alternative, often providing excellent yields, even for challenging substrates. Its ability to form a highly reactive intermediate in situ makes it a powerful tool for difficult couplings.

The ultimate choice of reagent will depend on the specific requirements of the synthesis, including the nature of the substrates, the need to preserve stereochemistry, the scale of the reaction, and considerations regarding purification and safety. For routine applications, the familiarity and low cost of DCC are advantageous. For more challenging syntheses where high yields are paramount, the trichloroacetonitrile/triphenylphosphine system offers a compelling and potent alternative.

References

• 1. electronicsandbooks.com [electronicsandbooks.com]
• 2. Direct Synthesis of Acyl Azides from Carboxylic Acids by the Combination of Trichloroacetonitrile, Triphenylphosphine and Sodium Azide [organic-chemistry.org]
• 3. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Amides from Carboxylic Acids-DCC and EDC Coupling - Chemistry Steps [chemistrysteps.com]
• 5. benchchem.com [benchchem.com]

A Comparative Guide: Trichloroacetonitrile vs. Phosphine-Based Dehydrating Agents

For researchers, scientists, and professionals in drug development, the efficient formation of ester and amide bonds is a cornerstone of molecular synthesis. Dehydration reactions, which formally remove a molecule of water to couple an alcohol with a carboxylic acid or an amine, are fundamental to this endeavor. While phosphine-based reagents, exemplified by the venerable Mitsunobu reaction, have long been mainstays in the synthetic chemist's toolbox, alternative reagents are gaining traction. Among these, trichloroacetonitrile offers a compelling set of advantages, particularly concerning reaction byproducts and purification.

This guide provides an objective comparison of trichloroacetonitrile and phosphine-based dehydrating agents, supported by mechanistic insights and general experimental protocols.

At a Glance: Key Performance Differences

Parameter	Trichloroacetonitrile	Phosphine-Based Reagents (e.g., Mitsunobu Reaction)
Activating Agent	Trichloroacetonitrile (often with a phosphine (B1218219) catalyst)	Triphenylphosphine (B44618) (stoichiometric) and an azodicarboxylate (e.g., DEAD, DIAD)
Primary Byproducts	Trichloroacetamide, catalytic phosphine oxide (if used)	Triphenylphosphine oxide (stoichiometric), dialkyl hydrazinedicarboxylate
Byproduct Removal	Generally straightforward (water-soluble or volatile byproducts)	Often challenging; triphenylphosphine oxide is notoriously difficult to remove completely
Reaction Conditions	Typically mild, often at room temperature or below	Generally mild, often from 0 °C to room temperature
Stereochemistry	Inversion of configuration at the alcohol center (SN2-like)	Inversion of configuration at the alcohol center (classic SN2)
Substrate Scope	Broad, including primary and secondary alcohols	Broad, but can be sensitive to sterically hindered substrates and the pKa of the nucleophile

Delving Deeper: The Advantages of Trichloroacetonitrile

The primary advantage of employing trichloroacetonitrile as a dehydrating agent lies in the nature of its byproducts and the resulting simplification of the reaction workup and product purification.

Simplified Purification: In reactions utilizing phosphine-based reagents like the Mitsunobu reaction, a stoichiometric amount of triphenylphosphine is consumed and converted to triphenylphosphine oxide. This byproduct is often crystalline, has a polarity similar to many target molecules, and is notoriously difficult to remove by standard chromatography or extraction. This can lead to significant challenges in obtaining a pure product, especially on a larger scale.

In contrast, when trichloroacetonitrile is used to activate a carboxylic acid (often in the presence of a phosphine catalyst), the main byproduct derived from the nitrile is trichloroacetamide. Trichloroacetamide is generally more amenable to removal through aqueous workup. When a phosphine is used catalytically, the amount of phosphine oxide generated is significantly reduced.

Milder Activation: Trichloroacetonitrile can activate carboxylic acids under mild conditions to form a highly reactive intermediate, which is then susceptible to nucleophilic attack by an alcohol or amine. This method can be particularly effective for the esterification of sterically hindered alcohols, a known challenge for the standard Mitsunobu protocol.

Signaling Pathways and Experimental Workflows

Logical Relationship of Reagent Choice and Purification Strategy

Fig. 1. Purification workflow based on reagent choice.

Generalized Experimental Workflow for Esterification

Fig. 2. Generalized workflow for esterification.

Experimental Protocols

Protocol 1: Esterification using Trichloroacetonitrile (General Procedure)

Materials:

• Carboxylic acid (1.0 equiv)

• Alcohol (1.2 equiv)

• Triphenylphosphine (catalytic, e.g., 0.1 equiv)

• Trichloroacetonitrile (1.5 equiv)

• Anhydrous solvent (e.g., Dichloromethane or Tetrahydrofuran)

• Base (e.g., Triethylamine, 2.0 equiv, optional, can facilitate the reaction)

Procedure:

• To a stirred solution of the carboxylic acid, alcohol, and triphenylphosphine in the anhydrous solvent at 0 °C, add trichloroacetonitrile dropwise.

• If using a base, add it to the reaction mixture.

• Allow the reaction to warm to room temperature and stir until completion, monitoring by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel.

Protocol 2: Mitsunobu Esterification (General Procedure)

Materials:

• Alcohol (1.0 equiv)

• Carboxylic acid (1.2 equiv)

• Triphenylphosphine (1.5 equiv)

• Diethyl azodicarboxylate (DEAD) or Diisopropyl azodicarboxylate (DIAD) (1.5 equiv)

• Anhydrous Tetrahydrofuran (THF)

Procedure:

• Dissolve the alcohol, carboxylic acid, and triphenylphosphine in anhydrous THF.

• Cool the solution to 0 °C in an ice bath.

• Slowly add the DEAD or DIAD dropwise to the stirred solution.

• Allow the reaction mixture to warm to room temperature and stir for several hours, or until the reaction is complete as indicated by TLC.

• Concentrate the reaction mixture under reduced pressure.

• The crude residue can be purified by column chromatography. It may be beneficial to first suspend the residue in a non-polar solvent (like a mixture of ether and hexanes) to precipitate some of the triphenylphosphine oxide, which can then be removed by filtration.

Conclusion

Trichloroacetonitrile presents a valuable alternative to traditional phosphine-based dehydrating agents, particularly when considering the ease of purification. The avoidance of stoichiometric quantities of triphenylphosphine oxide as a byproduct can significantly streamline the synthetic process, saving time and resources. While the Mitsunobu reaction remains a powerful and widely used transformation, for many applications, especially those sensitive to purification challenges or on a larger scale, trichloroacetonitrile-mediated dehydrations are an advantageous and efficient option for the synthesis of esters and amides. The choice of reagent will ultimately depend on the specific substrate, scale, and purification requirements of the desired transformation.

A Comparative Guide to Analytical Techniques for Validating the Purity of Trichloroacetonitrile

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of key analytical techniques for the validation of Trichloroacetonitrile purity. Detailed methodologies, data presentation, and workflow visualizations are included to assist researchers in selecting the most appropriate method for their specific needs.

Trichloroacetonitrile (CCl₃CN) is a versatile reagent used in organic synthesis, notably as a precursor to the fungicide etridiazole.[1][2] Its high reactivity, however, makes it susceptible to hydrolysis and can lead to the presence of impurities.[1] Ensuring the purity of Trichloroacetonitrile is therefore critical for the reliability and reproducibility of synthetic procedures and the quality of downstream products. This guide explores and compares several analytical techniques for this purpose.

Key Analytical Techniques for Purity Validation

The primary methods for assessing the purity of Trichloroacetonitrile products include Gas Chromatography (GC), Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy, and Karl Fischer Titration for water content. High-Performance Liquid Chromatography (HPLC) may also be considered for specific applications.

Comparison of Analytical Techniques

Technique	Principle	Information Provided	Advantages	Limitations	Typical Purity Values
Gas Chromatography (GC-FID/ECD)	Separation of volatile compounds based on their partitioning between a stationary phase and a mobile gas phase.	Purity assay, detection and quantification of volatile impurities.	High resolution, high sensitivity (especially with ECD for halogenated compounds), well-established methods (e.g., EPA 551.1).[3][4][5]	Requires volatile and thermally stable analytes.	97.80% - 99.3%[6][7][8]
Quantitative NMR (qNMR)	The signal intensity of a nucleus is directly proportional to the number of nuclei in the sample.	Absolute purity determination without the need for a specific reference standard of the analyte. Structural confirmation.	High precision and accuracy, non-destructive, can provide structural information on impurities.[9]	Lower sensitivity compared to chromatographic methods, requires a certified internal standard.	>95%
Karl Fischer Titration	Titrimetric method based on the quantitative reaction of water with iodine and sulfur dioxide in the presence of a base and an alcohol.	Determination of water content.	Highly specific and sensitive to water, accurate for trace amounts to high concentrations.[10][11][12]	Does not provide information on other impurities.	Typically specified as a separate limit (e.g., <0.1%).
High-Performance Liquid Chromatography (HPLC)	Separation of compounds based on their partitioning between a stationary phase and a liquid mobile phase.	Analysis of non-volatile impurities or degradation products (e.g., trichloroacetic acid).[13]	Suitable for non-volatile and thermally labile compounds.	Trichloroacetonitrile itself is highly volatile, making GC a more suitable primary method for purity assay. Limited literature available for direct purity analysis.	Not typically used for the main purity assay of the final product.

Experimental Protocols

Gas Chromatography (GC)

This protocol is based on general principles for the analysis of volatile halogenated compounds and references to EPA Method 551.1.[3][4][5]

Objective: To determine the purity of Trichloroacetonitrile and quantify volatile impurities, such as tetrachloromethane.

Instrumentation: Gas chromatograph equipped with a Flame Ionization Detector (FID) or an Electron Capture Detector (ECD). An ECD is particularly sensitive to halogenated compounds.

Materials:

• Trichloroacetonitrile sample

• High-purity solvent for dilution (e.g., hexane (B92381) or ethyl acetate)

• Reference standards for Trichloroacetonitrile and potential impurities (e.g., tetrachloromethane)

Procedure:

• Standard Preparation: Prepare a stock solution of Trichloroacetonitrile and any known impurity standards in the chosen solvent. Create a series of calibration standards by serial dilution.

• Sample Preparation: Accurately weigh and dissolve the Trichloroacetonitrile sample in the solvent to a known concentration.

• GC Conditions:

  • Column: DB-1, 30 m x 0.25 mm ID, 1.0 µm film thickness (or equivalent non-polar column).[5]

  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

  • Injector Temperature: 200 °C.

  • Oven Temperature Program: 35 °C for 9 min, then ramp to 150 °C at 6 °C/min, hold for 1 min.[5]

  • Detector Temperature: 300 °C (ECD).

  • Injection Volume: 1 µL.

• Analysis: Inject the calibration standards to generate a calibration curve. Inject the sample solution.

• Data Analysis: Identify and integrate the peaks corresponding to Trichloroacetonitrile and any impurities. Calculate the purity as the percentage of the area of the Trichloroacetonitrile peak relative to the total area of all peaks (Area Percent method) or quantify using the calibration curve for higher accuracy.

Quantitative Nuclear Magnetic Resonance (qNMR)

Objective: To determine the absolute purity of a Trichloroacetonitrile sample using an internal standard.

Instrumentation: NMR spectrometer (e.g., 400 MHz or higher).

Materials:

• Trichloroacetonitrile sample

• High-purity, certified internal standard (e.g., Maleic acid or 1,4-Dinitrobenzene). The internal standard should have a simple ¹H NMR spectrum with peaks that do not overlap with the analyte, be non-volatile, and soluble in the chosen deuterated solvent.[9]

• Deuterated solvent (e.g., Chloroform-d, CDCl₃).

Procedure:

• Sample Preparation:

  • Accurately weigh a specific amount of the Trichloroacetonitrile sample into an NMR tube.

  • Accurately weigh a specific amount of the internal standard and add it to the same NMR tube.

  • Add a sufficient volume of the deuterated solvent to dissolve both the sample and the internal standard.

• NMR Data Acquisition:

  • Acquire a ¹H NMR spectrum with parameters suitable for quantitative analysis (e.g., long relaxation delay, sufficient number of scans for good signal-to-noise ratio).

• Data Processing:

  • Process the spectrum (Fourier transform, phase correction, baseline correction).

  • Integrate the well-resolved signals of both the Trichloroacetonitrile and the internal standard.

• Purity Calculation: The purity of the Trichloroacetonitrile sample (Purity_TCA) can be calculated using the following formula:

  Purity_TCA (%) = (I_TCA / N_TCA) * (N_IS / I_IS) * (MW_TCA / MW_IS) * (W_IS / W_TCA) * Purity_IS (%)

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • W = Weight

  • TCA = Trichloroacetonitrile

  • IS = Internal Standard

Karl Fischer Titration

Objective: To determine the water content in a Trichloroacetonitrile sample.

Instrumentation: Volumetric or coulometric Karl Fischer titrator.

Materials:

• Trichloroacetonitrile sample

• Karl Fischer reagent (one-component or two-component)

• Anhydrous methanol (B129727) or a suitable solvent

Procedure:

• Titrator Preparation: Prepare the Karl Fischer titrator according to the manufacturer's instructions. Standardize the Karl Fischer reagent with a certified water standard.

• Sample Preparation: Accurately weigh the Trichloroacetonitrile sample and introduce it into the titration vessel containing the anhydrous solvent.

• Titration: Start the titration. The instrument will automatically add the Karl Fischer reagent until the endpoint is reached.

• Calculation: The instrument software will calculate the water content in the sample, usually expressed as a percentage or in parts per million (ppm).

Visualizing the Workflow

The following diagrams illustrate the experimental workflows for the described analytical techniques.

Caption: Gas Chromatography (GC) workflow for purity analysis.

Caption: Quantitative NMR (qNMR) workflow for purity determination.

Caption: Karl Fischer Titration workflow for water content analysis.

Conclusion

The selection of an appropriate analytical technique for validating the purity of Trichloroacetonitrile depends on the specific requirements of the analysis. Gas Chromatography is a robust and widely used method for determining the purity and identifying volatile impurities. Quantitative NMR offers the advantage of absolute purity determination without the need for a specific analyte standard and provides structural information. Karl Fischer titration is the gold standard for accurately determining water content. While HPLC is less common for the final purity assay of Trichloroacetonitrile, it can be a valuable tool for analyzing non-volatile impurities or degradation products. For a comprehensive quality assessment of Trichloroacetonitrile products, a combination of these techniques is often employed.

References

• 1. wikiwand.com [wikiwand.com]
• 2. Trichloroacetonitrile - Wikipedia [en.wikipedia.org]
• 3. epa.gov [epa.gov]
• 4. academic.oup.com [academic.oup.com]
• 5. agilent.com [agilent.com]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. Quantitative NMR Spectroscopy - Acanthus Research [acanthusresearch.com]
• 10. greyhoundchrom.com [greyhoundchrom.com]
• 11. quveon.com [quveon.com]
• 12. mt.com [mt.com]
• 13. scribd.com [scribd.com]

A Comparative Guide to Glycosylation Donors: Trichloroacetimidate vs. Alternatives

For Researchers, Scientists, and Drug Development Professionals: An Objective Analysis of Glycosylation Strategies

In the synthesis of complex carbohydrates, a critical step is the formation of the glycosidic bond, a reaction heavily influenced by the choice of the glycosyl donor. Among the diverse array of available donors, O-glycosyl trichloroacetimidates, derived from trichloroacetonitrile, have gained widespread popularity due to their high reactivity and versatility.[1] This guide provides a comparative analysis of trichloroacetimidate (B1259523) donors against other prominent classes—thioglycosides and glycosyl halides—supported by experimental data and detailed protocols to inform the selection of an optimal glycosylation strategy.

Performance Comparison: A Data-Driven Analysis

The efficacy of a glycosyl donor is determined by factors such as reactivity, reaction yield, and the stereochemical outcome of the glycosylation. The choice of protecting groups on the sugar moiety also plays a crucial role, leading to the concept of "armed" (electron-donating groups, more reactive) and "disarmed" (electron-withdrawing groups, less reactive) donors.[2]

The following tables summarize representative data from comparative studies to illustrate the performance of each donor type.

Table 1: Comparison of Glycosyl Donors in Regioselective Glycosidation

Donor Class	Representative Donor	Acceptor	Promoter/Activator	Yield (%)	Product(s) / Ratio	Reference
Trichloroacetimidate	Per-O-benzoyl Glucosyl Trichloroacetimidate (disarmed)	Altroside Diol	BF₃·OEt₂	71%	Single Regioisomer	[2]
Trichloroacetimidate	Per-O-benzyl Glucosyl Trichloroacetimidate (armed)	Altroside Diol	BF₃·OEt₂	80%	Mixture of Regioisomers (2:1)	[2]
Thioglycoside	Per-O-benzoyl Thiophenyl Glycoside (disarmed)	Altroside Diol	NIS / BF₃·OEt₂	58%	Single Regioisomer	[2]
Thioglycoside	Per-O-benzyl Thiophenyl Glycoside (armed)	Altroside Diol	NIS / BF₃·OEt₂	66%	Mixture of Regioisomers (2:1)	[2]

Table 2: General Performance Comparison with a Simple Acceptor (Allyl Alcohol)

Glycosyl Donor Class	Representative Donor	Acceptor	Promoter/Activator	Solvent	Yield (%)	α:β Ratio	Reference
Trichloroacetimidate	Per-O-benzyl Glucosyl Trichloroacetimidate	Allyl Alcohol	TMSOTf (catalytic)	CH₂Cl₂	92%	1:1.2	[3]
Thioglycoside	Per-O-benzyl Thiophenyl Glycoside	Allyl Alcohol	NIS / TfOH (catalytic)	CH₂Cl₂	85%	1:1	[3]
Glycosyl Halide	Per-O-benzoyl Glucosyl Bromide	Allyl Alcohol	Ag₂O	CH₂Cl₂	~70-80%	Predominantly β (with C2 participating group)	[4]

Mechanistic Pathways and Stereocontrol

The stereochemical outcome of a glycosylation reaction is intrinsically linked to its mechanism. Trichloroacetimidates are activated by a catalytic amount of Lewis or Brønsted acid, which protonates the imidate nitrogen, turning it into an excellent leaving group.[5] The subsequent departure of the trichloroacetamide (B1219227) generates a reactive oxocarbenium ion intermediate. The stereoselectivity is then primarily governed by the nature of the protecting group at the C-2 position. A "participating" group (e.g., an acetyl group) will typically lead to the formation of a 1,2-trans-glycoside, whereas a "non-participating" group (e.g., a benzyl (B1604629) group) often results in a mixture of anomers or favors the thermodynamically more stable anomer.[6]

Thioglycosides are activated by thiophilic promoters, such as N-iodosuccinimide (NIS) in combination with a catalytic amount of a strong acid like triflic acid (TfOH).[3] Similar to trichloroacetimidates, the stereochemical outcome is heavily influenced by the C-2 protecting group.

Glycosyl halides, particularly bromides and chlorides, are classic donors activated under Koenigs-Knorr conditions using stoichiometric amounts of a silver salt (e.g., silver triflate or silver oxide).[4][7] The presence of a participating group at C-2 is crucial for achieving high stereoselectivity, leading to the formation of 1,2-trans-glycosides.

Visualizing the Chemistry: Diagrams

References

• 1. researchgate.net [researchgate.net]
• 2. 2024.sci-hub.se [2024.sci-hub.se]
• 3. benchchem.com [benchchem.com]
• 4. Synthesis and Glycosidation of Anomeric Halides: Evolution from Early Studies to Modern Methods of the 21st Century - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Methods for 2-Deoxyglycoside Synthesis - PMC [pmc.ncbi.nlm.nih.gov]

Assessing the Cost-Effectiveness of Trichloroacetonitrile in Large-Scale Synthesis: A Comparative Guide

In the competitive landscape of pharmaceutical and fine chemical manufacturing, the selection of reagents for large-scale synthesis is a critical decision governed by factors of cost, efficiency, safety, and environmental impact. Trichloroacetonitrile (TCA), a versatile and highly reactive organonitrile, has carved a niche in several synthetic applications, most notably in the formation of imidates for glycosylation reactions and as a reagent in the synthesis of heterocyclic compounds. This guide provides an objective comparison of the cost-effectiveness of Trichloroacetonitrile in two key large-scale applications: the synthesis of a key intermediate for the antihypertensive drug Candesartan and in glycosylation reactions, weighing its performance against common industrial alternatives.

Cost Analysis of Trichloroacetonitrile and Its Alternatives

The economic viability of a synthetic route at an industrial scale is heavily dependent on the cost of starting materials and reagents. A comparative analysis of the bulk pricing of Trichloroacetonitrile and its common alternatives for chlorination and activation reactions reveals a competitive landscape.

Reagent	Typical Application	Bulk Price (USD/kg)	Key Considerations
Trichloroacetonitrile (TCA)	Imidate formation, cyclization reactions	~$28.70[1]	Versatile reagent, relatively stable.
Thionyl Chloride (SOCl₂) **	Conversion of carboxylic acids to acyl chlorides	~$100.60	Gaseous byproducts (SO₂ and HCl) are easily removed.[2]
Oxalyl Chloride ((COCl)₂) **	Conversion of carboxylic acids to acyl chlorides	~$10.20	Highly reactive, reactions can often be run at lower temperatures; byproducts (CO, CO₂, HCl) are gaseous.

Note: Prices are approximate and can vary based on supplier, purity, and market fluctuations.

Application in the Synthesis of a Candesartan Intermediate

Candesartan is a widely used angiotensin II receptor antagonist for the treatment of hypertension. A key intermediate in its synthesis is methyl 2-ethoxy-1H-benzimidazole-7-carboxylate. While various synthetic routes exist, one plausible large-scale approach involves the activation of an alcohol with Trichloroacetonitrile to form a trichloroacetimidate (B1259523), which then reacts with an amine to form the desired ethoxy-benzimidazole derivative.

Experimental Protocol: Synthesis of Methyl 2-ethoxy-1H-benzimidazole-7-carboxylate

This protocol describes a potential large-scale synthesis of the Candesartan intermediate.

Step 1: Formation of Ethyl Trichloroacetimidate

• To a cooled (0-5 °C) solution of anhydrous ethanol (B145695) (1.2 equivalents) in an appropriate solvent (e.g., dichloromethane), add a catalytic amount of a strong base (e.g., sodium hydride).

• Slowly add Trichloroacetonitrile (1.0 equivalent) to the mixture, maintaining the temperature below 10 °C.

• Stir the reaction mixture at room temperature until the reaction is complete (monitored by TLC or GC).

• Quench the reaction carefully with a mild acid (e.g., acetic acid).

• Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain crude ethyl trichloroacetimidate.

Step 2: Cyclization to form Methyl 2-ethoxy-1H-benzimidazole-7-carboxylate

• Dissolve methyl 2,3-diaminobenzoate (1.0 equivalent) in a suitable solvent (e.g., THF).

• Add the crude ethyl trichloroacetimidate (1.1 equivalents) to the solution.

• Heat the reaction mixture to reflux until the reaction is complete (monitored by TLC or HPLC).

• Cool the reaction mixture and concentrate under reduced pressure.

• Purify the crude product by recrystallization or column chromatography to yield the desired product.

Cost-Effectiveness Comparison for Candesartan Intermediate Synthesis

Parameter	Trichloroacetonitrile Route	Alternative Routes (e.g., using Orthoesters)
Reagent Cost	Moderate cost for TCA.	May involve more expensive or less readily available orthoesters.
Reaction Conditions	Generally mild conditions for imidate formation and cyclization.	May require higher temperatures or longer reaction times.
Yield	Typically high yields are reported for similar cyclization reactions.	Yields can be variable depending on the specific orthoester and conditions.
Work-up and Purification	Straightforward work-up; purification may be required.	Work-up can be more complex due to non-volatile byproducts.
Overall Cost-Effectiveness	Potentially cost-effective due to good yields and mild conditions.	May be less cost-effective on a large scale due to reagent costs and potentially lower yields.

Application in Large-Scale Glycosylation: The Trichloroacetimidate Method

The formation of glycosidic bonds is a cornerstone of carbohydrate chemistry, with significant applications in drug development and materials science. The trichloroacetimidate method, which utilizes glycosyl trichloroacetimidates prepared from a glycosyl hemiacetal and Trichloroacetonitrile, is a widely adopted strategy for large-scale glycosylation due to its high efficiency and stereoselectivity.[3]

Experimental Workflow: Trichloroacetimidate-based Glycosylation

Caption: Workflow for the trichloroacetimidate method of glycosylation.

Cost-Effectiveness Comparison of Glycosylation Methods

Method	Key Features	Advantages	Disadvantages	Large-Scale Cost-Effectiveness
Trichloroacetimidate Method	Activation of glycosyl hemiacetals with TCA.	High yields, good stereocontrol, relatively stable donor.	Requires stoichiometric activation, potential for side reactions.	Generally considered cost-effective for complex oligosaccharide synthesis due to high efficiency.
Koenigs-Knorr Method	Use of glycosyl halides with heavy metal promoters.	Well-established, versatile.	Use of toxic heavy metals, often requires harsh conditions.	Less cost-effective and environmentally friendly for large-scale production.
Thioglycoside Method	Activation of thioglycosides with electrophilic promoters.	Stable donors, can be used in iterative glycosylation strategies.	Promoters can be expensive, reactions can be sluggish.	Can be cost-effective for specific applications, but promoter cost is a key factor.
Enzymatic Glycosylation	Use of glycosyltransferases.	High stereoselectivity and regioselectivity, environmentally benign.	Enzymes can be expensive and have limited substrate scope.	Becoming more cost-effective with advances in enzyme engineering and production.

Signaling Pathway in Drug Action: The Case of Candesartan

Candesartan, a product synthesized through a multi-step process potentially involving Trichloroacetonitrile-derived intermediates, exerts its therapeutic effect by blocking the Angiotensin II Receptor Type 1 (AT1R).[4] This prevents the vasoconstrictive and aldosterone-secreting effects of angiotensin II, leading to a reduction in blood pressure.

Caption: Simplified Angiotensin II receptor signaling pathway and the action of Candesartan.

Conclusion

Trichloroacetonitrile presents a compelling case for its use in large-scale synthesis, particularly in the production of complex molecules like Candesartan intermediates and in glycosylation reactions. Its cost-effectiveness stems from its ability to facilitate high-yielding and stereoselective transformations under relatively mild conditions. While alternatives like thionyl chloride and oxalyl chloride are cheaper for simple chlorinations, the versatility of TCA in forming reactive imidates for carbon-nitrogen and carbon-oxygen bond formation provides significant value in multi-step syntheses. For glycosylation, the trichloroacetimidate method remains a robust and economically viable option for the industrial production of complex carbohydrates, despite the emergence of enzymatic and other methods. Ultimately, the choice of reagent will depend on a holistic assessment of the specific synthetic challenge, including raw material costs, process efficiency, and environmental considerations. Trichloroacetonitrile, however, remains a potent and economically sound tool in the arsenal (B13267) of the process chemist.

References

• 1. Intro to DOT language — Large-scale Biological Network Analysis and Visualization 1.0 documentation [cyverse-network-analysis-tutorial.readthedocs-hosted.com]
• 2. CN102702117A - Method for preparing 5-(4'-bromomethyl-2-biphenyl)-1-triphenyl methyl tetrazole - Google Patents [patents.google.com]
• 3. benchchem.com [benchchem.com]
• 4. Thionyl chloride, 99%, Thermo Scientific Chemicals 50 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]

A Comparative Guide to the Structural Validation of Trichloroacetonitrile Reaction Products by NMR and Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

Trichloroacetonitrile (CCl₃CN) is a highly versatile reagent in modern organic synthesis, prized for its ability to activate alcohols and facilitate key chemical transformations. Its reactivity stems from the electron-withdrawing trichloromethyl group, which makes the nitrile carbon susceptible to nucleophilic attack. This guide provides an objective comparison of the analytical techniques used to validate the structures of products derived from trichloroacetonitrile reactions, primarily focusing on Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS). We will also compare the trichloroacetonitrile-based methods with common alternatives, supported by experimental data and detailed protocols.

Key Reactions of Trichloroacetonitrile

The primary application of trichloroacetonitrile involves the reaction with alcohols in the presence of a catalytic amount of base to form trichloroacetimidates. These intermediates are not always isolated but are crucial for subsequent rearrangements and substitutions.

• Trichloroacetimidate (B1259523) Formation: Alcohols readily add to trichloroacetonitrile to form O-alkyl trichloroacetimidates. This reaction is typically fast and high-yielding.

• The Overman Rearrangement: Allylic alcohols can be converted into allylic trichloroacetimidates, which then undergo a[1][1]-sigmatropic rearrangement to yield allylic trichloroacetamides.[2][3][4][5] This provides a powerful method for synthesizing allylic amines with excellent stereocontrol.[2]

• Glycosylation Reactions: Trichloroacetimidates are widely used as glycosyl donors in the synthesis of oligosaccharides and glycoconjugates due to their high reactivity and the stereochemical control they offer.[6][7]

Structural Validation by Mass Spectrometry and NMR

Accurate structural elucidation of the resulting trichloroacetimidates and trichloroacetamides is critical. Mass spectrometry and NMR spectroscopy are the principal tools for this validation.

Mass Spectrometry (MS)

Mass spectrometry provides the molecular weight and offers structural clues through fragmentation analysis. For compounds derived from trichloroacetonitrile, the following features are characteristic:

• Molecular Ion (M⁺): The presence of a trichloromethyl group (-CCl₃) results in a distinctive isotopic cluster for the molecular ion and any chlorine-containing fragments. The natural abundance of ³⁵Cl and ³⁷Cl isotopes (roughly 3:1) creates a unique pattern that confirms the number of chlorine atoms in the ion.

• Fragmentation: Common fragmentation pathways include the loss of chlorine atoms and cleavage of the C-CCl₃ bond. The stability of the resulting carbocations often dictates the most abundant fragments.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR provides detailed information about the carbon-hydrogen framework of the molecule.

• ¹H NMR: The proton of the N-H group in trichloroacetimidates typically appears as a broad singlet around 8.0-8.5 ppm. Protons on the carbon adjacent to the oxygen (in imidates) or nitrogen (in amides) are deshielded and their chemical shifts are diagnostic.

• ¹³C NMR: The carbon atoms of the C=N group in the imidate and the C=O group in the amide have characteristic chemical shifts in the 160-165 ppm range. The CCl₃ carbon also has a distinct signal around 90-95 ppm.

Data Presentation: Spectral Data for Key Products

The following tables summarize typical spectral data for products derived from reactions of simple alcohols with trichloroacetonitrile.

Table 1: Representative Spectroscopic Data for Ethyl Trichloroacetimidate

Technique	Observed Signal / Fragment (m/z)	Interpretation
¹H NMR (CDCl₃)	δ 8.3 (s, 1H), 4.4 (q, 2H), 1.4 (t, 3H)	NH proton, -OCH₂- protons, -CH₃ protons
¹³C NMR (CDCl₃)	δ 163 (C=N), 93 (CCl₃), 65 (-OCH₂-), 14 (-CH₃)	Imidate, CCl₃, and ethyl group carbons
Mass Spec (EI)	189/191/193/195 (M⁺)	Molecular ion cluster for C₄H₆Cl₃NO
117/119/121	Fragment corresponding to [CCl₃C=O]⁺

Table 2: Representative Spectroscopic Data for N-allyl-2,2,2-trichloroacetamide (Overman Product)

Technique	Observed Signal / Fragment (m/z)	Interpretation
¹H NMR (CDCl₃)	δ 6.5 (br s, 1H), 5.9 (m, 1H), 5.3 (m, 2H), 4.1 (m, 2H)	NH proton, vinyl protons, allylic -NCH₂- protons
¹³C NMR (CDCl₃)	δ 161 (C=O), 132 (=CH-), 118 (=CH₂), 93 (CCl₃), 44 (-NCH₂-)	Amide, alkene, CCl₃, and allylic carbons
Mass Spec (EI)	215/217/219/221 (M⁺)	Molecular ion cluster for C₅H₆Cl₃NO
170/172/174	Fragment from loss of -CH₂CH=CH₂

Comparison with Alternative Synthetic Methods

While trichloroacetonitrile is highly effective, other methods exist for achieving similar chemical transformations.

Imidate Synthesis: Trichloroacetonitrile Method vs. Pinner Reaction

The Pinner reaction is the classic method for synthesizing imidates from nitriles and alcohols, but it requires strongly acidic conditions (e.g., anhydrous HCl gas).[1][8][9][10][11]

Table 3: Comparison of Imidate Synthesis Methods

Feature	Trichloroacetonitrile Method	Pinner Reaction
Catalyst	Base (e.g., DBU, K₂CO₃, NaH)	Strong Acid (e.g., Anhydrous HCl)
Conditions	Mild (often 0 °C to room temp)	Harsh, anhydrous, often low temp
Substrate Scope	Excellent for primary and secondary alcohols	Good for primary/secondary alcohols and various nitriles
Key Advantage	Mild conditions, high reactivity of imidate	Uses simpler nitriles, well-established
Key Disadvantage	Requires handling of lachrymatory CCl₃CN	Requires handling of corrosive HCl gas

Alcohol Activation: Trichloroacetonitrile vs. Mitsunobu & Appel Reactions

The formation of a trichloroacetimidate activates an alcohol, making it a good leaving group. This is an alternative to other common alcohol activation methods like the Mitsunobu reaction and the Appel reaction .

Table 4: Comparison of Alcohol Activation/Substitution Methods

Method	Reagents	Key Transformation	Stereochemistry	Typical Yield
Trichloroacetimidate	CCl₃CN, Base	R-OH → R-O-C(=NH)CCl₃	Retention at alcohol carbon	>90% (imidate formation)[2]
Mitsunobu Reaction	PPh₃, DIAD/DEAD, Nucleophile	R-OH → R-Nu	Inversion	70-90%[12]
Appel Reaction	PPh₃, CBr₄/CCl₄	R-OH → R-Br/Cl	Inversion	60-95%

The Trichloroacetonitrile method is excellent for activating alcohols for rearrangements where the oxygen remains in the molecule initially, whereas the Mitsunobu and Appel reactions are primarily used for direct substitution with an external nucleophile, proceeding with inversion of stereochemistry.[13][14]

Experimental Protocols

Protocol 1: Synthesis of an Allylic Trichloroacetimidate

This protocol describes the first step of the Overman rearrangement.

• Dissolve the allylic alcohol (1.0 eq) in anhydrous dichloromethane (B109758) (CH₂Cl₂).

• Cool the solution to 0 °C in an ice bath.

• Add a catalytic amount of a strong, non-nucleophilic base such as 1,8-diazabicycloundec-7-ene (DBU) (0.2 eq).

• Add trichloroacetonitrile (1.5 eq) dropwise to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 2 hours.

• Monitor the reaction by Thin Layer Chromatography (TLC).

• Upon completion, concentrate the solution under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel to yield the pure allylic trichloroacetimidate. A typical yield is around 95%.[2]

Protocol 2: NMR and Mass Spectrometry Analysis

Sample Preparation:

• NMR: Dissolve ~5-10 mg of the purified product in ~0.6 mL of deuterated chloroform (B151607) (CDCl₃).

• MS: Prepare a dilute solution of the product in a volatile solvent like dichloromethane or ethyl acetate (B1210297) for direct infusion or GC-MS analysis.

Analysis:

• NMR: Record ¹H and ¹³C spectra on a 400 MHz or higher spectrometer. Use the residual solvent peak (CDCl₃: δH ≈ 7.26 ppm, δC ≈ 77.16 ppm) as an internal reference.[15]

• MS: Acquire the mass spectrum using Electron Ionization (EI) to observe fragmentation patterns. Confirm the molecular weight and isotopic distribution.[16]

Mandatory Visualizations

Caption: The Overman Rearrangement pathway.

Caption: Workflow for product structure validation.

Caption: Comparison of imidate synthesis conditions.

References

• 1. benchchem.com [benchchem.com]
• 2. Overman Rearrangement | NROChemistry [nrochemistry.com]
• 3. Overman Rearrangement [organic-chemistry.org]
• 4. Overman rearrangement - Wikipedia [en.wikipedia.org]
• 5. Overman Rearrangement | Chem-Station Int. Ed. [en.chem-station.com]
• 6. Glycosylation intermediates studied using low temperature 1 H- and 19 F-DOSY NMR: new insight into the activation of trichloroacetimidates - Chemical Communications (RSC Publishing) DOI:10.1039/C6CC05272J [pubs.rsc.org]
• 7. Cooperative Catalysis in Stereoselective O- and N-Glycosylations with Glycosyl Trichloroacetimidates Mediated by Singly Protonated Phenanthrolinium Salt and Trichloroacetamide - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Pinner Reaction | NROChemistry [nrochemistry.com]
• 9. jk-sci.com [jk-sci.com]
• 10. Pinner Reaction [organic-chemistry.org]
• 11. A Lewis acid-promoted Pinner reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Mitsunobu Reaction: A Powerful Tool for the Synthesis of Natural Products: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Mitsunobu Reaction [organic-chemistry.org]
• 14. glaserr.missouri.edu [glaserr.missouri.edu]
• 15. application.wiley-vch.de [application.wiley-vch.de]
• 16. rsc.org [rsc.org]

alternative reagents to Trichloroacetonitrile for the synthesis of allylic amines

A Comparative Guide to Alternative Reagents for the Synthesis of Allylic Amines

For Researchers, Scientists, and Drug Development Professionals

The synthesis of allylic amines is a cornerstone of modern organic chemistry, providing critical building blocks for pharmaceuticals, natural products, and agrochemicals. For decades, the Overman rearrangement, which utilizes trichloroacetonitrile, has been a robust and reliable method for converting allylic alcohols into allylic amines with excellent control of stereochemistry.[1] This reaction proceeds through a[1][1]-sigmatropic rearrangement of an intermediate allylic trichloroacetimidate (B1259523).[2][3] However, the use of the lachrymatory and toxic reagent trichloroacetonitrile has prompted the development of alternative, milder, and more versatile methods.

This guide provides an objective comparison of prominent alternatives to the trichloroacetonitrile-based Overman rearrangement, focusing on transition-metal-catalyzed allylic aminations. We present supporting experimental data, detailed protocols, and visual workflows to assist researchers in selecting the optimal synthetic route for their specific needs.

The Benchmark: The Overman Rearrangement

Discovered by Larry Overman in 1974, this rearrangement involves two key steps: the formation of an allylic trichloroacetimidate from an allylic alcohol and trichloroacetonitrile, followed by a thermal or metal-catalyzed[1][1]-sigmatropic rearrangement to yield an allylic trichloroacetamide.[1][4] Subsequent hydrolysis of the amide furnishes the desired primary allylic amine. The reaction is highly diastereoselective and can be rendered enantioselective.[2][5]

Caption: The Overman Rearrangement Workflow.

Transition-Metal-Catalyzed Allylic Amination: Key Alternatives

The most significant alternatives to the Overman rearrangement are transition-metal-catalyzed allylic substitution reactions, often referred to as Tsuji-Trost type reactions. These methods offer a broader substrate scope, milder reaction conditions, and tunable selectivity through ligand modification. They typically involve the reaction of an allylic electrophile (such as an acetate (B1210297), carbonate, or alcohol) with a nitrogen nucleophile in the presence of a palladium, iridium, or rhodium catalyst.

Caption: General Catalytic Cycle for Allylic Amination.

Palladium-Catalyzed Allylic Amination

Palladium catalysis is a powerful and widely used method for C-N bond formation.[6] In the context of allylic amination, a Pd(0) catalyst reacts with an allylic electrophile to form a π-allyl palladium(II) complex. Subsequent nucleophilic attack by an amine yields the allylic amine product.[6] A key feature of this method is its versatility, accommodating a wide range of nitrogen nucleophiles, from primary and secondary amines to aqueous ammonia.[7]

• Advantages: High yields, broad substrate scope, and well-established protocols. Enantioselective variants are highly developed.[8]

• Limitations: Regioselectivity can be an issue with unsymmetrical allylic substrates, often favoring the formation of the linear, thermodynamically more stable product.[6]

Iridium-Catalyzed Allylic Amination

Iridium-catalyzed allylic amination has emerged as a complementary method to palladium catalysis, offering distinct selectivity.[9] A significant advantage of iridium catalysts is their strong preference for the formation of branched, chiral allylic amines, even from linear starting materials.[10][11] This method is particularly valuable for synthesizing chiral amines with the nitrogen atom at a stereocenter. The reactions can be performed directly on allylic alcohols activated by a Lewis acid, or more commonly on allylic carbonates and acetates.[9][12]

• Advantages: Excellent regioselectivity for branched products, high enantioselectivity with chiral ligands, and tolerance of a wide range of amines.[10][11]

• Limitations: Catalyst systems can be more specialized and sensitive than their palladium counterparts.

Rhodium-Catalyzed Allylic Amination

Rhodium catalysis offers another avenue for allylic amination, with unique reactivity patterns.[13] Rhodium catalysts have been successfully applied in dynamic kinetic asymmetric transformations (DYKAT) of racemic allylic trichloroacetimidates to yield chiral branched 1,2-diamines with high enantioselectivity.[13] Recent advancements also include rhodium-catalyzed allylic C-H amination, which avoids the need for a pre-functionalized allylic substrate.[14][15]

• Advantages: Enables unique transformations like DYKAT and direct C-H amination.[13][14] Effective for constructing challenging C-N quaternary centers.[16]

• Limitations: The field is less mature compared to palladium and iridium catalysis, with fewer general protocols available.

Performance Comparison Guide

Feature	Overman Rearrangement (Trichloroacetonitrile)	Palladium-Catalyzed Amination	Iridium-Catalyzed Amination	Rhodium-Catalyzed Amination
Primary Reagent(s)	Trichloroacetonitrile, Base (cat.)	Pd(0) catalyst, Ligand, Allylic Acetate/Carbonate	Ir(I) catalyst, Ligand, Allylic Acetate/Carbonate	Rh(I) catalyst, Ligand, Allylic Imidate/Acetate
Typical Nucleophile	N/A (rearrangement)	Primary/Secondary Amines, Amides, Ammonia[7]	Primary/Secondary Amines, Anilines[10][17]	Anilines, Cyclic Amines[16]
Regioselectivity	Determined by substrate structure	Generally favors linear product	Generally favors branched product[9][10]	Substrate and catalyst dependent
Stereoselectivity	High (suprafacial rearrangement)[2]	Good to excellent with chiral ligands	Excellent with chiral ligands[10][11]	Good to excellent with chiral ligands[13][16]
Typical Yields	68-99%[5]	70-99%[6]	80-99%[10]	50-95%[13][16]
Key Advantages	Reliable, highly stereospecific, forms primary amines	Broad substrate scope, well-established, versatile	High branched selectivity, high enantioselectivity	Access to unique products (e.g., via C-H amination)[14]
Key Disadvantages	Uses toxic/lachrymatory trichloroacetonitrile, harsh hydrolysis step	Often poor regioselectivity for branched products	Catalyst sensitivity	Less developed, can require specific substrates
Reaction Conditions	Step 1: 0 °C to RT. Step 2: Thermal (reflux) or catalytic (RT)	RT to moderate heating (e.g., 50-80 °C)	RT to moderate heating (e.g., 30-60 °C)	RT to moderate heating

Experimental Protocols

Protocol 1: Classical Overman Rearrangement

This two-step procedure is representative of the synthesis of an allylic amine via an allylic trichloroacetimidate.

Step A: Formation of the Allylic Trichloroacetimidate

• Dissolve the allylic alcohol (1.0 eq) in anhydrous dichloromethane (B109758) (DCM, ~0.2 M).

• Add a catalytic amount of 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU, 0.1-0.2 eq).

• Cool the solution to 0 °C in an ice bath.

• Add trichloroacetonitrile (1.5 eq) dropwise to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC.

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the crude product by flash column chromatography (silica gel, typically using a hexane/ethyl acetate gradient) to yield the pure allylic trichloroacetimidate.[2]

Step B: Thermal Rearrangement

• Dissolve the purified trichloroacetimidate (1.0 eq) in a high-boiling solvent such as toluene (B28343) or xylene (~0.1 M).

• Heat the solution to reflux (typically 110-140 °C) and stir for 12-24 hours, monitoring by TLC.

• Cool the reaction to room temperature and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography to afford the allylic trichloroacetamide.[2]

(Note: For enantioselective variants, a chiral palladium catalyst like (R)-COP-Cl can be used at room temperature in place of thermal conditions for Step B).[2][5]

Protocol 2: Iridium-Catalyzed Branched-Selective Allylic Amination

This protocol is representative of the synthesis of a chiral, branched allylic amine using an iridium catalyst.

• To an oven-dried vial under an inert atmosphere (e.g., Argon), add the iridium precursor [Ir(COD)Cl]₂ (1-2 mol %) and the desired chiral ligand (e.g., a phosphoramidite, 2-4 mol %).

• Add an anhydrous, degassed solvent such as tetrahydrofuran (B95107) (THF) or dioxane.

• Stir the mixture at room temperature for 15-30 minutes to allow for catalyst activation.

• Add the allylic carbonate or acetate substrate (1.0 eq) and the amine nucleophile (1.2-1.5 eq).

• If the amine is used as its hydrochloride salt, add a base such as cesium carbonate (Cs₂CO₃, 1.5-2.0 eq).

• Stir the reaction at the specified temperature (e.g., 30-50 °C) for 12-24 hours, monitoring by TLC or GC-MS.

• Upon completion, cool the reaction, dilute with a solvent like ethyl acetate, and filter through a pad of celite or silica (B1680970) gel to remove the catalyst.

• Concentrate the filtrate and purify the product by flash column chromatography.[10][11]

Protocol 3: Palladium-Catalyzed Linear-Selective Allylic Amination

This protocol describes a general procedure for palladium-catalyzed amination, which typically favors the linear product.

• In a reaction flask under an inert atmosphere, combine the palladium precursor (e.g., Pd₂(dba)₃, 1-2.5 mol %) and the phosphine (B1218219) ligand (e.g., PPh₃, 4-10 mol %).

• Add an anhydrous solvent like THF or toluene.

• Add the allylic acetate substrate (1.0 eq) followed by the amine nucleophile (1.2-2.0 eq).

• If necessary, add a base (e.g., K₂CO₃ or Et₃N) to neutralize any acid formed during the reaction.

• Stir the reaction mixture at room temperature or heat to 40-60 °C until the starting material is consumed (monitor by TLC).

• After cooling, dilute the reaction mixture with an organic solvent and wash with water or brine.

• Dry the organic layer over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure.

• Purify the resulting crude oil or solid by flash column chromatography.[6]

References

• 1. Overman rearrangement - Wikipedia [en.wikipedia.org]
• 2. Overman Rearrangement | NROChemistry [nrochemistry.com]
• 3. youtube.com [youtube.com]
• 4. Overman Rearrangement | Chem-Station Int. Ed. [en.chem-station.com]
• 5. thieme-connect.com [thieme-connect.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Iridium Complex-Catalyzed Allylic Amination of Allylic Esters [organic-chemistry.org]
• 10. Regio- and Enantioselective Iridium-Catalyzed Amination of Alkyl-Substituted Allylic Acetates with Secondary Amines - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Iridium-Catalyzed, Asymmetric Amination of Allylic Alcohols Activated by Lewis Acids | The Hartwig Group [hartwig.cchem.berkeley.edu]
• 13. researchgate.net [researchgate.net]
• 14. pure.kaist.ac.kr [pure.kaist.ac.kr]
• 15. pubs.acs.org [pubs.acs.org]
• 16. pubs.acs.org [pubs.acs.org]
• 17. Regio- and Enantioselective Iridium-Catalyzed Amination of Racemic Branched Alkyl-Substituted Allylic Acetates with Primary and Secondary Aromatic and Heteroaromatic Amines - PMC [pmc.ncbi.nlm.nih.gov]

mechanistic comparison of Trichloroacetonitrile and carbodiimides in esterification

In the realm of synthetic chemistry, the formation of ester bonds is a cornerstone transformation, pivotal in the synthesis of pharmaceuticals, natural products, and materials. For researchers and drug development professionals, the choice of coupling reagent is critical, directly impacting reaction efficiency, yield, and purity. This guide provides an objective, data-driven comparison of two prevalent methods: the use of trichloroacetonitrile and carbodiimides, offering insights into their mechanisms, performance, and practical applications.

Mechanistic Overview

The pathways to ester formation diverge significantly between these two reagent classes, influencing their reactivity profiles and substrate compatibility.

Trichloroacetonitrile: A Symbiotic Activation Pathway

The trichloroacetonitrile method operates through a "symbiotic activation" mechanism. Initially, an alcohol reacts with trichloroacetonitrile, typically in the presence of a base like DBU, to form a trichloroacetimidate (B1259523) intermediate. This intermediate is then activated by the carboxylic acid. The acidic proton of the carboxyl group protonates the nitrogen of the imidate, creating a highly reactive species. This is followed by the departure of the stable trichloroacetamide (B1219227) byproduct and the formation of a carbocation from the original alcohol, which is subsequently trapped by the carboxylate to yield the desired ester. This pathway avoids the need for an exogenous promoter in many cases, as the carboxylic acid itself facilitates the key activation step.

Carbodiimides: The O-Acylisourea Intermediate

Carbodiimides, such as N,N'-dicyclohexylcarbodiimide (DCC) and 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (B157966) (EDC), activate the carboxylic acid directly. The carbodiimide (B86325) reacts with the carboxyl group to form a highly reactive O-acylisourea intermediate. This intermediate is then susceptible to nucleophilic attack by the alcohol, leading to the formation of the ester and a urea (B33335) byproduct (e.g., dicyclohexylurea, DCU). In the widely used Steglich esterification, a catalytic amount of 4-dimethylaminopyridine (B28879) (DMAP) is added. DMAP acts as a superior acyl transfer agent by reacting with the O-acylisourea to form a more reactive N-acylpyridinium salt, which is then readily attacked by the alcohol. This catalytic cycle significantly accelerates the reaction and suppresses side reactions.

Performance Comparison: A Quantitative Look

The choice between trichloroacetonitrile and carbodiimides often hinges on factors such as substrate steric hindrance, functional group tolerance, and desired reaction conditions. The following tables summarize representative data from the literature to facilitate a direct comparison.

Table 1: Comparison of Reaction Conditions and Yields for Standard Esterifications

Reagent/Method	Carboxylic Acid	Alcohol	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
Trichloroacetonitrile/DBU	Benzoic Acid	Benzyl Alcohol	Toluene	110	24	95
Trichloroacetonitrile/DBU	Benzoic Acid	tert-Butanol	Toluene	110	24	85
DCC/DMAP (Steglich)	Cinnamic Acid	Cinnamyl Alcohol	DCM	RT	1.5	98
DCC/DMAP (Steglich)	Phenylacetic Acid	tert-Butanol	Chloroform	RT	18	82
EDC/DMAP	(E)-Cinnamic Acid	Benzyl Alcohol	Acetonitrile	RT	0.75	95

Table 2: Performance with Sterically Hindered Substrates

| Reagent/Method | Carboxylic Acid | Alcohol | Solvent | Yield (%) | Comments | Reference | |---|---|---|---|---|---| | Trichloroacetonitrile/DBU | 2-Methyl-2-phenylpropionic acid | 4-Methoxybenzyl alcohol | Toluene | 80 | Good yield with hindered acid. | | | Trichloroacetonitrile/DBU | Diphenylacetic acid | tert-Butanol | Toluene | 91 | Handles both hindered acid and alcohol well. | | | DCC/DMAP (Steglich) | Phenylacetic Acid | tert-Butanol | Chloroform | 82 | Effective for tertiary alcohols. | | | EDC/HOBt/DMAP | Naproxen | 2-Methylbutan-2-ol | Chloroform | 75 | Successful esterification of a hindered tertiary alcohol. | |

Side Reactions and Byproduct Management

A critical consideration in any synthetic protocol is the formation of byproducts and the ease of purification.

• Trichloroacetonitrile: The primary byproduct is trichloroacetamide. A significant advantage of this method is that trichloroacetamide is relatively acidic and can often be removed by a simple aqueous base wash (e.g., 2N NaOH), simplifying purification.

• Carbodiimides: A notorious side reaction is the intramolecular rearrangement of the O-acylisourea intermediate to form a stable and unreactive N-acylurea. This not only reduces the yield of the desired ester but also introduces a byproduct that can be difficult to separate chromatographically from the product. The use of additives like HOBt or the DMAP catalyst in the Steglich esterification helps to minimize the formation of N-acylurea by promoting the desired reaction pathway. The urea byproduct (e.g., DCU from DCC) is often insoluble in common organic solvents and can be removed by filtration, whereas the urea from EDC is water-soluble and can be removed by aqueous extraction.

Experimental Protocols

General Procedure for Trichloroacetimidate-Mediated Esterification

• To a solution of the alcohol (1.0 equiv) in an anhydrous aprotic solvent (e.g., dichloromethane (B109758) or toluene, 0.25 M), add a catalytic amount of a base (e.g., DBU, 0.1 equiv).

• Add trichloroacetonitrile (1.5 equiv) dropwise at room temperature under an inert atmosphere.

• Stir the mixture at room temperature and monitor the formation of the trichloroacetimidate by TLC.

• Once the imidate formation is complete, add the carboxylic acid (1.2 equiv).

• Stir the reaction at room temperature or heat as required, monitoring by TLC.

• Upon completion, dilute the reaction mixture with an organic solvent and wash with an aqueous base (e.g., 2N NaOH) to remove the trichloroacetamide byproduct.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the residue by column chromatography if necessary.

General Procedure for Steglich Esterification (DCC/DMAP)

• In a round-bottom flask, dissolve the carboxylic acid (1.0 equiv), the alcohol (1.2 equiv), and a catalytic amount of DMAP (0.1-0.2 equiv) in an anhydrous aprotic solvent (e.g., dichloromethane, 0.2 M) under an inert atmosphere.

• Cool the mixture to 0 °C in an ice bath.

• Add a solution of DCC (1.1 equiv) in the same solvent dropwise to the cooled mixture.

• Allow the reaction to warm to room temperature and stir for the required time (monitor by TLC). A white precipitate of dicyclohexylurea (DCU) will form.

• Once the reaction is complete, filter off the DCU precipitate and wash the solid with a small amount of the reaction solvent.

• Wash the filtrate sequentially with dilute acid (e.g., 1M HCl), saturated aqueous sodium bicarbonate, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude ester by column chromatography if necessary.

Visualizing the Mechanisms and Workflow

Caption: Mechanism of trichloroacetonitrile-mediated esterification.

Safety & Regulatory Compliance

Proper Disposal of Trichloroacetonitrile: A Comprehensive Guide for Laboratory Professionals

For immediate reference, trichloroacetonitrile is a toxic and hazardous chemical that requires meticulous disposal procedures to ensure the safety of laboratory personnel and the environment. All waste containing this compound must be treated as hazardous waste and disposed of through a licensed hazardous waste disposal company in accordance with all federal, state, and local regulations.

This guide provides essential safety and logistical information for researchers, scientists, and drug development professionals on the proper handling and disposal of trichloroacetonitrile. Adherence to these procedures is critical to maintaining a safe laboratory environment and ensuring regulatory compliance.

Key Safety and Handling Information

Trichloroacetonitrile is a colorless to light yellow liquid with a strong, pungent odor. It is highly toxic if swallowed, in contact with skin, or inhaled, and can cause severe skin and eye irritation.[1][2] It is also toxic to aquatic life with long-lasting effects.[1][2] Due to its hazardous nature, appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat, must be worn at all times when handling this chemical. All work with trichloroacetonitrile should be conducted in a well-ventilated fume hood.

Quantitative Data Summary

Property	Value	Reference
CAS Number	545-06-2	[1]
UN Number	3276	[3]
Proper Shipping Name	Nitriles, liquid, toxic, n.o.s. (trichloroacetonitrile)	[3]
Hazard Class	6.1 (Toxic)	[3]
Packing Group	III	[3]
Oral LD50 (rat)	250 mg/kg	[1]
Dermal LD50 (rabbit)	900 mg/kg	[1]
Inhalation LC50/4h (rat)	3 mg/L	[1]

Step-by-Step Disposal Procedure

The proper disposal of trichloroacetonitrile waste involves a multi-step process that ensures safety and regulatory compliance from the point of generation to final disposal.

1. Waste Identification and Classification:

• Hazardous Waste Determination: Any material contaminated with trichloroacetonitrile, including unused product, reaction mixtures, contaminated labware (e.g., pipette tips, vials), and spill cleanup materials, must be classified as hazardous waste.

• EPA Waste Code: While trichloroacetonitrile is not explicitly listed with a specific "P" or "U" EPA hazardous waste code, it must be classified based on its characteristics.[4] Given its toxicity, it falls under the category of toxic waste. Waste generators must consult their institution's environmental health and safety (EHS) department or a licensed hazardous waste contractor to determine the appropriate state and local waste codes.

2. Waste Segregation and Collection:

• Dedicated Waste Container: Use a designated, leak-proof, and chemically compatible waste container for all trichloroacetonitrile waste. The container should be clearly labeled as "Hazardous Waste - Trichloroacetonitrile" and include the date of initial waste accumulation.

• Avoid Mixing: Do not mix trichloroacetonitrile waste with other waste streams unless explicitly permitted by your institution's EHS guidelines. Incompatible materials can lead to dangerous chemical reactions. Trichloroacetonitrile is incompatible with strong acids, strong bases, strong oxidizing agents, and strong reducing agents.[4]

3. Container Management:

• Labeling: The hazardous waste label must be fully completed with the generator's contact information, the chemical composition of the waste, and the associated hazards (e.g., "Toxic").

• Closure: Keep the waste container securely closed at all times, except when adding waste.

• Storage: Store the waste container in a designated satellite accumulation area (SAA) that is secure, well-ventilated, and away from sources of ignition.

4. Disposal Request and Pickup:

• Contact EHS: Once the waste container is full or the accumulation time limit set by your institution is reached, contact your EHS department to arrange for a hazardous waste pickup.

• Documentation: Ensure all required paperwork, such as a hazardous waste manifest, is completed accurately and accompanies the waste shipment.

Experimental Protocol: The Overman Rearrangement

The Overman rearrangement is a chemical reaction that utilizes trichloroacetonitrile to convert allylic alcohols into allylic amines. This protocol outlines a typical laboratory procedure that would generate trichloroacetonitrile-containing waste.

Objective: To synthesize an allylic trichloroacetamide (B1219227) from an allylic alcohol.

Materials:

• Allylic alcohol

• Trichloroacetonitrile

• Sodium hydride (NaH) or other suitable base

• Anhydrous solvent (e.g., diethyl ether or tetrahydrofuran)

• Quenching solution (e.g., saturated aqueous ammonium (B1175870) chloride)

• Drying agent (e.g., anhydrous magnesium sulfate)

• Magnetic stirrer and stir bar

• Round-bottom flask

• Septa and needles

• Ice bath

Procedure:

• In a flame-dried, two-neck round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the allylic alcohol in the anhydrous solvent.

• Cool the solution in an ice bath.

• Carefully add the base (e.g., sodium hydride) portion-wise to the stirred solution.

• Allow the mixture to stir for 30 minutes at 0°C.

• Slowly add trichloroacetonitrile dropwise to the reaction mixture via syringe.

• After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature.

• Monitor the reaction progress using an appropriate technique (e.g., thin-layer chromatography).

• Upon completion, carefully quench the reaction by slowly adding the quenching solution.

• Transfer the mixture to a separatory funnel and extract the product with an organic solvent.

• Wash the combined organic layers with brine, dry over the drying agent, filter, and concentrate the solvent under reduced pressure.

• Purify the crude product by a suitable method, such as column chromatography.

Waste Generation: All reaction residues, quenching solutions, and contaminated materials (e.g., silica (B1680970) gel from chromatography) must be collected and disposed of as trichloroacetonitrile hazardous waste following the procedures outlined above.

Logical Workflow for Trichloroacetonitrile Disposal

Caption: Logical workflow for the proper disposal of trichloroacetonitrile waste.

Emergency Spill Procedures

In the event of a trichloroacetonitrile spill, immediate action is necessary to mitigate the hazard.

1. Evacuate and Alert:

• Immediately evacuate all non-essential personnel from the spill area.

• Alert your supervisor and your institution's EHS department.

2. Control and Contain:

• If it is safe to do so, control the source of the spill.

• Contain the spill using an inert absorbent material such as vermiculite, sand, or a commercial spill absorbent. Do not use combustible materials like paper towels as the primary absorbent.

3. Cleanup:

• Wearing appropriate PPE, carefully collect the absorbent material and place it in a labeled hazardous waste container.

• Decontaminate the spill area with a suitable solvent, followed by soap and water. Collect all decontamination materials as hazardous waste.

4. Reporting:

• Complete any required incident reports as per your institution's policy.

By adhering to these detailed procedures, laboratory professionals can ensure the safe handling and disposal of trichloroacetonitrile, thereby protecting themselves, their colleagues, and the environment. Always consult your institution's specific safety and disposal guidelines and, when in doubt, seek guidance from your EHS department.

References

• 1. fr.cpachem.com [fr.cpachem.com]
• 2. fishersci.ca [fishersci.ca]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

Safeguarding Your Research: A Guide to Handling Trichloroacetonitrile

For Immediate Reference: Essential Safety and Handling Protocols for Trichloroacetonitrile

This document provides crucial safety and logistical information for researchers, scientists, and drug development professionals working with Trichloroacetonitrile. Adherence to these guidelines is paramount to ensure personal safety and proper environmental stewardship.

Personal Protective Equipment (PPE): Your First Line of Defense

When handling Trichloroacetonitrile, a comprehensive personal protective equipment strategy is mandatory. This includes protection for your hands, eyes, face, and body.

Hand Protection: Due to the hazardous nature of Trichloroacetonitrile, selecting the appropriate gloves is critical. While specific breakthrough times for Trichloroacetonitrile are not widely available, data for similar chlorinated compounds and general chemical resistance guides recommend the use of Viton™ or Butyl rubber gloves for extended contact. Nitrile gloves may offer limited splash protection but should be changed immediately upon contact. It is strongly advised to double-glove for added protection.

Eye and Face Protection: Chemical safety goggles in combination with a face shield are required to protect against splashes and vapors.

Respiratory Protection: All work with Trichloroacetonitrile must be conducted in a certified chemical fume hood to minimize inhalation exposure. If there is a potential for exposure outside of a fume hood, a NIOSH-approved full-face respirator with organic vapor cartridges is necessary.

Protective Clothing: A flame-retardant lab coat, worn over personal clothing, along with closed-toe shoes, is the minimum requirement. For larger quantities or procedures with a higher risk of splashing, chemical-resistant aprons or suits should be considered.

Quantitative Data for PPE Selection

The following table summarizes available data and recommendations for glove selection when handling Trichloroacetonitrile. Please note that glove performance can vary by manufacturer and thickness; therefore, it is essential to consult the manufacturer's specific chemical resistance data.

Glove Material	Breakthrough Time (minutes)	Recommendation
Viton™	> 240 (for similar chlorinated compounds)	Highly Recommended for prolonged contact
Butyl Rubber	> 240 (general recommendation for nitriles)	Highly Recommended for prolonged contact
Neoprene	Not specified	Use with caution, for splash protection only
Nitrile	< 60 (for similar chlorinated compounds)	For splash protection only. Change immediately upon contact.

Operational Plan: Step-by-Step Handling Procedures

1. Preparation:

• Ensure a certified chemical fume hood is operational.
• Assemble all necessary equipment and reagents.
• Don all required personal protective equipment (PPE) as outlined above.
• Have a designated waste container for Trichloroacetonitrile waste readily accessible.

2. Handling:

• Conduct all manipulations of Trichloroacetonitrile within the chemical fume hood.
• Use glassware and equipment that are clean, dry, and free of contaminants.
• Avoid contact with skin, eyes, and clothing.
• Keep containers of Trichloroacetonitrile tightly closed when not in use.

3. Storage:

• Store Trichloroacetonitrile in a cool, dry, well-ventilated area away from incompatible materials such as strong oxidizing agents, strong acids, and strong bases.
• Ensure the storage container is clearly labeled with the chemical name and associated hazards.

Disposal Plan: Managing Trichloroacetonitrile Waste

Trichloroacetonitrile is susceptible to hydrolysis, especially under alkaline conditions, which can be utilized for its deactivation.

Laboratory-Scale Deactivation and Disposal:

• Neutralization/Hydrolysis: Under controlled conditions within a chemical fume hood, small quantities of Trichloroacetonitrile waste can be slowly added to a stirred, cooled solution of sodium hydroxide (B78521) (NaOH) or potassium hydroxide (KOH). The reaction is exothermic, so slow addition and cooling are crucial. This process will hydrolyze the Trichloroacetonitrile to less toxic compounds.

• Verification: After the reaction is complete, the pH of the solution should be checked to ensure it is neutral or slightly basic.

• Waste Collection: The resulting neutralized waste should be collected in a designated hazardous waste container.

• Labeling and Disposal: The waste container must be clearly labeled with its contents and disposed of through your institution's hazardous waste management program. Do not pour neutralized or un-neutralized Trichloroacetonitrile waste down the drain.

Emergency Procedures: Spill and Exposure Response

Spill Cleanup Workflow:

A prompt and safe response is critical in the event of a Trichloroacetonitrile spill.

Caption: Workflow for a Trichloroacetonitrile Spill.

In Case of Personal Exposure:

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove contaminated clothing. Seek immediate medical attention.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Seek immediate medical attention.

• Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. If breathing has stopped, give artificial respiration. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.

By adhering to these safety protocols, you can significantly mitigate the risks associated with handling Trichloroacetonitrile and ensure a safe laboratory environment for yourself and your colleagues. Always consult your institution's specific safety guidelines and the Safety Data Sheet (SDS) for Trichloroacetonitrile before beginning any work.